Iboxamycin

Core Science & Biosynthesis

Iboxamycin: A Technical Guide to its Discovery, Synthesis, and Mechanism of Action

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction

Iboxamycin is a novel, synthetically-derived lincosamide antibiotic that has demonstrated significant promise in combating multidrug-resistant bacteria.[1][2][3] Developed in the laboratory of Andrew G. Myers at Harvard University, iboxamycin represents a significant advancement in the lincosamide class, which has not seen a new clinical candidate in over five decades.[1] This technical guide provides an in-depth overview of the discovery, total synthesis, and mechanism of action of iboxamycin, tailored for an audience of researchers and drug development professionals.

Discovery of Iboxamycin

The discovery of iboxamycin was not a serendipitous event but the result of a systematic and ambitious program aimed at creating a large library of synthetic lincosamide analogs.[1] The project was initiated by Dr. Matthew Mitcheltree, who developed new chemical methodologies for the construction of novel lincosamides with modified aminooctose subunits and bicyclic scaffolds to replace the native 4'-n-propyl hygric acid residue of lincomycin (B1675468) and clindamycin (B1669177).[1]

This foundational work was expanded upon by Drs. Katherine Silvestre and Ioana Moga, leading to a library of over 500 synthetic lincosamides, with a remarkable 80% showing antibacterial activity.[1] It was Dr. Katherine Silvestre who discovered the molecule that would be named iboxamycin.[1] The initial synthetic route was designed as a "discovery engine," prioritizing the exploration of chemical diversity over synthetic efficiency, and it provided sufficient material (~50 mg) for initial minimum inhibitory concentration (MIC) assays against a variety of bacterial strains.[1]

Total Synthesis of Iboxamycin

The initial discovery route, while successful for generating a diverse library of analogs, was too lengthy and laborious for producing the gram-scale quantities of iboxamycin required for in vivo studies in animal models.[1] This necessitated the development of an entirely new, convergent, and stereoselective synthetic pathway.[1][4]

The improved gram-scale synthesis proceeds in 15 steps with an overall yield of 6.7% from commercially available starting materials.[1] Key features of this optimized route include:

• A highly diastereoselective alkylation of a pseudoephenamine amide.[1][5]

• A convergent sp³–sp² Negishi coupling to form a key carbon-carbon bond.[1][6][7]

• An intramolecular hydrosilylation–oxidation sequence to establish the critical ring-fusion stereocenters of the bicyclic scaffold.[1][4][6]

• A one-pot transacetalization–reduction reaction to construct the oxepane (B1206615) ring.[1][5]

The component-based nature of this synthetic route makes it amenable to the facile substitution of fragments, allowing for the generation of a wide array of additional analogs for structure-activity relationship studies.[1]

Key Experimental Protocols

General Procedure for Negishi Coupling: To a solution of the vinyl triflate in a mixture of benzene (B151609) and DMF were added PdCl₂(dppf)•CH₂Cl₂ and LiCl. A solution of the organozinc reagent in DMF was then added, and the reaction mixture was heated. After cooling, the reaction was quenched and worked up to yield the coupled product.[1][7]

General Procedure for Intramolecular Hydrosilylation and Tamao–Fleming Oxidation: The homoallylic alcohol was treated with a silylating agent and a platinum catalyst in THF. The resulting siloxane was then subjected to oxidation using hydrogen peroxide, potassium bicarbonate, and potassium fluoride (B91410) in a mixture of THF and methanol (B129727) to afford the diol.[1][7]

General Procedure for Oxepane Ring Formation: A solution of the diol in a mixture of CH₂Cl₂ and HFIP containing PTSA and molecular sieves was stirred before the addition of a reducing agent such as triethylsilane. The reaction was then quenched and purified to yield the oxepane.[1]

Mechanism of Action

Iboxamycin, like other lincosamide antibiotics, exerts its bacteriostatic effect by inhibiting protein synthesis.[8][9] It binds to the 23S ribosomal RNA of the 50S subunit of the bacterial ribosome, near the peptidyl transferase center (PTC).[1][8][10] This binding event sterically hinders the accommodation of aminoacyl-tRNAs at the A-site, thereby preventing peptide bond formation and elongating the polypeptide chain.[8]

A key feature of iboxamycin is its ability to overcome common mechanisms of resistance that render other lincosamides ineffective.[2][11] The most prevalent form of resistance to lincosamides involves the methylation of a specific adenine (B156593) residue (A2503 in E. coli) in the 23S rRNA by Erm methyltransferases.[11][12] This methylation prevents the binding of traditional lincosamides.

Structural studies have revealed that iboxamycin can still bind effectively to the methylated ribosome.[2][11] In a remarkable and unexpected finding, the binding of iboxamycin induces a conformational change in the ribosome, causing the methylated nucleotide to move out of the way, allowing both the drug and the modification to coexist within the binding pocket.[2][11][12] This unique mechanism of action allows iboxamycin to evade this widespread resistance mechanism.

Ribosome Binding and In Vitro Activity

The enhanced binding affinity of iboxamycin for the bacterial ribosome is a key contributor to its potent antibacterial activity.[13][14] A radiolabeling method was developed to tritiate iboxamycin, enabling the direct measurement of its ribosomal binding affinity.[14] These studies revealed that iboxamycin binds to E. coli ribosomes with an apparent inhibition constant (Ki, app) of 41 ± 30 nM, which is approximately 70-fold tighter than clindamycin (Ki, app = 2.7 ± 1.1 µM).[14]

Antibacterial Spectrum and Efficacy

Iboxamycin exhibits a broad spectrum of activity against both Gram-positive and Gram-negative bacteria, including many multidrug-resistant strains.[2][3][15] It is potent against ESKAPE pathogens and strains expressing Erm and Cfr ribosomal RNA methyltransferases, which confer resistance to multiple classes of ribosome-targeting antibiotics.[15]

Table 1: In Vitro Activity of Iboxamycin and Comparator Lincosamides

Organism	Resistance Mechanism	Iboxamycin MIC (mg/L)	Clindamycin MIC (mg/L)
S. aureus (MRSA, CC8)	-	0.06 (MIC₅₀)	>16 (MIC₉₀)
S. aureus (MRSA, CC5)	-	0.06 (MIC₅₀)	>16 (MIC₉₀)
S. aureus (MRSA, erm+)	Erm Methyltransferase	2 (MIC₉₀)	>16 (MIC₉₀)
L. monocytogenes	VgaL/Lmo0919 ABCF ATPase	Highly Active	Resistant
E. faecalis	LsaA ABCF ATPase	8-fold protective effect	Potent resistance
B. subtilis	VmlR ABCF ATPase	33-fold protective effect	-

Data compiled from multiple sources.[16][17][18]

In murine infection models, iboxamycin has demonstrated efficacy against both Gram-positive and Gram-negative pathogens.[2][5][6] It is orally bioavailable and has shown a favorable safety profile in these preclinical studies.[15]

Conclusion

Iboxamycin is a testament to the power of chemical synthesis to address the growing threat of antimicrobial resistance. Its rational design, enabled by a component-based synthetic platform, has led to a molecule with potent broad-spectrum activity and the ability to overcome key mechanisms of resistance. The in-depth understanding of its synthesis and mechanism of action provides a solid foundation for its further development as a next-generation antibiotic. The detailed experimental protocols and quantitative data presented in this guide are intended to facilitate further research and development in this critical area of medicine.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. New ribosome-targeting antibiotic acts against drug-resistant bacteria | UIC today [today.uic.edu]
• 3. Iboxamycin (IBX): a Synthetic Broad-Spectrum Antibiotic to address Anti-Microbial Resistance (AMR) | Scientific European [scientificeuropean.co.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Practical Gram-Scale Synthesis of Iboxamycin, a Potent Antibiotic Candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 8. Lincosamides - Wikipedia [en.wikipedia.org]
• 9. researchgate.net [researchgate.net]
• 10. Studies of lincosamide formation complete the biosynthetic pathway for lincomycin A - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aps.anl.gov [aps.anl.gov]
• 12. New Ribosome-Targeting Antibiotic Acts against Drug-Resistant Bacteria | Lab Manager [labmanager.com]
• 13. An antibiotic preorganized for ribosomal binding overcomes antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A method for tritiation of iboxamycin permits measurement of its ribosomal binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. medchemexpress.com [medchemexpress.com]
• 16. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]

Iboxamycin chemical structure and properties

An In-depth Technical Guide to Iboxamycin

Introduction

Iboxamycin is a novel, fully synthetic lincosamide antibiotic engineered to combat multidrug-resistant (MDR) bacteria. As a next-generation antibiotic candidate, it demonstrates a broad spectrum of activity against both Gram-positive and Gram-negative pathogens.[1] Developed through structure-based design, iboxamycin features a unique, fused bicyclic oxepanoprolinamide aminoacyl scaffold, which enhances its potency and enables it to overcome common resistance mechanisms that render older lincosamides ineffective.[1][2][3] It acts as a bacteriostatic agent by inhibiting bacterial protein synthesis.[1][2] Pre-clinical studies have shown it to be a promising candidate, effective against a wide range of pathogenic bacteria, including notorious ESKAPE pathogens and strains expressing Erm and Cfr ribosomal RNA methyltransferases.[1][4]

Chemical Structure and Properties

Iboxamycin is distinguished by its synthetic bicyclic amino acid residue, a significant modification from the 4'-n-propyl hygric acid residue found in lincomycin (B1675468) and clindamycin.[5] This structural innovation is key to its enhanced antibacterial properties. The definitive structure, including all stereochemistry, was confirmed by single-crystal X-ray analysis.[5]

Caption: 2D representation of Iboxamycin's chemical structure.

Physicochemical Properties

The key physicochemical properties of iboxamycin are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	C₂₂H₃₉ClN₂O₆S	[6]
CAS Registry Number	2640000-92-4	[6]
Appearance	White powder / Fine white needles	[5]
Melting Point	205–206 °C	[5]

Mechanism of Action

Iboxamycin, like other lincosamide antibiotics, functions by inhibiting bacterial protein synthesis.[3] Its primary target is the 50S subunit of the bacterial ribosome.[6] By binding to the 23S ribosomal RNA component near the peptidyl transferase center (PTC), it obstructs the formation of peptide bonds, a critical step in protein elongation. This interference leads to the cessation of protein production, resulting in a bacteriostatic effect.[2][3]

A key advantage of iboxamycin is its ability to overcome resistance mechanisms that affect other ribosome-targeting antibiotics. It shows efficacy against strains expressing Erm and Cfr, which are ribosomal RNA methyltransferase enzymes.[4] These enzymes modify the ribosome, reducing the binding affinity of many antibiotics. Iboxamycin's unique structure allows it to bind effectively even to these modified ribosomes, restoring antibacterial activity.[2]

Caption: Mechanism of action pathway for Iboxamycin.

Chemical Synthesis

The development of a practical, gram-scale synthesis for iboxamycin was a crucial step in enabling its advanced preclinical evaluation, including in vivo studies in animal infection models.[5][7] The synthesis is noted for its efficiency and the implementation of several key chemical transformations.[5][8]

A high-level overview of the synthetic workflow involves a convergent approach. Notable features include a highly diastereoselective alkylation of a pseudoephenamine amide, the creation of the bicyclic scaffold's ring-fusion stereocenters via an intramolecular hydrosilylation–oxidation sequence, a convergent sp3–sp2 Negishi coupling, and the formation of the oxepane (B1206615) ring using a one-pot transacetalization–reduction reaction.[5][9] The final step to yield iboxamycin involves the deprotection of an N-benzyloxycarbonyl group, followed by purification.[5]

Caption: High-level workflow for the chemical synthesis of Iboxamycin.

Biological Activity

Iboxamycin exhibits potent activity against a wide array of bacteria, including multidrug-resistant strains. Its efficacy is often superior to that of clindamycin, particularly against resistant phenotypes. It also demonstrates a pronounced post-antibiotic effect (PAE), where bacterial growth remains suppressed even after the antibiotic has been removed, a valuable pharmacokinetic property.[2]

Table of Minimum Inhibitory Concentrations (MIC)

Bacterial Strain / Phenotype	MIC₅₀ (mg/L)	MIC₉₀ (mg/L)	Reference(s)
Ocular Methicillin-Resistant S. aureus (MRSA)	0.06	2	[6][10]
Ocular MRSA with erm genes	-	2	[6][10]
S. aureus with cfr gene	-	2-8 (µg/mL)	[3]

Experimental Protocols

1. Gram-Scale Synthesis: Final Deprotection and Purification

This protocol outlines the final step in the synthesis of iboxamycin from its N-benzyloxycarbonyl-protected precursor.[5]

• Deprotection: The N-benzyloxycarbonyl protected intermediate is dissolved in tetrahydrofuran (B95107) (THF). A full equivalent of 10% palladium on carbon is added to the solution. The reaction mixture is stirred under an atmosphere of dihydrogen (1 atm) at 23 °C for approximately 5 hours.

• Workup and Purification: Following the reaction, the catalyst is removed by filtration. The filtrate is concentrated to yield the crude product.

• Chromatography: The crude material is purified by flash-column chromatography using an eluent containing 1% ammonium (B1175870) hydroxide (B78521) to afford the pure, free-base form of iboxamycin as a white powder.

• Recrystallization: For in vivo evaluation, the material is further purified by recrystallization from absolute ethanol (B145695) to yield fine white needles.[5]

2. Antimicrobial Susceptibility Testing: Broth Microdilution

This method is used to determine the Minimum Inhibitory Concentration (MIC) of iboxamycin against bacterial isolates.[6][10]

• Preparation: A two-fold serial dilution of iboxamycin is prepared in cation-adjusted Mueller-Hinton broth in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with a standardized bacterial suspension to a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Incubation: The plates are incubated at 37°C for 18-24 hours under ambient air.

• Reading: The MIC is determined as the lowest concentration of iboxamycin that completely inhibits visible growth of the organism.

3. Bacteriostatic Activity Assessment: Time-Kill Assay

This protocol was used to assess whether iboxamycin is bactericidal or bacteriostatic against Listeria monocytogenes.[2]

• Culture Preparation: Bacterial strains are grown to the exponential phase in Mueller-Hinton broth.

• Antibiotic Treatment: The cultures are treated with iboxamycin at a concentration equal to four times its MIC (4 x MIC). A control culture with no antibiotic is run in parallel.

• Sampling: Aliquots are removed from the cultures at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Plating and Counting: The harvested cells are washed to remove the antibiotic and then serially diluted before being plated on antibiotic-free BHI agar (B569324) plates.

• Analysis: The plates are incubated for 24-48 hours, after which colonies are counted to determine the CFU/mL at each time point. A bacteriostatic agent will prevent an increase in CFU/mL but will not cause a significant reduction compared to the initial inoculum.[2]

References

• 1. Iboxamycin (IBX): a Synthetic Broad-Spectrum Antibiotic to address Anti-Microbial Resistance (AMR) | Scientific European [scientificeuropean.co.uk]
• 2. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Iboxamycin - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Practical Gram-Scale Synthesis of Iboxamycin, a Potent Antibiotic Candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Mechanism of Action of Iboxamycin on the Bacterial Ribosome

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Iboxamycin is a novel, synthetic oxepanoprolinamide, a new class of lincosamide antibiotic, demonstrating potent activity against a broad spectrum of multidrug-resistant Gram-positive and Gram-negative bacteria.[1][2] Its primary mechanism of action is the inhibition of bacterial protein synthesis through binding to the 50S ribosomal subunit. A key feature of iboxamycin is its ability to overcome common resistance mechanisms, particularly methylation of the 23S ribosomal RNA (rRNA) by Erm and Cfr methyltransferases, which renders many clinically important antibiotics ineffective.[1][3] Structural and biochemical studies have revealed that iboxamycin binds to the peptidyl transferase center (PTC) of the ribosome, interfering with the proper positioning of tRNA molecules and thereby halting peptide bond formation.[4] Its unique chemical scaffold allows it to induce a conformational change in the methylated 23S rRNA, enabling it to bind tightly to resistant ribosomes and exert its antibacterial effect.[1][5] This guide provides a comprehensive overview of the molecular interactions, quantitative efficacy, and experimental methodologies used to elucidate the mechanism of action of iboxamycin.

Introduction to Iboxamycin

Iboxamycin is a synthetic lincosamide antibiotic developed to combat the growing threat of antimicrobial resistance.[6] Unlike its predecessors, lincomycin (B1675468) and clindamycin, iboxamycin possesses a novel oxepanoprolinamide structure that confers enhanced binding affinity to the bacterial ribosome and the ability to evade common resistance mechanisms.[1][6] It exhibits a bacteriostatic effect, meaning it inhibits bacterial growth rather than directly killing the bacteria.

Core Mechanism of Action: Targeting the Bacterial Ribosome

Iboxamycin exerts its antibacterial effect by targeting the bacterial 70S ribosome, the cellular machinery responsible for protein synthesis. Specifically, it binds to the large 50S subunit, at a critical functional site known as the peptidyl transferase center (PTC).[4] The PTC is located within domain V of the 23S rRNA and is responsible for catalyzing the formation of peptide bonds between amino acids during translation.

By binding to the PTC, iboxamycin sterically hinders the proper placement of the aminoacyl-tRNA in the A-site and the peptidyl-tRNA in the P-site.[4][7] This interference prevents the formation of peptide bonds, thereby arresting protein synthesis and ultimately inhibiting bacterial growth.

Overcoming Antibiotic Resistance

A significant advantage of iboxamycin is its efficacy against bacteria that have developed resistance to other ribosome-targeting antibiotics. The most prevalent mechanism of resistance to lincosamides, macrolides, and streptogramin B antibiotics is the methylation of a specific adenine (B156593) residue (A2058 in E. coli) in the 23S rRNA by Erm methyltransferases.[1] Another resistance mechanism involves the Cfr methyltransferase, which methylates a different adenine residue (A2503 in E. coli).[3] These methylations sterically block the binding of many antibiotics to the ribosome.

Iboxamycin overcomes this resistance through a unique structural mechanism. X-ray crystallography studies have revealed that when iboxamycin binds to a methylated (resistant) ribosome, it induces a conformational change in the methylated nucleotide, effectively displacing it from the binding pocket.[1][5] This allows iboxamycin to bind to its target site with high affinity, even in the presence of the resistance-conferring methylation.[1]

Quantitative Analysis of Iboxamycin's Efficacy

The potency of iboxamycin has been quantified through various in vitro assays, including determination of Minimum Inhibitory Concentrations (MICs) against a range of bacterial pathogens and measurement of its binding affinity to the ribosome.

Minimum Inhibitory Concentration (MIC)

MIC values represent the lowest concentration of an antibiotic that prevents visible growth of a bacterium. Iboxamycin has demonstrated low MIC values against a variety of clinically relevant bacteria, including strains resistant to other antibiotics.

Bacterial Strain	Resistance Mechanism	Iboxamycin MIC (µg/mL)	Clindamycin MIC (µg/mL)	Reference
Staphylococcus aureus (MRSA, CC8)	Methicillin-resistant	0.06 (MIC₅₀)	>16 (MIC₉₀)	[8]
Staphylococcus aureus (MRSA, CC5)	Methicillin-resistant	0.06 (MIC₅₀)	>16 (MIC₉₀)	[8]
Staphylococcus aureus (erm-positive)	Ribosomal methylation	2 (MIC₉₀)	>16 (MIC₉₀)	[8]
Listeria monocytogenes EGD-e (Wild-type)	Intrinsic VgaL/Lmo0919	0.125 - 0.5	1	[3]
Listeria monocytogenes 10403S (Wild-type)	Intrinsic VgaL/Lmo0919	0.125 - 0.5	2 - 8	[3]
Enterococcus faecalis (lsaA-positive)	ABCF ATPase efflux	0.5	96 - 256 fold higher	[3]
Bacillus subtilis (vmlR-positive)	ABCF ATPase efflux	2	-	[3]
Bacillus subtilis (cfr-positive)	Ribosomal methylation	2	>128	[3]

Ribosomal Binding Affinity

The binding affinity of iboxamycin to the bacterial ribosome has been determined using radiolabeled ligand binding assays. These studies have shown that iboxamycin binds with significantly higher affinity than clindamycin.

Compound	Target	Apparent Inhibition Constant (Ki, app)	Reference
Iboxamycin	E. coli ribosomes	41 ± 30 nM	[3][9]
Clindamycin	E. coli ribosomes	2.7 ± 1.1 µM	[3][9]

Experimental Protocols

The elucidation of iboxamycin's mechanism of action has relied on a combination of microbiological, biochemical, and structural biology techniques.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This assay determines the minimum concentration of an antibiotic required to inhibit the growth of a specific bacterium.

Materials:

• Bacterial culture in logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Iboxamycin stock solution

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Prepare a serial two-fold dilution of iboxamycin in CAMHB in a 96-well plate.

• Prepare a standardized bacterial inoculum to a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.[10]

• Inoculate each well of the microtiter plate with the bacterial suspension, except for a sterility control well.

• Include a growth control well containing only the bacterial inoculum and broth.

• Incubate the plates at 37°C for 16-20 hours.[11]

• The MIC is determined as the lowest concentration of iboxamycin at which no visible bacterial growth is observed.[2]

Ribosome Binding Assay by Nitrocellulose Filter Binding

This assay measures the binding affinity of a ligand (iboxamycin) to its target (the ribosome) by separating ribosome-ligand complexes from the free ligand using a nitrocellulose filter.

Materials:

• Purified 70S ribosomes from E. coli

• Tritiated ([³H])-iboxamycin

• Binding buffer (e.g., 20 mM Tris-HCl pH 7.5, 100 mM KCl, 10 mM MgCl₂, 6 mM β-mercaptoethanol)

• Wash buffer (same as binding buffer)

• Nitrocellulose filters (0.45 µm pore size)

• Vacuum filtration apparatus

• Scintillation counter and fluid

Procedure:

• Incubate a constant concentration of [³H]-iboxamycin with increasing concentrations of purified 70S ribosomes in binding buffer to determine the dissociation constant (Kd). For competition assays, incubate a fixed concentration of [³H]-iboxamycin and ribosomes with increasing concentrations of unlabeled iboxamycin or a competitor antibiotic.[9]

• Allow the binding reaction to reach equilibrium (e.g., 30 minutes at 37°C).

• Filter the reaction mixture through a nitrocellulose filter under vacuum. The ribosomes and any bound radiolabeled ligand will be retained on the filter.

• Wash the filter with cold wash buffer to remove any unbound radiolabeled ligand.

• Place the filter in a scintillation vial with scintillation fluid.

• Quantify the amount of bound [³H]-iboxamycin using a scintillation counter.

• The binding data is then analyzed to determine the Ki, app.[9]

In Vitro Translation Inhibition Assay

This assay measures the ability of a compound to inhibit protein synthesis in a cell-free system.

Materials:

• Cell-free transcription-translation system (e.g., PURExpress®)

• DNA template encoding a reporter protein (e.g., luciferase or green fluorescent protein)

• Iboxamycin stock solution

• Reaction buffer and amino acid mixture

• Plate reader for detecting the reporter protein signal (luminescence or fluorescence)

Procedure:

• Set up the in vitro transcription-translation reactions according to the manufacturer's protocol.

• Add serial dilutions of iboxamycin to the reactions. Include a no-drug control.

• Initiate the reaction by adding the DNA template.

• Incubate the reactions at 37°C for a specified time (e.g., 1-2 hours).

• Measure the amount of reporter protein produced by detecting the luminescence or fluorescence signal.

• The percentage of inhibition is calculated relative to the no-drug control.

• The IC₅₀ value (the concentration of iboxamycin that inhibits protein synthesis by 50%) is determined by plotting the percentage of inhibition against the logarithm of the iboxamycin concentration and fitting the data to a dose-response curve.[8]

Cryo-Electron Microscopy (Cryo-EM) of the Iboxamycin-Ribosome Complex

Cryo-EM is a powerful technique used to determine the high-resolution three-dimensional structure of biological macromolecules in their near-native state.

Procedure Outline:

• Complex Formation: Incubate purified 70S ribosomes with a molar excess of iboxamycin to ensure saturation of the binding site.

• Grid Preparation: Apply a small volume of the ribosome-iboxamycin complex solution to a cryo-EM grid. The grid is then blotted to create a thin film and rapidly plunged into liquid ethane (B1197151) to vitrify the sample, preserving the complex in a near-native, hydrated state.

• Data Collection: The vitrified grids are loaded into a transmission electron microscope (TEM) equipped with a direct electron detector. A large number of images (micrographs) of the randomly oriented ribosome-iboxamycin complexes are collected.[12]

• Image Processing: The collected micrographs are processed to correct for beam-induced motion and to enhance the signal-to-noise ratio. Individual particle images are picked and classified to select for high-quality, homogeneous particles.

• 3D Reconstruction: The 2D particle images are used to reconstruct a 3D density map of the ribosome-iboxamycin complex.

• Model Building and Refinement: An atomic model of the ribosome and iboxamycin is built into the 3D density map and refined to obtain a high-resolution structure that reveals the precise interactions between the antibiotic and the ribosome.[12]

Visualizing the Mechanism of Action

The following diagrams illustrate the key aspects of iboxamycin's mechanism of action on the bacterial ribosome.

Figure 1. Iboxamycin binds to the Peptidyl Transferase Center (PTC) on the 50S ribosomal subunit, inhibiting protein synthesis.

References

• 1. New ribosome-targeting antibiotic acts against drug-resistant bacteria | UIC today [today.uic.edu]
• 2. m.youtube.com [m.youtube.com]
• 3. A method for tritiation of iboxamycin permits measurement of its ribosomal binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antibiotics that bind to the A site of the large ribosomal subunit can induce mRNA translocation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aps.anl.gov [aps.anl.gov]
• 6. A new synthetic antibiotic tightly binds bacterial ribosomes | Drug Discovery News [drugdiscoverynews.com]
• 7. Interaction of antibiotics with A- and P-site-specific bases in 16S ribosomal RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. A Method for Tritiation of Iboxamycin Permits Measurement of its Ribosomal Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Structural conservation of antibiotic interaction with ribosomes - PMC [pmc.ncbi.nlm.nih.gov]

Iboxamycin: A Comprehensive Technical Guide to its Spectrum of Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iboxamycin is a novel, synthetically derived oxepanoprolinamide, a new class of lincosamide antibiotics.[1][2] It has demonstrated a broad spectrum of activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant (MDR) strains that are a significant threat to global health.[1][2] Developed through a structure-based design and component-based synthesis approach, Iboxamycin represents a promising candidate in the fight against antimicrobial resistance (AMR).[2] This technical guide provides an in-depth overview of the spectrum of activity of Iboxamycin, detailing its efficacy against key pathogens, its mechanism of action, and the experimental protocols used to evaluate its performance.

Spectrum of Activity

Iboxamycin has shown potent activity against a wide range of bacterial pathogens in both in vitro and in vivo studies.[1][2] Its efficacy extends to Gram-positive and, notably for a lincosamide, Gram-negative bacteria.[3][4]

Gram-Positive Bacteria

Iboxamycin is particularly effective against Gram-positive organisms, including those that have developed resistance to other lincosamides like clindamycin.

Table 1: Minimum Inhibitory Concentrations (MIC) of Iboxamycin against Gram-Positive Bacteria

Bacterial Species	Strain(s)	Resistance Mechanism(s)	Iboxamycin MIC (mg/L)	Clindamycin MIC (mg/L)	Lincomycin MIC (mg/L)	Reference(s)
Staphylococcus aureus	Ocular MRSA isolates (n=50)	erm genes	MIC₅₀: 0.06, MIC₉₀: 2	MIC₉₀: >16	-	[5]
Staphylococcus aureus	cfr-positive strains	Cfr methyltransferase	2-8	>128	-	[1]
Enterococcus faecalis	Wild-type (ATCC 29212)	Intrinsic (LsaA)	0.06	16	-	[1]
Enterococcus faecalis	OG1RF expressing LsaA	LsaA ABCF ATPase	0.5	>256	>256	[1]
Enterococcus faecalis	ΔlsaA	-	0.0625	1	2	[1]
Listeria monocytogenes	10403S (Wild-type)	-	0.5	1	8	[1][4]
Listeria monocytogenes	EGD-e (Wild-type)	VgaL/Lmo0919	0.125	1	2	[1][4]
Listeria monocytogenes	EGD-e Δlmo0919	-	0.03125	0.5	0.25	[1][4]
Bacillus subtilis	Wild-type	VmlR	2	0.25	0.5	[1]
Bacillus subtilis	ΔvmlR	-	0.06	0.03	0.06	[1]
Bacillus subtilis	Expressing VmlR + Cfr	VmlR + Cfr methyltransferase	16-32	>128	>128	[1]

Gram-Negative Bacteria

While specific MIC values for a broad range of Gram-negative bacteria are not as extensively detailed in the provided search results, it is consistently reported that Iboxamycin is effective against Gram-negative pathogens, a significant improvement over older lincosamides.[2][3][4]

Mechanism of Action and Overcoming Resistance

Iboxamycin, like other lincosamides, inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[6] Its unique chemical structure, however, allows it to overcome common resistance mechanisms that render other lincosamides ineffective.[1]

The primary mechanisms of resistance to lincosamides involve the methylation of the 23S rRNA at specific sites by Erm and Cfr methyltransferases.[1][6] This methylation prevents the antibiotic from binding effectively to the ribosome. Iboxamycin's novel oxepanoprolinamide scaffold enables it to bind to the ribosome in a way that displaces the methylated nucleotide, allowing it to maintain its inhibitory function.[1] This structural rearrangement induced by Iboxamycin binding is a key feature of its ability to combat resistant bacteria.[1]

References

• 1. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 3. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 4. biorxiv.org [biorxiv.org]
• 5. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Technical Deep Dive: Iboxamycin and Clindamycin at the Ribosomal Binding Site

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The bacterial ribosome, a primary target for numerous antibiotics, is the site of action for both the established lincosamide, clindamycin (B1669177), and the novel oxepanoprolinamide, iboxamycin. While both drugs target the 50S ribosomal subunit's peptidyl transferase center (PTC), their distinct structural features lead to significant differences in binding affinity, mechanism of action, and efficacy against drug-resistant bacterial strains. This technical guide provides a comprehensive comparison of the ribosomal binding sites of iboxamycin and clindamycin, detailing the experimental methodologies used to elucidate these interactions. We present quantitative binding data, step-by-step experimental protocols for key assays, and visualizations of the binding sites and experimental workflows to offer a thorough resource for researchers in antimicrobial drug development.

Introduction

The rise of antibiotic resistance necessitates the development of novel therapeutics that can overcome existing resistance mechanisms. Iboxamycin, a synthetic oxepanoprolinamide, has emerged as a promising candidate with potent activity against a broad spectrum of bacteria, including those resistant to macrolides, lincosamides, and other 50S-targeting agents. Its predecessor, clindamycin, a semi-synthetic lincosamide, has been a clinical workhorse for decades but faces growing challenges from resistance. Understanding the molecular basis of their interaction with the ribosome is crucial for the rational design of next-generation antibiotics.

This guide delves into the specifics of how these two molecules interact with their ribosomal target, providing a granular view of their binding pockets and the experimental techniques used to probe these interactions.

Comparative Analysis of Ribosomal Binding

Both iboxamycin and clindamycin bind to the large (50S) ribosomal subunit, in close proximity to the peptidyl transferase center (PTC), thereby interfering with protein synthesis. However, structural and biochemical studies have revealed key differences in their binding modes and affinities.

Quantitative Binding Data

Competition binding assays using radiolabeled ligands have been instrumental in quantifying the binding affinities of iboxamycin and clindamycin to the Escherichia coli ribosome. As shown in the table below, iboxamycin exhibits a significantly higher affinity for the ribosome compared to clindamycin.

Antibiotic	Apparent Inhibition Constant (Ki, app) vs. E. coli Ribosomes	Reference
Iboxamycin	41 ± 30 nM	[1]
Clindamycin	2.7 ± 1.1 µM	[1]

Table 1: Comparative binding affinities of iboxamycin and clindamycin to E. coli ribosomes.

Ribosomal RNA Interactions

High-resolution structural studies and chemical footprinting have identified the specific 23S rRNA nucleotides that form the binding pockets for iboxamycin and clindamycin.

Antibiotic	Interacting 23S rRNA Nucleotides (E. coli numbering)	Key Interactions and Observations	References
Iboxamycin	A2058, A2059, A2451, C2452, G2505	Iboxamycin's rigid oxepanoprolinamide scaffold allows for optimal positioning within the PTC. Crucially, it can bind to Erm-methylated ribosomes by displacing the dimethylated A2058, overcoming a common resistance mechanism.	[2][3]
Clindamycin	A2058, A2059, A2451, A2503, G2505, C2452, U2506	Clindamycin exhibits a two-step binding process. An initial interaction at the A-site (CI complex) is followed by isomerization to a more stable complex (C*I) that extends towards the P-site. This flexibility is thought to contribute to its mechanism of action but also its susceptibility to resistance.	[4]

Table 2: Key 23S rRNA interactions for iboxamycin and clindamycin.

Experimental Protocols

The following sections provide detailed methodologies for the key experiments used to characterize the ribosomal binding of iboxamycin and clindamycin.

Radiolabeled Ligand Competition Binding Assay

This protocol details the determination of the apparent inhibition constant (Ki, app) of unlabeled antibiotics by measuring their ability to compete with a radiolabeled ligand for binding to the ribosome.

Materials:

• Tritiated iboxamycin ([³H]-iboxamycin) with a specific activity of 53 mCi/mmol

• Unlabeled iboxamycin and clindamycin

• E. coli 70S ribosomes

• Binding buffer (e.g., Tris-HCl pH 7.5, MgCl₂, NH₄Cl, β-mercaptoethanol)

• Glass fiber filters

• Scintillation cocktail

• Liquid scintillation counter

Procedure:

• Reaction Setup: In a series of microcentrifuge tubes, prepare reaction mixtures containing a fixed concentration of E. coli 70S ribosomes and a constant concentration of [³H]-iboxamycin in binding buffer.

• Competition: Add increasing concentrations of unlabeled iboxamycin or clindamycin to the respective tubes. Include a control with no unlabeled competitor.

• Incubation: Incubate the reaction mixtures at 37°C for a sufficient time to reach equilibrium (e.g., 30 minutes).

• Filtration: Rapidly filter the reaction mixtures through glass fiber filters under vacuum to separate ribosome-bound from unbound radioligand.

• Washing: Wash the filters with ice-cold binding buffer to remove non-specifically bound radioligand.

• Scintillation Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of bound [³H]-iboxamycin as a function of the log of the competitor concentration. Fit the data to a one-site competition model to determine the IC₅₀ value. Calculate the Ki, app using the Cheng-Prusoff equation: Ki, app = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

X-ray Crystallography of Ribosome-Antibiotic Complexes

This protocol outlines the general steps for determining the three-dimensional structure of an antibiotic bound to the ribosome.

Materials:

• Highly purified and active 70S ribosomes from Thermus thermophilus or E. coli

• Iboxamycin or clindamycin

• Crystallization buffer components (e.g., HEPES, potassium acetate, magnesium acetate, polyethylene (B3416737) glycol)

• Cryoprotectant (e.g., glycerol, ethylene (B1197577) glycol)

• X-ray diffraction equipment (synchrotron source)

Procedure:

• Ribosome Preparation: Isolate and purify 70S ribosomes to high homogeneity.

• Complex Formation: Incubate the purified ribosomes with a molar excess of the antibiotic to ensure saturation of the binding site.

• Crystallization: Use the hanging-drop or sitting-drop vapor diffusion method to grow crystals of the ribosome-antibiotic complex. Screen a wide range of crystallization conditions to find optimal crystal growth.

• Cryo-protection and Data Collection: Soak the crystals in a cryoprotectant solution before flash-cooling them in liquid nitrogen. Collect X-ray diffraction data at a synchrotron beamline.

• Structure Determination and Refinement: Process the diffraction data to obtain an electron density map. Use molecular replacement with a known ribosome structure as a search model to solve the phase problem. Build the antibiotic molecule into the electron density map and refine the entire structure to high resolution.

Chemical Footprinting of Ribosome-Antibiotic Interactions

This method identifies the specific ribosomal RNA nucleotides that are protected from chemical modification upon antibiotic binding.

Materials:

• E. coli 70S ribosomes

• Clindamycin

• Chemical probes: dimethyl sulfate (B86663) (DMS) for adenines and cytosines, and kethoxal (B1673598) for guanines.

• Primer extension reagents: reverse transcriptase, dNTPs, and a radiolabeled primer complementary to a region downstream of the area of interest in the 23S rRNA.

• Polyacrylamide gel electrophoresis (PAGE) equipment.

Procedure:

• Complex Formation and Modification:

  • For the CI complex, incubate ribosomes with clindamycin for a short period (e.g., 1 second) before adding the chemical probe (DMS or kethoxal).

  • For the C*I complex, pre-incubate ribosomes with clindamycin for a longer period (e.g., 1 minute) before adding the chemical probe.

• Reaction Quenching: Stop the modification reaction after a short incubation.

• RNA Extraction: Extract the ribosomal RNA from the reaction mixtures.

• Primer Extension: Perform reverse transcription using a radiolabeled primer that binds to the 23S rRNA. Reverse transcriptase will stop at the modified nucleotides.

• Gel Electrophoresis: Separate the cDNA products on a denaturing polyacrylamide gel.

• Analysis: Visualize the gel using autoradiography. The positions where reverse transcriptase stops, indicated by the appearance of bands, correspond to the modified nucleotides. A decrease in the intensity of a band in the presence of the antibiotic indicates protection of that nucleotide.

Visualizations

The following diagrams, generated using the DOT language, illustrate key concepts and workflows discussed in this guide.

Figure 1: Comparative binding of Iboxamycin and Clindamycin to the 50S ribosomal subunit.

Figure 2: Experimental workflows for characterizing antibiotic-ribosome interactions.

Figure 3: Two-state binding model of clindamycin to the ribosome.

Conclusion

Iboxamycin represents a significant advancement in the development of ribosome-targeting antibiotics, largely due to its unique structural features that confer high binding affinity and the ability to overcome key resistance mechanisms. Its rigid conformation contrasts with the flexibility of clindamycin, providing a clear example of how subtle changes in molecular architecture can translate into profound differences in antibacterial efficacy. The detailed experimental protocols and comparative data presented in this guide offer a valuable resource for researchers working to understand and exploit the intricacies of the antibiotic-ribosome interface in the ongoing battle against antimicrobial resistance.

References

• 1. A method for tritiation of iboxamycin permits measurement of its ribosomal binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A synthetic antibiotic class overcoming bacterial multidrug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A synthetic antibiotic class overcoming bacterial multidrug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Clindamycin binding to ribosomes revisited: foot printing and computational detection of two binding sites within the peptidyl transferase center - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Origins of Iboxamycin Resistance: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iboxamycin is a novel oxepanoprolinamide antibiotic, a new class of lincosamides, demonstrating potent activity against a broad spectrum of multidrug-resistant (MDR) bacteria.[1][2] Its unique structural features allow it to overcome common mechanisms of resistance that render other lincosamides, such as clindamycin, ineffective. This technical guide provides an in-depth investigation into the origins and mechanisms of resistance to Iboxamycin, offering detailed experimental protocols, quantitative data, and visual representations of the core molecular interactions. Understanding these resistance pathways is paramount for the strategic development of next-generation antibiotics and for preserving the efficacy of this promising new therapeutic agent.

Core Mechanisms of Iboxamycin Resistance

Resistance to Iboxamycin, while not as prevalent as for older lincosamides, can arise through several key mechanisms. These primarily involve alterations in the drug's target, the bacterial ribosome, or through the action of specialized protein families that actively protect the ribosome.

Ribosomal RNA (rRNA) Methylation

The most common mechanism of resistance to lincosamides and other ribosome-targeting antibiotics is the methylation of the 23S rRNA at specific nucleotide positions within the peptidyl transferase center (PTC). The primary enzymes responsible for this modification are:

• Erm (Erythromycin Ribosome Methylase): These enzymes typically dimethylate adenine (B156593) A2058 (E. coli numbering), leading to high-level resistance to macrolides, lincosamides, and streptogramin B (MLSB phenotype).

• Cfr (Chloramphenicol-Florfenicol Resistance): This methyltransferase modifies adenine A2503 at the C8 position. This modification confers resistance to a broader range of antibiotics, including phenicols, lincosamides, oxazolidinones, pleuromutilins, and streptogramin A (PhLOPSA phenotype).

Iboxamycin exhibits a remarkable ability to overcome both Erm- and Cfr-mediated resistance.[3][4] Structural studies have revealed that Iboxamycin can still bind effectively to the methylated ribosome. In the case of Cfr-mediated resistance, Iboxamycin induces a conformational change, displacing the methylated m²m⁸A2503 nucleotide from its canonical position.[1][5][6] This unique mechanism allows Iboxamycin to maintain its inhibitory activity against strains harboring these common resistance determinants.

ABCF ATPases (ATP-Binding Cassette F)

The ABCF (ATP-binding cassette F) protein family represents another significant mechanism of resistance to ribosome-targeting antibiotics. These proteins are not efflux pumps but rather function as ribosome protection proteins.[7][8] They bind to the ribosome near the antibiotic-binding site and are thought to actively displace the bound drug in an ATP-dependent manner.[9][10] Several ABCF ATPases have been implicated in lincosamide resistance, and their activity against Iboxamycin has been investigated:

• Vga (Virginiamycin A resistance): Proteins like VgaL and Lmo0919 can confer resistance to lincosamides and streptogramin A antibiotics.

• Lsa (Lincosamide and Streptogramin A resistance): LsaA is another ABCF protein that provides resistance to this class of antibiotics.

• VmlR (Virginiamycin M and Lincomycin Resistance): This protein is known to confer resistance to lincosamides and streptogramin B.

While these ABCF ATPases can confer a degree of resistance to Iboxamycin, the antibiotic is often potent enough to overcome this protection in many cases.[3][4][11] However, the co-expression of both a Cfr methyltransferase and an ABCF ATPase like VmlR can lead to a synergistic increase in the minimum inhibitory concentration (MIC) of Iboxamycin.[3][11]

Ribosomal Protein Mutations

While less common than rRNA methylation and ABCF ATPase-mediated protection for lincosamides, mutations in ribosomal proteins can also contribute to antibiotic resistance. These mutations can alter the conformation of the antibiotic binding site, reducing the drug's affinity for the ribosome. The impact of specific ribosomal protein mutations on Iboxamycin resistance is an area of ongoing research.

Data Presentation: Iboxamycin Activity Against Resistant Strains

The following tables summarize the in vitro activity of Iboxamycin against various bacterial strains harboring known resistance mechanisms. The data is presented as Minimum Inhibitory Concentration (MIC) values, which represent the lowest concentration of the antibiotic that inhibits visible bacterial growth.

Table 1: Iboxamycin MICs against Staphylococcus aureus Strains with Erm-mediated Resistance

Strain	Relevant Genotype	Clindamycin MIC (µg/mL)	Iboxamycin MIC50 (µg/mL)	Iboxamycin MIC90 (µg/mL)	Reference
Ocular MRSA isolates	erm genes present (n=25)	>16	0.06	2	[12]

Table 2: Iboxamycin MICs against Strains with Cfr-mediated Resistance

Strain	Relevant Genotype	Clindamycin MIC (µg/mL)	Iboxamycin MIC (µg/mL)	Reference
Bacillus subtilis	Ectopic expression of Cfr	320 to >640	16-32	[3]

Table 3: Iboxamycin MICs against Strains with ABCF ATPase-mediated Resistance

Strain	Resistance Mechanism	Lincomycin MIC (µg/mL)	Clindamycin MIC (µg/mL)	Iboxamycin MIC (µg/mL)	Fold Increase in Iboxamycin Resistance	Reference
Listeria monocytogenes EGD-e	WT (VgaL/Lmo0919)	2-8	1	0.125-0.5	-	[3]
Listeria monocytogenes EGD-e	Δlmo0919	-	-	2-8 fold lower than WT	-	[3]
Enterococcus faecalis	LsaA expression	96- to 256-fold higher than ΔlsaA	96- to 256-fold higher than ΔlsaA	0.5	8-fold	[3]
Bacillus subtilis 168	WT (VmlR)	-	-	2	-	[3]
Bacillus subtilis VHB5	ΔvmlR	-	-	0.06	-	[3]
Bacillus subtilis VHB44	VmlR ectopic expression	-	-	4	33-fold vs ΔvmlR	[3]

Table 4: Synergistic Resistance to Iboxamycin

Strain	Resistance Mechanisms	Iboxamycin MIC (µg/mL)	Fold Increase in Iboxamycin Resistance	Reference
Bacillus subtilis	VmlR + Cfr	16-32	up to 512-fold	[3][11]

Experimental Protocols

Detailed methodologies for key experiments cited in the investigation of Iboxamycin resistance are provided below.

Minimum Inhibitory Concentration (MIC) Assay: Broth Microdilution Method

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

a. Materials:

• Sterile 96-well microtiter plates

• Iboxamycin and other antibiotics of interest

• Appropriate bacterial growth medium (e.g., Mueller-Hinton Broth)

• Bacterial strains for testing

• Sterile saline (0.85% NaCl)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator

b. Procedure:

• Preparation of Antibiotic Stock Solutions: Prepare a stock solution of Iboxamycin in a suitable solvent (e.g., water or DMSO) at a concentration of 1280 µg/mL.

• Preparation of Antibiotic Dilutions: In a 96-well plate, perform serial two-fold dilutions of the antibiotic stock solution in broth to achieve a range of concentrations.

• Preparation of Bacterial Inoculum:

  • From a fresh agar (B569324) plate, select several colonies of the test bacterium and suspend them in sterile saline.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Dilute the standardized suspension in broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation: Add the diluted bacterial inoculum to each well of the microtiter plate containing the antibiotic dilutions. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubation: Incubate the plate at 35-37°C for 16-20 hours.

• Reading the MIC: The MIC is the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

X-ray Crystallography of Ribosome-Iboxamycin Complexes

This protocol provides a general framework for the structural determination of Iboxamycin bound to bacterial ribosomes.

a. Materials:

• Purified 70S ribosomes from the bacterium of interest (e.g., Thermus thermophilus or Escherichia coli)

• Iboxamycin

• Crystallization buffers and screens

• Cryoprotectants

• X-ray diffraction equipment (synchrotron source)

b. Procedure:

• Ribosome Preparation: Purify 70S ribosomes to high homogeneity.

• Complex Formation: Incubate the purified ribosomes with an excess of Iboxamycin to ensure saturation of the binding site.

• Crystallization: Screen for crystallization conditions using vapor diffusion methods (hanging or sitting drops) with various precipitants, salts, and pH ranges.

• Cryo-protection and Data Collection:

  • Soak the crystals in a cryoprotectant solution to prevent ice formation during freezing.

  • Flash-cool the crystals in liquid nitrogen.

  • Collect X-ray diffraction data at a synchrotron beamline.

• Structure Determination:

  • Process the diffraction data to obtain electron density maps.

  • Solve the structure using molecular replacement with a known ribosome structure as a model.

  • Build and refine the model of the ribosome-Iboxamycin complex.

In Vitro Transcription-Translation (IVTT) Assay

This assay can be used to assess the inhibitory effect of Iboxamycin on protein synthesis in a cell-free system.

a. Materials:

• Commercial IVTT kit (e.g., E. coli S30 extract system)

• DNA template encoding a reporter protein (e.g., luciferase or GFP)

• Iboxamycin

• Amino acid mixture (including a radiolabeled amino acid if measuring incorporation)

• Luminometer or fluorescence plate reader

b. Procedure:

• Reaction Setup: In a microfuge tube or 96-well plate, combine the IVTT extract, DNA template, amino acid mixture, and varying concentrations of Iboxamycin.

• Incubation: Incubate the reaction at the recommended temperature (usually 37°C) for a specified time (e.g., 1-2 hours).

• Detection:

  • If using a luciferase reporter, add the luciferase substrate and measure luminescence.

  • If using a GFP reporter, measure fluorescence.

  • If using radiolabeled amino acids, precipitate the synthesized protein and measure radioactivity using a scintillation counter.

• Data Analysis: Plot the reporter signal against the Iboxamycin concentration to determine the IC₅₀ (the concentration of inhibitor that causes a 50% reduction in protein synthesis).

Mandatory Visualizations

Signaling Pathway: Iboxamycin Overcoming Cfr-Mediated Resistance

Caption: Mechanism of Iboxamycin overcoming Cfr-mediated resistance.

Experimental Workflow: Characterizing Iboxamycin Resistance

References

• 1. Structural basis of Cfr-mediated antimicrobial resistance and mechanisms for its evasion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. today.uic.edu [today.uic.edu]
• 3. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. Structural basis of Cfr-mediated antimicrobial resistance and mechanisms to evade it - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. journals.asm.org [journals.asm.org]
• 8. journals.asm.org [journals.asm.org]
• 9. ABCF protein-mediated resistance shapes bacterial responses to antibiotics based on their type and concentration - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]

Iboxamycin: A Technical Overview of a Novel Oxepanoprolinamide Antibiotic

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

Iboxamycin is a next-generation, semi-synthetic lincosamide antibiotic demonstrating potent activity against a broad spectrum of multidrug-resistant Gram-positive and Gram-negative bacteria. Its unique chemical scaffold, featuring an oxepanoproline ring, allows it to overcome common resistance mechanisms that render many contemporary antibiotics ineffective. This document provides a comprehensive technical overview of Iboxamycin, including its physicochemical properties, mechanism of action, relevant experimental methodologies, and the molecular pathways of bacterial resistance.

Physicochemical Properties

Iboxamycin's fundamental molecular characteristics are summarized below.

Property	Value
Molecular Formula	C₂₂H₃₉ClN₂O₆S
Molecular Weight	495.07 g/mol
CAS Number	2640000-92-4
Appearance	Solid

Mechanism of Action: Ribosomal Binding

Iboxamycin exerts its bacteriostatic effect by targeting the bacterial ribosome, the cellular machinery responsible for protein synthesis. Specifically, it binds to the 50S large ribosomal subunit, effectively halting the production of essential proteins and thereby inhibiting bacterial growth.[1] Isotopic labeling studies have revealed that Iboxamycin binds to the ribosome with approximately 70 times greater affinity than clindamycin, a conventional lincosamide antibiotic.

The following diagram illustrates the inhibitory action of Iboxamycin on bacterial protein synthesis.

Iboxamycin inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.

Experimental Protocols

This section outlines the methodologies for key experiments related to the synthesis and evaluation of Iboxamycin.

Gram-Scale Synthesis of Iboxamycin

A practical, gram-scale synthesis of Iboxamycin has been developed to enable in vivo studies.[2][3][4][5] The synthesis is characterized by several key transformations:

• Intramolecular Hydrosilylation-Oxidation: This pivotal step establishes the stereocenters of the fused bicyclic amino acid residue.

• Diastereoselective Alkylation: A high-yielding alkylation of a pseudoephenamine amide is employed.

• Negishi Coupling: A convergent sp³-sp² Negishi coupling is utilized.

• Transacetalization-Reduction: A one-pot reaction to form the oxepane (B1206615) ring.

The detailed, step-by-step protocol is extensive and can be found in the supplementary information of the primary literature.[2][3]

Antimicrobial Susceptibility Testing (Broth Microdilution)

The minimum inhibitory concentration (MIC) of Iboxamycin against various bacterial strains is determined using the broth microdilution method.[6][7]

• Preparation of Bacterial Inoculum: Bacterial strains are grown to the exponential phase in appropriate broth (e.g., Mueller-Hinton). The culture is then diluted to a standardized concentration (e.g., 5 x 10⁵ CFU/mL).

• Serial Dilution of Iboxamycin: Iboxamycin is serially diluted in a 96-well microtiter plate to create a range of concentrations.

• Inoculation: Each well is inoculated with the standardized bacterial suspension.

• Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 24-48 hours).

• MIC Determination: The MIC is recorded as the lowest concentration of Iboxamycin that completely inhibits visible bacterial growth.

Ribosomal Binding Assay (Tritium-Labeled Iboxamycin)

To quantify the binding affinity of Iboxamycin to the bacterial ribosome, a competitive binding assay using tritium-labeled Iboxamycin is employed.[8][9]

• Preparation of Tritium-Labeled Iboxamycin: Iboxamycin is radiolabeled with tritium (B154650) via hydrogen-tritium exchange.

• Incubation: A constant concentration of tritium-labeled Iboxamycin is incubated with isolated E. coli ribosomes in the presence of varying concentrations of unlabeled Iboxamycin (or a competitor like clindamycin).

• Separation of Bound and Unbound Ligand: The ribosome-antibiotic complexes are separated from the unbound antibiotic.

• Scintillation Counting: The amount of bound, tritium-labeled Iboxamycin is quantified using a scintillation counter.

• Data Analysis: The data is used to calculate the apparent inhibition constant (Ki, app) and the apparent dissociation constant (Kd, app).

Mechanisms of Bacterial Resistance

Despite its efficacy, bacteria can develop resistance to Iboxamycin. Key mechanisms of resistance are outlined below.

Ribosomal RNA Methylation

A common mechanism of resistance to lincosamides is the methylation of the 23S rRNA by Erm and Cfr methyltransferases.[6] This modification can reduce the binding affinity of the antibiotic to the ribosome. However, structural studies have shown that Iboxamycin can still bind to methylated ribosomes by inducing a conformational change in the methylated nucleotide, thus overcoming this resistance mechanism to a significant extent.[10]

ABCF ATPase-Mediated Ribosome Protection

ATP-binding cassette F (ABCF) proteins can confer resistance by actively dislodging the antibiotic from the ribosome.[1][11] Several ABCF ATPases have been implicated in resistance to Iboxamycin, including VgaL/Lmo0919 in Listeria monocytogenes, LsaA in Enterococcus faecalis, and VmlR in Bacillus subtilis.[1][11] The VmlR-mediated resistance can act synergistically with Cfr methylation, leading to a significant increase in the MIC of Iboxamycin.[11]

The following diagram illustrates the primary mechanisms of resistance to Iboxamycin.

Bacterial resistance to Iboxamycin is primarily mediated by ribosomal RNA methylation and ABCF ATPase-driven antibiotic efflux.

Conclusion

Iboxamycin represents a significant advancement in the fight against antimicrobial resistance. Its unique chemical structure allows for potent inhibition of bacterial protein synthesis and the ability to overcome prevalent resistance mechanisms. The experimental protocols and mechanistic insights provided in this document serve as a valuable resource for researchers and professionals in the field of drug development, facilitating further investigation and optimization of this promising antibiotic class.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Practical Gram-Scale Synthesis of Iboxamycin, a Potent Antibiotic Candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Method for Tritiation of Iboxamycin Permits Measurement of its Ribosomal Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A method for tritiation of iboxamycin permits measurement of its ribosomal binding [pubmed.ncbi.nlm.nih.gov]
• 10. New ribosome-targeting antibiotic acts against drug-resistant bacteria | UIC today [today.uic.edu]
• 11. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]

The Bicyclic Scaffold of Iboxamycin: A Technical Guide to its Synthesis, Activity, and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iboxamycin is a novel, semi-synthetic lincosamide antibiotic demonstrating potent activity against a broad spectrum of multidrug-resistant bacteria.[1] Its unique bicyclic oxepanoprolinamide scaffold is a key structural feature responsible for its enhanced ribosomal binding and ability to overcome common resistance mechanisms that render older lincosamides ineffective.[1] This technical guide provides an in-depth overview of the bicyclic core of Iboxamycin, including its synthesis, quantitative antimicrobial activity, and molecular mechanism of action. Detailed experimental protocols and visualizations are provided to support research and development efforts in the field of antibiotic discovery.

Iboxamycin's Bicyclic Scaffold and Potent Activity

Iboxamycin's structure features a rigid, bicyclic oxepanoprolinamide moiety connected to the amino-octose sugar of clindamycin.[2] This synthetic scaffold has been optimized through structure-guided design to enhance its binding affinity to the bacterial ribosome, the target of lincosamide antibiotics.[2]

Quantitative Antimicrobial Activity

Iboxamycin exhibits potent activity against a wide range of Gram-positive and Gram-negative pathogens, including strains resistant to other ribosome-targeting antibiotics. Its efficacy is demonstrated by low Minimum Inhibitory Concentration (MIC) values against various clinically relevant bacterial strains.

Bacterial Strain	Resistance Mechanism	Clindamycin MIC (mg/L)	Iboxamycin MIC (mg/L)	Reference
Staphylococcus aureus (MRSA)	Methicillin-resistant	>16	2	[3]
Staphylococcus aureus (MRSA, ermC)	Erm methyltransferase	>16	2	[3]
Enterococcus faecalis (WT)	Intrinsic (LsaA)	16	0.06	[1]
Listeria monocytogenes (WT)	-	1	0.125-0.5	[1]
Listeria monocytogenes (Δlmo0919)	-	-	2-8 fold more susceptible	[1]
Bacillus subtilis (expressing VmlR)	ABCF ATPase	-	33-fold increase	[1]
Enterococcus faecalis (expressing LsaA)	ABCF ATPase	-	8-fold protective effect	[1]

Table 1: Minimum Inhibitory Concentration (MIC) of Iboxamycin against various bacterial strains.

Ribosome Binding Affinity

The enhanced potency of Iboxamycin is attributed to its high affinity for the bacterial ribosome. The apparent inhibition constant (Ki, app) for Iboxamycin's binding to E. coli ribosomes has been determined to be significantly lower than that of clindamycin.

Antibiotic	Apparent Inhibition Constant (Ki, app)
Iboxamycin	41 ± 30 nM
Clindamycin	2.7 ± 1.1 µM

Table 2: Ribosome Binding Affinity of Iboxamycin and Clindamycin.

Experimental Protocols

Synthesis of the Bicyclic Scaffold of Iboxamycin

The gram-scale synthesis of Iboxamycin has been reported, with a key step being the construction of the bicyclic scaffold.[4][5][6] The following is a representative protocol based on published literature. For detailed procedures and characterization data, refer to the supporting information of Mason et al., J. Am. Chem. Soc. 2021, 143, 29, 11019–11025.[5]

Workflow for the Synthesis of Iboxamycin's Bicyclic Core

Caption: A simplified workflow for the synthesis of the bicyclic oxepanoprolinamide core of Iboxamycin.

Detailed Protocol:

• Diastereoselective Alkylation: A pseudoephenamine amide is subjected to a high-yielding and highly diastereoselective alkylation.[4]

• Convergent sp3-sp2 Negishi Coupling: A convergent sp3-sp2 Negishi coupling is performed to connect key fragments.[4]

• Intramolecular Hydrosilylation-Oxidation: A pivotal intramolecular hydrosilylation-oxidation sequence is employed to establish the ring-fusion stereocenters of the bicyclic scaffold.[4]

• One-pot Transacetalization-Reduction: A one-pot transacetalization-reduction reaction is used to form the oxepane ring of the target compound.[4]

• Deprotection and Final Assembly: Subsequent deprotection and coupling with the amino-octose sugar moiety yield Iboxamycin.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of Iboxamycin can be determined using the broth microdilution method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).[7][8][9][10]

Protocol:

• Preparation of Iboxamycin Stock Solution: Prepare a stock solution of Iboxamycin in a suitable solvent (e.g., water or DMSO) at a concentration of 1280 mg/L.

• Preparation of Microtiter Plates:

  • Add 100 µL of sterile cation-adjusted Mueller-Hinton Broth (CAMHB) to wells 2-12 of a 96-well microtiter plate.

  • Add 200 µL of the Iboxamycin stock solution to well 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and repeating this process across the plate to well 10. Discard 100 µL from well 10. Well 11 serves as a growth control (no antibiotic), and well 12 as a sterility control (no bacteria).

• Inoculum Preparation:

  • Prepare a bacterial suspension from a fresh culture on an agar (B569324) plate in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute this suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL.

• Inoculation and Incubation:

  • Add 100 µL of the diluted bacterial suspension to wells 1-11.

  • Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of Iboxamycin that completely inhibits visible bacterial growth.

Ribosome Binding Assay

The binding affinity of Iboxamycin to the bacterial ribosome can be assessed using a competitive filter-binding assay with a radiolabeled ligand.

Protocol:

• Preparation of Ribosomes: Isolate 70S ribosomes from a suitable bacterial strain (e.g., E. coli) using established protocols.

• Radiolabeling: A suitable lincosamide, such as [3H]-clindamycin, is used as the radiolabeled competitor.

• Binding Reaction:

  • In a microcentrifuge tube, combine a fixed concentration of 70S ribosomes and [3H]-clindamycin with varying concentrations of Iboxamycin.

  • Incubate the reaction mixture at 37°C for a defined period (e.g., 30 minutes) to allow binding to reach equilibrium.

• Filter Binding:

  • Rapidly filter the reaction mixture through a nitrocellulose membrane under vacuum. The ribosomes and any bound radioligand will be retained on the filter.

  • Wash the filter with ice-cold buffer to remove any unbound radioligand.

• Quantification:

  • Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: The Ki, app of Iboxamycin is determined by analyzing the displacement of the radiolabeled ligand by Iboxamycin using appropriate binding isotherms.

Mechanism of Action and Overcoming Resistance

Iboxamycin exerts its antibacterial effect by binding to the 50S ribosomal subunit and inhibiting protein synthesis.[1] Its unique bicyclic scaffold allows it to overcome common resistance mechanisms that affect other lincosamides, such as methylation of the ribosomal RNA by Erm and Cfr methyltransferases.[1][3][11][12]

Mechanism of Action of Iboxamycin

Caption: Iboxamycin binds to the 50S ribosomal subunit, inhibiting protein synthesis. It overcomes resistance by accommodating the steric bulk of methylated rRNA.

Structural studies have revealed that Iboxamycin can bind effectively to ribosomes even when they are methylated by Erm or Cfr.[11][12][13] The bicyclic scaffold of Iboxamycin induces a conformational change in the methylated nucleotide, displacing it and allowing Iboxamycin to bind in a deep pocket of the ribosome.[13] This unique mode of binding explains its potent activity against resistant strains.

Conclusion

The bicyclic scaffold of Iboxamycin represents a significant advancement in lincosamide antibiotic design. Its unique structural features confer potent antimicrobial activity against a broad range of pathogens, including those with established resistance to other ribosome-targeting drugs. The synthetic accessibility of this scaffold opens avenues for further derivatization and the development of next-generation antibiotics. The detailed protocols and mechanistic insights provided in this guide are intended to facilitate further research and development in this promising area of antibacterial drug discovery.

References

• 1. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. Practical Gram-Scale Synthesis of Iboxamycin, a Potent Antibiotic Candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 8. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Structural basis of Cfr-mediated antimicrobial resistance and mechanisms for its evasion - PMC [pmc.ncbi.nlm.nih.gov]
• 12. An antibiotic preorganized for ribosomal binding overcomes antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 13. New ribosome-targeting antibiotic acts against drug-resistant bacteria | UIC today [today.uic.edu]

Iboxamycin's Potent Offensive Against ESKAPE Pathogens: A Technical Deep Dive

For Immediate Release

In the escalating battle against antimicrobial resistance, the novel synthetic lincosamide antibiotic, iboxamycin, has emerged as a powerful contender, demonstrating significant in vitro and in vivo activity against a broad spectrum of multidrug-resistant bacteria, including the notorious ESKAPE pathogens (Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter species). This technical guide provides a comprehensive overview of iboxamycin's efficacy, mechanism of action, and the experimental methodologies used to evaluate its potent antibacterial properties.

Executive Summary

Iboxamycin, a synthetic oxepanoprolinamide, distinguishes itself by its robust activity against both Gram-positive and Gram-negative bacteria.[1] It effectively circumvents common resistance mechanisms that render many contemporary antibiotics obsolete.[2] By binding to the bacterial ribosome with high affinity, iboxamycin inhibits protein synthesis, leading to a bacteriostatic effect.[3] This guide synthesizes the current understanding of iboxamycin's action against the critical ESKAPE pathogens, presenting key quantitative data, detailed experimental protocols, and visual representations of its mechanism and experimental workflows.

Quantitative Assessment of In Vitro Activity

The in vitro potency of iboxamycin against ESKAPE pathogens has been evaluated through the determination of Minimum Inhibitory Concentrations (MICs). The following tables summarize the available data, showcasing iboxamycin's activity against both susceptible and resistant strains.

Pathogen	Strain(s)	MIC (µg/mL)	Reference(s)
Enterococcus faecalis	Intrinsically resistant to classical lincosamides	0.06	[3]
Expressing LsaA resistance factor	0.5	[4]
Staphylococcus aureus	Methicillin-resistant (MRSA)	0.06 - 2	[5]
Possessing erm genes	2	[5]
cfr-positive	2 - 8	[3]
Escherichia coli	Carbapenem-resistant	—	[1]

Note: Data for Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter species are not yet publicly available in the form of specific MIC values but in vivo efficacy has been demonstrated against some of these pathogens.[1]

Mechanism of Action: A Ribosomal Assault

Iboxamycin exerts its antibacterial effect by targeting the bacterial ribosome, the cellular machinery responsible for protein synthesis. It binds within the peptidyl transferase center on the 50S ribosomal subunit, a critical site for peptide bond formation.

A key feature of iboxamycin is its ability to overcome resistance mechanisms that commonly affect other ribosome-targeting antibiotics, such as methylation of the ribosomal RNA by Erm and Cfr methyltransferases.[2][3] Structural studies have revealed that iboxamycin can still bind effectively to the ribosome even in the presence of these modifications, a feat not achieved by many other lincosamides.[2] This unique binding mode allows iboxamycin to maintain its inhibitory activity against strains that are resistant to multiple other classes of antibiotics.

Signaling Pathway of Iboxamycin's Action

Caption: A stepwise workflow for determining the Minimum Inhibitory Concentration (MIC) of iboxamycin using the broth microdilution method.

In Vivo Murine Infection Model

Animal models are essential for evaluating the efficacy of a new antibiotic in a living system. The following provides a general framework for a murine infection model.

Protocol:

• Animal Acclimatization: Mice are acclimatized to the laboratory conditions for a specified period before the experiment.

• Induction of Infection: A lethal or sublethal dose of the ESKAPE pathogen is administered to the mice, typically via intraperitoneal or intravenous injection, to establish a systemic infection.

• Treatment Administration: Iboxamycin is administered to the mice at various doses and schedules (e.g., orally or subcutaneously). A control group receives a placebo.

• Monitoring: The health of the mice is monitored regularly for signs of illness, and survival rates are recorded over a set period.

• Bacterial Load Determination: At the end of the study, or at specific time points, tissues (e.g., spleen, liver, blood) are harvested to determine the bacterial load (CFU/gram of tissue or mL of blood).

High-Level Workflow for In Vivo Efficacy Study

References

• 1. Pre-organising antibiotic structure could aid fight against resistance | Research | Chemistry World [chemistryworld.com]
• 2. aps.anl.gov [aps.anl.gov]
• 3. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Natural Genesis of Lincosamide Antibiotics: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lincosamide antibiotics, a clinically significant class of antimicrobial agents, originate from the secondary metabolism of soil-dwelling bacteria, primarily of the genus Streptomyces. This technical guide provides an in-depth exploration of the natural product origins of these antibiotics, with a focus on the well-characterized lincomycin (B1675468) and its analogue, celesticetin (B1194208). We delve into the producing microorganisms, their fermentation, the intricate biosynthetic pathways, and the key enzymes that orchestrate their assembly. This guide is intended to be a comprehensive resource, offering detailed experimental protocols, quantitative data for comparative analysis, and visual representations of the underlying biological processes to aid researchers in the fields of natural product chemistry, microbiology, and drug development.

Introduction

The lincosamide family of antibiotics is characterized by a distinctive chemical scaffold composed of an amino acid (a derivative of proline) linked to an amino-sugar (a derivative of octose) via an amide bond.[1] The inaugural member of this class, lincomycin, was first isolated in 1962 from Streptomyces lincolnensis, a bacterium discovered in a soil sample from Lincoln, Nebraska.[2] This discovery paved the way for the development of clindamycin, a semi-synthetic derivative with enhanced oral bioavailability and antibacterial activity.[2] Lincosamides exert their bacteriostatic effect by inhibiting protein synthesis through binding to the 50S ribosomal subunit of bacteria.[1] This guide will illuminate the natural origins of these vital antibiotics, providing a foundational understanding for further research and development.

Producing Microorganisms

The primary natural sources of lincosamide antibiotics are bacteria belonging to the genus Streptomyces. These Gram-positive, filamentous bacteria are renowned for their ability to produce a vast array of secondary metabolites with diverse biological activities.

Table 1: Lincosamide Producing Microorganisms and their Products

Microorganism	Lincosamide Product(s)	Reference(s)
Streptomyces lincolnensis	Lincomycin A, Lincomycin B	[3]
Streptomyces roseolus	Lincomycin C, Lincomycin D	[1]
Streptomyces caelestis	Celesticetin	[1]
Streptomyces vellosus	Lincomycin	[4]

Fermentation for Lincosamide Production

The production of lincosamides is achieved through submerged fermentation of the producing Streptomyces species. Optimization of the fermentation medium and culture conditions is critical for maximizing the yield of the desired antibiotic.

Quantitative Data on Lincomycin Fermentation

The following tables summarize data from various studies on the optimization of lincomycin production by Streptomyces lincolnensis.

Table 2: Optimization of Fermentation Medium for Lincomycin Production

Medium Component	Concentration	Resulting Lincomycin Titer	Reference(s)
Soluble Starch	45 g/L	350 mg/L	[5]
Sugar Cane Molasses	15 g/L	350 mg/L	[5]
Peptone Water	13.33 g/L	350 mg/L	[5]
NaNO₃	6.67 g/L	350 mg/L	[5]
CaCO₃	4.0 g/L	350 mg/L	[5]
Malt Extract	0.5 g/L	1345 µg/mL	[6]
Dextrin	10 g/L	1345 µg/mL	[6]
Soluble Starch	30 g/L	1345 µg/mL	[6]
(NH₄)₂SO₄	2.0 g/L	1345 µg/mL	[6]
Corn Starch, Glucose, Soybean Powder, Corn Steep Liquor, (NH₄)₂SO₄, CaCO₃	Optimized via Response Surface Methodology	6.56 g/L	[1]

Table 3: Optimization of Fermentation Parameters for Lincomycin Production

Parameter	Optimal Value	Resulting Lincomycin Titer	Reference(s)
Agitation Speed	240 rpm	350 mg/L	[5]
Temperature	30°C	Not specified	[5]
pH	Not specified	350 mg/L	[5]
Incubation Time	240 hours	350 mg/L	[5]
Agitation Speed	200 rpm	1345 µg/mL	[6]
Temperature	30°C	1345 µg/mL	[6]
Incubation Time	10 days	1345 µg/mL	[6]
Agitation Speed	400 rpm	6.56 g/L	[1]
Temperature	30°C	6.56 g/L	[1]
Incubation Time	216 hours	6.56 g/L	[1]

Experimental Protocol: Fermentation of Streptomyces lincolnensis

This protocol is a generalized procedure based on common practices for the cultivation of Streptomyces lincolnensis for lincomycin production.

Materials:

• Streptomyces lincolnensis strain (e.g., NRRL ISP-5355)

• Spore medium (e.g., modified Gauze's Medium No. 1)

• Seed medium (e.g., 2% soluble starch, 1% glucose, 1% soybean meal, 3% corn steep liquor, 0.15% (NH₄)₂SO₄, 0.4% CaCO₃)

• Production medium (e.g., 4.5% soluble starch, 1.5% sugar cane molasses, 1.33% peptone water, 0.67% NaNO₃, 0.4% CaCO₃)

• Sterile baffled flasks

• Shaking incubator

• Bioreactor (optional, for larger scale production)

Procedure:

• Spore Culture Preparation: Inoculate a slant of spore medium with S. lincolnensis and incubate at 30°C for 7-10 days until sporulation is observed.

• Seed Culture (Inoculum Preparation): Aseptically transfer spores from the slant into a flask containing the seed medium. Incubate at 30°C with shaking at 220 rpm for 48 hours.

• Production Fermentation: Inoculate the production medium with 5-10% (v/v) of the seed culture.

• Incubation: Incubate the production culture at 30°C with shaking at 200-240 rpm for 10-14 days. For bioreactor cultivation, maintain a temperature of 30°C, an agitation speed of 400 rpm, and control the pH around 7.0.

• Monitoring: Periodically withdraw samples to monitor cell growth (e.g., packed mycelium volume) and lincomycin production using analytical methods such as HPLC.

Biosynthesis of Lincosamides

The biosynthesis of lincosamides is a complex process involving a series of enzymatic reactions that assemble the amino acid and amino-sugar precursors and subsequently modify the resulting scaffold. The biosynthetic gene clusters for lincomycin (lmb) and celesticetin (ccb) have been identified and extensively studied.

The Lincomycin Biosynthetic Pathway

The biosynthesis of lincomycin A proceeds through two convergent pathways that synthesize the propylproline and methylthiolincosamide moieties, which are then condensed and further modified.

Caption: Biosynthetic pathway of Lincomycin A.

Key Enzymes and their Kinetic Parameters

The biosynthesis of lincosamides is catalyzed by a suite of specialized enzymes. The adenylation domains LmbC and CcbC play a crucial role in selecting the amino acid precursor, thereby determining the final structure of the antibiotic.

Table 4: Kinetic Parameters of LmbC and CcbC Adenylation Domains

Enzyme	Substrate	Km (µM)	Reference(s)
LmbC	4-Propyl-L-proline (PPL)	180 ± 20	[6]
LmbC	L-proline	2100 ± 200	[6]
CcbC	L-proline	130 ± 10	[6]
CcbC	4-Propyl-L-proline (PPL)	> 10000	[6]

Note: Further kinetic data (kcat, Vmax) for these and other biosynthetic enzymes are not extensively reported in the literature.

Experimental Protocol: Enzymatic Assay of LmbB2 (Tyrosine Hydroxylase)

This protocol describes an assay to determine the activity of LmbB2, a key enzyme in the biosynthesis of the propylproline moiety of lincomycin.

Materials:

• Purified LmbB2 enzyme

• L-tyrosine

• (6R)-5,6,7,8-tetrahydro-L-biopterin (BH₄)

• Catalase

• Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• HPLC system with a UV detector

Procedure:

• Reaction Mixture Preparation: Prepare a reaction mixture containing 50 mM Tris-HCl (pH 7.5), 1 mM L-tyrosine, 0.5 mM BH₄, and 100 U/mL catalase.

• Enzyme Addition: Initiate the reaction by adding a known concentration of purified LmbB2 enzyme to the reaction mixture.

• Incubation: Incubate the reaction at 30°C for a defined period (e.g., 30 minutes).

• Reaction Termination: Stop the reaction by adding an equal volume of 1 M HCl.

• Product Analysis: Centrifuge the terminated reaction mixture to pellet any precipitated protein. Analyze the supernatant by HPLC to quantify the amount of 3,4-dihydroxyphenylalanine (DOPA) produced. A standard curve of DOPA should be used for quantification. The HPLC separation can be achieved on a C18 column with a mobile phase of methanol (B129727) and water containing 0.1% formic acid, with detection at 280 nm.

Extraction and Purification of Lincosamides

Following fermentation, the lincosamide antibiotic must be recovered from the culture broth and purified. This typically involves a multi-step process to remove cells, proteins, and other impurities.

Experimental Workflow for Lincomycin Purification

Caption: General workflow for lincomycin purification.

Experimental Protocol: Extraction and Purification of Lincomycin

This protocol provides a general method for the laboratory-scale purification of lincomycin from a fermentation broth.

Materials:

• Fermentation broth of S. lincolnensis

• n-butanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Adsorbent resin (e.g., Amberlite XAD-4)

• Methanol

• Acetone (B3395972)

• Rotary evaporator

• Chromatography column

Procedure:

• Cell Removal: Centrifuge the fermentation broth at 5,000 x g for 20 minutes to pellet the mycelia. Collect the supernatant.

• Solvent Extraction: Adjust the pH of the supernatant to 9.0 with NaOH. Extract the lincomycin into an equal volume of n-butanol by vigorous mixing for 30 minutes. Separate the organic and aqueous phases.

• Back Extraction: Extract the lincomycin from the n-butanol phase into a smaller volume of acidic water (pH 2.0 with HCl).

• Resin Adsorption: Adjust the pH of the acidic aqueous extract to 7.0. Pass the solution through a column packed with Amberlite XAD-4 resin. Wash the column with water to remove impurities.

• Elution: Elute the lincomycin from the resin with methanol.

• Concentration: Concentrate the methanolic eluate under reduced pressure using a rotary evaporator.

• Crystallization: Dissolve the concentrated residue in a minimal amount of water and add acetone to induce crystallization of lincomycin hydrochloride.

• Drying: Collect the crystals by filtration and dry under vacuum.

Conclusion

The lincosamide antibiotics are a testament to the rich chemical diversity found in nature, particularly within the genus Streptomyces. A thorough understanding of their natural origins, from the producing organisms to the intricate biosynthetic pathways, is paramount for the continued development of this important class of antimicrobial agents. The quantitative data and detailed experimental protocols provided in this guide offer a valuable resource for researchers seeking to optimize the production of known lincosamides, discover novel analogues through biosynthetic engineering, or develop new strategies to combat antimicrobial resistance. The visual representations of the biosynthetic and experimental workflows aim to provide a clear and concise overview of these complex processes. Further research into the kinetics and mechanisms of the lincosamide biosynthetic enzymes will undoubtedly open new avenues for the rational design and synthesis of next-generation antibiotics.

References

• 1. Lincomycin Biosynthesis Involves a Tyrosine Hydroxylating Heme Protein of an Unusual Enzyme Family - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enzyme kinetics [iubmb.qmul.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. kyushu-u.elsevierpure.com [kyushu-u.elsevierpure.com]
• 5. researchgate.net [researchgate.net]
• 6. Evolution-guided adaptation of an adenylation domain substrate specificity to an unusual amino acid | PLOS One [journals.plos.org]

The Core Pharmacophore of Iboxamycin: A Technical Guide for Drug Development Professionals

Abstract

Iboxamycin is a novel, synthetic oxepanoprolinamide antibiotic with potent activity against a broad spectrum of multidrug-resistant bacteria. Its unique chemical scaffold, particularly the bicyclic oxepanoprolinamide moiety, allows it to overcome common resistance mechanisms that render many contemporary antibiotics ineffective. This technical guide provides an in-depth exploration of the pharmacophore of Iboxamycin, detailing its mechanism of action, structure-activity relationships, and its ability to evade bacterial resistance. This document is intended for researchers, scientists, and drug development professionals engaged in the discovery and development of new antibacterial agents.

Introduction

The rise of antibiotic resistance is a critical global health challenge. Iboxamycin, a member of the lincosamide class of antibiotics, represents a significant advancement in the fight against resistant pathogens.[1] Developed through synthetic chemistry, it possesses a unique bicyclic amino acid residue that confers enhanced binding to the bacterial ribosome and the ability to overcome key resistance mechanisms.[1] This guide will dissect the essential structural features of Iboxamycin that define its pharmacophore and contribute to its potent antibacterial activity.

The Iboxamycin Pharmacophore

The pharmacophore of Iboxamycin can be understood by comparing its structure to older lincosamides like lincomycin (B1675468) and clindamycin (B1669177). The core of its activity lies in the precise arrangement of functional groups that interact with the peptidyl transferase center (PTC) of the bacterial 50S ribosomal subunit.

Key Pharmacophoric Features:

• Bicyclic Oxepanoprolinamide Scaffold: This rigid, fused ring system is a defining feature of Iboxamycin. It pre-organizes the molecule into a conformation that is optimal for binding to the ribosome, reducing the entropic penalty of binding and leading to a higher affinity compared to the more flexible proline scaffold of clindamycin and lincomycin.[2]

• Aminooctose Moiety: Shared with other lincosamides, this sugar portion provides crucial hydrogen bonding interactions with the ribosomal RNA.

• Propyl Group and Pyrrolidine Ring: These elements contribute to hydrophobic interactions within the ribosomal binding pocket.

• Thio-methyl Ether: This group is also involved in establishing key interactions within the PTC.

• Hydroxyl Groups: The hydroxyl groups on the aminooctose moiety are critical hydrogen bond donors and acceptors, anchoring the molecule to the ribosome.

The following diagram illustrates the key pharmacophoric features of Iboxamycin.

Caption: Key pharmacophoric elements of Iboxamycin.

Mechanism of Action and Evasion of Resistance

Iboxamycin inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit.[1] Its binding site overlaps with that of other macrolide, lincosamide, and streptogramin B (MLSB) antibiotics.

Ribosomal Binding

Structural studies have revealed that Iboxamycin binds deep within the peptidyl transferase center of the ribosome.[1] The rigid bicyclic scaffold plays a crucial role in positioning the molecule for optimal interactions with the ribosomal RNA. This results in a significantly tighter binding affinity compared to clindamycin.

The workflow for determining the ribosomal binding of Iboxamycin is depicted below.

Caption: Experimental workflow for determining ribosomal binding affinity.

Overcoming Erm/Cfr Methylation

A prevalent mechanism of resistance to MLSB antibiotics is the methylation of a specific adenine (B156593) residue (A2058 in E. coli) in the 23S rRNA by Erm or Cfr methyltransferases. This modification sterically hinders the binding of many antibiotics. Iboxamycin, however, can still bind effectively to the methylated ribosome.[1] Structural analysis shows that upon binding, Iboxamycin induces a conformational change in the ribosome, displacing the methylated nucleotide without disrupting its own binding.[1]

The following diagram illustrates how Iboxamycin overcomes this resistance mechanism.

Caption: Mechanism of Iboxamycin overcoming methylation resistance.

Evading ABCF ATPase Efflux

Another resistance mechanism involves ABCF (ATP-binding cassette F) proteins, which are ribosomal protection proteins that can dislodge bound antibiotics. Iboxamycin has been shown to be less susceptible to this form of resistance compared to other lincosamides.[3] Its tighter binding and unique interactions within the PTC likely make it more difficult for ABCF ATPases to remove it from the ribosome.

Quantitative Antibacterial Activity

The enhanced pharmacophore of Iboxamycin translates to superior antibacterial activity against a range of pathogens, including those with defined resistance mechanisms.

Table 1: Minimum Inhibitory Concentrations (MICs) of Iboxamycin and Comparator Lincosamides against Listeria monocytogenes

Strain	Relevant Genotype	Lincomycin MIC (mg/L)	Clindamycin MIC (mg/L)	Iboxamycin MIC (mg/L)
L. monocytogenes EGD-e	Wild-type	8	1	0.5
L. monocytogenes 10403S	Wild-type	2	1	0.125
L. monocytogenes EGD-e Δlmo0919	VgaL/Lmo0919 knockout	1	0.5	0.0625

Data sourced from Brodiazhenko et al. (2022).[3]

Table 2: MICs of Iboxamycin and Clindamycin against Enterococcus faecalis

Strain	Relevant Genotype	Clindamycin MIC (mg/L)	Iboxamycin MIC (mg/L)
E. faecalis ΔlsaA	LsaA knockout	0.0625	0.0625
E. faecalis ΔlsaA pCIEspec-lsaA	LsaA expressed	>16	0.5

Data sourced from Brodiazhenko et al. (2022).[3]

Table 3: MIC50 and MIC90 of Iboxamycin and Cresomycin against ocular MRSA isolates

Antibiotic	MIC50 (mg/L)	MIC90 (mg/L)
Iboxamycin	0.06	2
Cresomycin	0.06	0.5

Data for isolates with erm genes. Sourced from a 2024 study on ocular MRSA.[4]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination

The MIC values were determined using the broth microdilution method according to the European Committee on Antimicrobial Susceptibility Testing (EUCAST) guidelines.[5][6]

• Bacterial Strains and Media: Bacterial strains were grown in appropriate media, such as Mueller-Hinton broth supplemented with 5% lysed horse blood and 20 mg/L β-NAD (MH-F) for fastidious organisms like Listeria monocytogenes.[3][5][7]

• Inoculum Preparation: A bacterial suspension equivalent to a 0.5 McFarland standard was prepared and diluted to achieve a final inoculum concentration of approximately 5 x 105 colony-forming units (CFU)/mL in the test wells.[8]

• Antibiotic Dilution: The antibiotics were serially diluted in the appropriate broth in 96-well microtiter plates.

• Incubation: The plates were incubated at 37°C for 24-48 hours.[3]

• Reading: The MIC was recorded as the lowest concentration of the antibiotic that completely inhibited visible growth.

Ribosomal Binding Assay

The binding affinity of Iboxamycin to the bacterial ribosome was determined using a radiolabeling approach.[9][10]

• Radiolabeling of Iboxamycin: Iboxamycin was tritiated via a ruthenium-induced 2'-epimerization in the presence of tritium (B154650) oxide.[9][10]

• Binding Assay: Varying concentrations of tritium-labeled Iboxamycin were incubated with purified E. coli ribosomes.

• Separation and Quantification: The ribosome-antibiotic complexes were separated from the unbound antibiotic, and the amount of bound radiolabeled Iboxamycin was quantified using scintillation counting.[9]

• Data Analysis: The apparent inhibition constant (Ki, app) was calculated from the binding data.

X-ray Crystallography

The structural basis for Iboxamycin's interaction with the ribosome was determined by X-ray crystallography.

• Crystallization: Crystals of the bacterial ribosome (or its 50S subunit) were grown.

• Soaking: The crystals were soaked in a solution containing Iboxamycin to allow the antibiotic to bind.

• Data Collection: The crystals were exposed to a high-intensity X-ray beam, and the resulting diffraction patterns were collected.[11]

• Structure Determination: The diffraction data was used to calculate an electron density map, from which the three-dimensional structure of the ribosome-Iboxamycin complex was determined and refined.[11][12]

Conclusion

The pharmacophore of Iboxamycin is defined by its unique bicyclic oxepanoprolinamide scaffold, which confers a high binding affinity for the bacterial ribosome and the ability to overcome key resistance mechanisms. The quantitative data and structural insights presented in this guide underscore the potential of Iboxamycin as a next-generation antibiotic for treating infections caused by multidrug-resistant bacteria. The detailed experimental protocols provide a framework for the further evaluation and development of this and other novel antibacterial agents. The continued exploration of synthetic scaffolds that optimize ribosomal binding presents a promising avenue for the future of antibiotic discovery.

References

• 1. New ribosome-targeting antibiotic acts against drug-resistant bacteria | UIC today [today.uic.edu]
• 2. A new synthetic antibiotic tightly binds bacterial ribosomes | Drug Discovery News [drugdiscoverynews.com]
• 3. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. EUCAST: MIC Determination [eucast.org]
• 6. biorxiv.org [biorxiv.org]
• 7. EUCAST: Media Preparation [eucast.org]
• 8. Antimicrobial susceptibility testing of Mycobacterium tuberculosis complex isolates - the EUCAST broth microdilution reference method for MIC determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Method for Tritiation of Iboxamycin Permits Measurement of its Ribosomal Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A method for tritiation of iboxamycin permits measurement of its ribosomal binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 12. X-ray crystal structures of the Escherichia coli RNA polymerase in complex with Benzoxazinorifamycins - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Target Identification and Validation of Iboxamycin

Authored for: Researchers, Scientists, and Drug Development Professionals

December 2025

Abstract

Iboxamycin is a novel, synthetic oxepanoprolinamide antibiotic, a subclass of lincosamides, demonstrating potent, broad-spectrum activity against multidrug-resistant Gram-positive and Gram-negative pathogens.[1][2] Its development signifies a triumph for synthetic chemistry in addressing the escalating crisis of antibiotic resistance. This technical guide provides a comprehensive overview of the target identification and validation process for iboxamycin, detailing its mechanism of action, the experimental methodologies employed to elucidate its function, and the quantitative data supporting its efficacy. The primary molecular target of iboxamycin has been unequivocally identified as the bacterial ribosome. Validation was achieved through a combination of biochemical binding assays, in vitro protein synthesis inhibition, detailed structural biology studies, and extensive microbiological characterization against clinically relevant resistant strains. This document serves as a technical resource, presenting detailed experimental protocols and structured data to facilitate further research and development in the field of ribosome-targeting antibiotics.

Target Identification: The Bacterial Ribosome

Initial investigations into iboxamycin's mechanism of action pointed towards the bacterial ribosome, the cellular machinery responsible for protein synthesis and a well-established target for the lincosamide class of antibiotics.[3][4] The core hypothesis was that iboxamycin, like its predecessors lincomycin (B1675468) and clindamycin (B1669177), physically obstructs the ribosome's function.

Mechanism of Action

Iboxamycin exerts its bacteriostatic effect by binding to the large (50S) ribosomal subunit at the peptidyl transferase center (PTC).[2][5] This binding event sterically hinders the accommodation of aminoacyl-tRNAs into the A-site and interferes with the formation of peptide bonds, thereby halting protein synthesis.[6] High-resolution structural studies have confirmed that iboxamycin occupies the same binding pocket as clindamycin but establishes additional, unique interactions that enhance its binding affinity and ability to overcome common resistance mechanisms.[2][7]

The following diagram illustrates the workflow used to identify and validate the bacterial ribosome as the target of iboxamycin.

References

• 1. A Method for Tritiation of Iboxamycin Permits Measurement of its Ribosomal Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A new synthetic antibiotic tightly binds bacterial ribosomes | Drug Discovery News [drugdiscoverynews.com]
• 7. New ribosome-targeting antibiotic acts against drug-resistant bacteria | UIC today [today.uic.edu]

Initial Safety and Toxicity Profile of Iboxamycin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Iboxamycin is a novel, synthetically-derived lincosamide antibiotic demonstrating potent activity against a broad spectrum of multidrug-resistant Gram-positive and Gram-negative bacteria.[1] Its unique oxepanoprolinamide scaffold confers the ability to overcome common resistance mechanisms, such as those mediated by Erm and Cfr ribosomal RNA methyltransferases.[1] This technical guide provides a comprehensive overview of the initial preclinical safety and toxicity profile of Iboxamycin, consolidating available data on its effects on mammalian cells and in vivo models. The information presented herein is intended to inform further research and development of this promising antibiotic candidate.

Introduction

The rise of antimicrobial resistance (AMR) is a critical global health threat, necessitating the development of novel antibiotics with new mechanisms of action or the ability to evade existing resistance. Iboxamycin, a synthetic analog of clindamycin, has emerged as a promising candidate.[1][2] It binds to the bacterial 50S ribosomal subunit, inhibiting protein synthesis.[2] This guide focuses on the initial safety and toxicity assessments of Iboxamycin, a crucial step in the early-stage drug development process.

In Vitro Safety Profile

Initial in vitro safety assessments of Iboxamycin have focused on its potential for cytotoxicity, effects on cell membrane integrity, mitochondrial function, and hemolytic activity.

Cytotoxicity in Mammalian Cells

Iboxamycin has demonstrated a favorable cytotoxicity profile in preliminary studies. It is reported to be non-toxic to mammalian cells with a growth inhibition 50% (GI₅₀) value greater than 50 μM.[1]

Table 1: In Vitro Cytotoxicity of Iboxamycin

Cell Line	Assay Type	Concentration (μM)	% Cell Viability	Source
Mammalian Cells (unspecified)	Growth Inhibition	> 50	Not specified	[1]

Further details on the specific mammalian cell lines tested and the exact viability percentages were not available in the reviewed literature.

Hemolytic Activity

Iboxamycin is reported to be non-hemolytic, indicating a low potential to damage red blood cells.[1]

Table 2: Hemolytic Activity of Iboxamycin

Assay	Red Blood Cell Source	Iboxamycin Concentration	% Hemolysis	Source
Hemolysis Assay	Not specified	Not specified	Not specified (reported as non-hemolytic)	[1]

Quantitative data on the percentage of hemolysis at various concentrations of Iboxamycin were not available in the reviewed literature.

Effects on Mammalian Cell Membrane Integrity and Mitochondrial Function

Studies have indicated that Iboxamycin does not adversely affect mammalian cell membrane integrity or mitochondrial function.[1]

Table 3: Effects of Iboxamycin on Mammalian Cellular Functions

Cellular Function	Assay Type	Iboxamycin Concentration	Observation	Source
Membrane Integrity	Not specified	Not specified	No effect observed	[1]
Mitochondrial Function	Not specified	Not specified	No effect observed	[1]

Specific assay details and quantitative data were not provided in the primary literature.

In Vivo Safety and Pharmacokinetics

Preclinical in vivo studies in murine models have provided initial insights into the safety, tolerability, and pharmacokinetic profile of Iboxamycin.

Acute Toxicity and Tolerability in Mice

Iboxamycin has been shown to be well-tolerated in mice when administered at therapeutic doses. In a systemic infection model, doses of 3 mg/kg and 10 mg/kg were administered without reported adverse effects.[1]

Table 4: In Vivo Safety Observations for Iboxamycin in Mice

Study Type	Animal Model	Dosing Route	Dose (mg/kg)	Observation	Source
Systemic Infection	Mice	Not specified	3 and 10	Well-tolerated	[1]

A definitive maximum tolerated dose (MTD) or LD50 has not been reported in the available literature.

Pharmacokinetic Profile in Mice

Iboxamycin is orally bioavailable.[1]

Table 5: Pharmacokinetic Parameters of Iboxamycin in Mice

Parameter	Value	Dosing Route	Source
Oral Bioavailability	Not specified	Oral	[1]

Specific values for pharmacokinetic parameters such as Cmax, Tmax, AUC, and half-life are not yet publicly available.

Mechanism of Action and Potential for Off-Target Effects

Iboxamycin's primary mechanism of action is the inhibition of bacterial protein synthesis through binding to the 50S ribosomal subunit.[2] The structural differences between bacterial (70S) and mammalian (80S) ribosomes generally provide a basis for selective toxicity. While no specific off-target effects in mammalian cells have been reported for Iboxamycin, continuous monitoring for such effects is a standard part of preclinical development.

Experimental Protocols

Detailed experimental protocols for the safety and toxicity studies of Iboxamycin are not fully available in the public domain. However, based on standard methodologies, the following outlines the likely procedures employed.

In Vitro Cytotoxicity Assay (General Protocol)

A common method for assessing cytotoxicity is the MTT or MTS assay.

• Cell Culture: Mammalian cells are seeded in 96-well plates and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a range of concentrations of Iboxamycin and incubated for a specified period (e.g., 24, 48, or 72 hours).

• Assay: A reagent (MTT or MTS) is added to the wells, which is converted into a colored formazan (B1609692) product by metabolically active cells.

• Data Analysis: The absorbance of the formazan product is measured, and cell viability is calculated as a percentage of the untreated control. The GI₅₀ value is determined from the dose-response curve.

Hemolysis Assay (General Protocol)

• Blood Collection: Red blood cells (RBCs) are collected and washed.

• Incubation: A suspension of RBCs is incubated with various concentrations of Iboxamycin. A positive control (e.g., Triton X-100 for 100% hemolysis) and a negative control (saline) are included.

• Measurement: After incubation, the samples are centrifuged, and the amount of hemoglobin released into the supernatant is measured spectrophotometrically.

• Calculation: The percentage of hemolysis is calculated relative to the positive control.

In Vivo Acute Toxicity Study in Mice (General Protocol)

• Dosing: Mice are administered single or multiple doses of Iboxamycin via a relevant route (e.g., oral, intravenous).

• Observation: Animals are observed for a set period for any signs of toxicity, including changes in behavior, weight loss, and mortality.

• Necropsy and Histopathology: At the end of the study, organs may be collected for gross and microscopic examination to identify any pathological changes.

Visualizations

Mechanism of Action

Caption: Iboxamycin inhibits bacterial growth by binding to the 50S ribosomal subunit, thereby halting protein synthesis.

Experimental Workflow for In Vitro Cytotoxicity Assay

Caption: A generalized workflow for determining the in vitro cytotoxicity of a compound using a cell viability assay.

Logical Relationship in Safety Assessment

Caption: The progression of preclinical safety evaluation from in vitro assays to in vivo studies to establish an initial safety profile.

Conclusion

The initial preclinical data suggest that Iboxamycin possesses a favorable safety and toxicity profile. It demonstrates a lack of significant cytotoxicity to mammalian cells in vitro and is well-tolerated in mice at therapeutic doses. These findings, coupled with its potent antimicrobial activity against resistant pathogens, underscore the potential of Iboxamycin as a valuable addition to the antibiotic armamentarium. Further detailed toxicological studies, including dose-escalation studies to determine the maximum tolerated dose and comprehensive pharmacokinetic/pharmacodynamic (PK/PD) modeling, are warranted to support its progression into clinical development.

References

• 1. A synthetic antibiotic class overcoming bacterial multidrug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Method for Tritiation of Iboxamycin Permits Measurement of its Ribosomal Binding - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Gram-Scale Synthesis of Iboxamycin: A Detailed Protocol for Researchers

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: Iboxamycin is a novel, synthetically-derived lincosamide antibiotic demonstrating potent activity against a broad spectrum of multidrug-resistant Gram-positive and Gram-negative bacteria.[1][2][3] Its unique structure, featuring a fused bicyclic amino acid residue, allows it to overcome common resistance mechanisms, such as those conferred by Erm and Cfr ribosomal RNA methyltransferases.[1][2] This document provides a detailed protocol for the gram-scale synthesis of iboxamycin, enabling its production for further in vivo studies and clinical development. The methodology is based on the practical synthesis reported by Mason et al., which highlights key transformations including a diastereoselective alkylation, a convergent Negishi coupling, an intramolecular hydrosilylation-oxidation, and a one-pot transacetalization-reduction.[4][5][6]

Overview of the Synthetic Strategy

The gram-scale synthesis of iboxamycin is a convergent process that joins two key fragments. The synthesis is designed for efficiency and scalability, providing access to significant quantities of the target compound for advanced studies.[4][5]

Key Experimental Protocols

The following protocols are adapted from the gram-scale synthesis of iboxamycin.

Synthesis of the Pseudoephenamine Amide Intermediate

A crucial step in the synthesis is the high-yielding and highly diastereoselective alkylation of a pseudoephenamine amide.[5][6]

Protocol:

• Amide Bond Formation: Carboxylic acid is activated with pivaloyl chloride to form a mixed anhydride, which then reacts with (R,R)-pseudoephenamine to yield the pseudoephenamide.[7]

• Purification: The resulting pseudoephenamide is purified by extractive isolation and recrystallization.[7]

Convergent sp³-sp² Negishi Coupling

This step involves the coupling of two advanced intermediates to construct the carbon skeleton of iboxamycin.

Protocol:

• Reaction Setup: An organozinc reagent is coupled with a vinyl iodide partner in the presence of a palladium catalyst.

• Monitoring and Workup: The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction is quenched and the product is isolated through an extractive workup.

• Purification: The crude product is purified by flash column chromatography.

Intramolecular Hydrosilylation-Oxidation

This pivotal transformation establishes the key ring-fusion stereocenters of the bicyclic scaffold of iboxamycin.[4][5][6]

Protocol:

• Hydrosilylation: The homoallylic alcohol intermediate is treated with a silane (B1218182) in the presence of a rhodium catalyst to effect an intramolecular hydrosilylation.

• Oxidation: The resulting siloxane is then oxidized under standard conditions (e.g., Tamao-Fleming oxidation) to afford the desired diol.

• Purification: The diol is purified by column chromatography.

One-Pot Transacetalization-Reduction and Final Steps

The final stages of the synthesis involve the formation of the oxepane (B1206615) ring and deprotection to yield iboxamycin.[5][6]

Protocol:

• Transacetalization-Reduction: A diol intermediate is subjected to a one-pot transacetalization with a suitable acetal (B89532) followed by a reduction to form the oxepane ring.[5][6]

• Amide Coupling: The resulting advanced intermediate is coupled with the appropriate aminooctose fragment using a coupling reagent such as 3-(diethoxyphosphoryloxy)-1,2,3-benzotriazin-4(3H)-one (DEPBT).[7]

• Deprotection: The final N-benzyloxycarbonyl protective group is removed via hydrogenolysis using palladium on carbon.[7]

• Final Purification: Iboxamycin free base is purified by flash column chromatography and can be further purified by recrystallization from absolute ethanol (B145695) to yield fine white needles.[7]

Quantitative Data Summary

The following table summarizes the yields for key steps in the gram-scale synthesis of iboxamycin.

Step	Product	Yield (%)	Scale
Amide Bond Formation	Pseudoephenamide	88	56.0 g
Amide Coupling	Amide Coupling Product	82	2.8 g
N-Benzyloxycarbonyl Deprotection	Iboxamycin (Free Base)	81	1.5 g
Recrystallization	Iboxamycin (Fine White Needles)	78 (recovery)	-

Visualizations

Experimental Workflow for Iboxamycin Synthesis

Caption: Overall workflow for the gram-scale synthesis of iboxamycin.

Iboxamycin's Mechanism of Action

Caption: Mechanism of action of iboxamycin via ribosomal binding.

References

• 1. New ribosome-targeting antibiotic acts against drug-resistant bacteria | UIC today [today.uic.edu]
• 2. New Ribosome-Targeting Antibiotic Acts against Drug-Resistant Bacteria | Lab Manager [labmanager.com]
• 3. aps.anl.gov [aps.anl.gov]
• 4. Practical Gram-Scale Synthesis of Iboxamycin, a Potent Antibiotic Candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Practical Gram-Scale Synthesis of Iboxamycin, a Potent Antibiotic Candidate. | Read by QxMD [read.qxmd.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]

Application Notes & Protocols for the Step-by-Step Purification of Iboxamycin

Audience: Researchers, scientists, and drug development professionals.

Introduction: Iboxamycin is a novel, potent antibiotic candidate effective against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains.[1][2] Its unique structure, featuring a fused bicyclic amino acid residue, allows it to overcome certain resistance mechanisms that render other antibiotics ineffective.[2] The following application notes provide a detailed, step-by-step protocol for the final purification stages of Iboxamycin, ensuring high purity and yield suitable for in vivo studies. The protocols are based on the gram-scale synthesis methodology developed by Mason et al.[3][4][5][6]

Data Presentation: Purification Yields

The following table summarizes the quantitative data for the final two purification steps of Iboxamycin, starting from the crude product after the cleavage of the N-benzyloxycarbonyl protective group.

Purification Step	Description	Starting Material	Eluent/Solvent	Yield/Recovery	Purity/Notes
1. Flash Column Chromatography	Purification of the free-base Iboxamycin after deprotection.	Crude Iboxamycin	1% Ammonium (B1175870) Hydroxide in Eluent	81% Yield (1.5 g)	Pure, free-base form obtained as a white powder.
2. Recrystallization	Final purification of the free-base Iboxamycin for in vivo evaluation.	Iboxamycin (from Step 1)	Absolute Ethanol (B145695)	78% Recovery (first crop)	Fine white needles. Melting point: 205–206 °C.

Experimental Protocols

Protocol 1: Flash Column Chromatographic Purification of Iboxamycin

This protocol details the purification of crude Iboxamycin to its pure, free-base form using flash column chromatography. This step is crucial for removing residual reagents and byproducts from the final deprotection reaction.

Materials:

• Crude Iboxamycin

• Silica (B1680970) gel for flash chromatography

• Appropriate eluent (e.g., a gradient of methanol (B129727) in dichloromethane)

• 1% Ammonium Hydroxide solution

• Glass column for flash chromatography

• Fraction collector or test tubes

• Thin-Layer Chromatography (TLC) plates and chamber

• UV lamp for visualization

• Rotary evaporator

Procedure:

• Column Packing: Prepare a silica gel column of appropriate size for the amount of crude Iboxamycin to be purified. Equilibrate the column with the starting eluent.

• Sample Preparation: Dissolve the crude Iboxamycin in a minimal amount of the eluent.

• Loading: Carefully load the dissolved sample onto the top of the silica gel column.

• Elution: Begin the elution process, gradually increasing the polarity of the eluent. The specific gradient will depend on the TLC analysis of the crude mixture. A common practice is to use a gradient of methanol in a less polar solvent like dichloromethane.

• Addition of Ammonium Hydroxide: To obtain the pure, free-base form of Iboxamycin, use an eluent containing 1% ammonium hydroxide.[3]

• Fraction Collection: Collect fractions of the eluate using a fraction collector or manually in test tubes.

• Monitoring: Monitor the separation process by TLC analysis of the collected fractions. Spot fractions on a TLC plate, develop the plate in an appropriate solvent system, and visualize the spots under a UV lamp.

• Pooling and Concentration: Combine the fractions containing the pure Iboxamycin. Concentrate the pooled fractions using a rotary evaporator to remove the solvent.

• Final Product: The resulting product is the pure, free-base form of Iboxamycin, which should be a white powder.[3] The yield for this step is approximately 81%.[3]

Protocol 2: Recrystallization of Iboxamycin

This protocol describes the final purification step to obtain highly pure, crystalline Iboxamycin suitable for biological evaluation in vivo.

Materials:

• Pure, free-base Iboxamycin (from Protocol 1)

• Absolute Ethanol

• Erlenmeyer flask

• Heating source (e.g., hot plate)

• Ice bath

• Filtration apparatus (e.g., Büchner funnel and flask)

• Filter paper

• Drying oven or vacuum desiccator

Procedure:

• Dissolution: Place the Iboxamycin powder into an Erlenmeyer flask. Add a minimal amount of absolute ethanol and gently heat the mixture to dissolve the solid completely.

• Cooling and Crystallization: Once dissolved, allow the solution to cool slowly to room temperature. Fine white needles of Iboxamycin will start to form.[3] To maximize crystal formation, the flask can be placed in an ice bath after it has reached room temperature.

• Crystal Collection: Collect the crystals by vacuum filtration using a Büchner funnel and filter paper.

• Washing: Wash the collected crystals with a small amount of cold absolute ethanol to remove any remaining impurities.

• Drying: Dry the crystals thoroughly under vacuum or in a drying oven at a suitable temperature to remove all traces of the solvent.

• Recovery: The first crop of recrystallized Iboxamycin should have a recovery rate of approximately 78%.[3] The final product will be fine white needles with a melting point of 205–206 °C.[3] For structural confirmation, a sample obtained after two consecutive recrystallizations from absolute ethanol can be subjected to single-crystal X-ray analysis.[3]

Visualizations

Iboxamycin Purification Workflow

The following diagram illustrates the sequential workflow for the purification of Iboxamycin.

Caption: A step-by-step workflow for the purification of Iboxamycin.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A synthetic antibiotic class overcoming bacterial multidrug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Practical Gram-Scale Synthesis of Iboxamycin, a Potent Antibiotic Candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes: Determination of Iboxamycin Minimum Inhibitory Concentration (MIC) using Broth Microdilution

Introduction

Iboxamycin is a novel, synthetic oxepanoprolinamide, a new class of lincosamide antibiotic designed to combat multidrug-resistant bacteria.[1] It demonstrates potent activity against a broad spectrum of both Gram-positive and Gram-negative pathogens.[1][2] Iboxamycin functions by binding to the bacterial ribosome, thereby inhibiting protein synthesis.[1][3] Its unique structural features allow it to overcome common resistance mechanisms, such as ribosomal methylation, that render other antibiotics in its class ineffective.[1][2][4] This protocol details the determination of the Minimum Inhibitory Concentration (MIC) of Iboxamycin using the broth microdilution method, adhering to the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[5][6][7][8][9] The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a specified incubation period.[5]

Principle of the Method

The broth microdilution method is a quantitative technique used to determine the MIC of an antimicrobial agent.[5] This method involves preparing two-fold serial dilutions of Iboxamycin in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test bacterium. Following incubation, the plates are visually inspected for bacterial growth. The MIC is recorded as the lowest concentration of Iboxamycin that completely inhibits visible growth of the organism.[5]

Experimental Protocol

Materials and Reagents

• Iboxamycin analytical powder

• Appropriate solvent for Iboxamycin (e.g., sterile deionized water, DMSO, consult manufacturer's data sheet)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB), sterile

• 96-well sterile, clear, U-bottom or flat-bottom microtiter plates

• Sterile single and multichannel pipettes and tips

• Sterile reagent reservoirs

• Bacterial strains for testing (e.g., clinical isolates, reference strains)

• Quality Control (QC) strains (e.g., Staphylococcus aureus ATCC® 29213™, Enterococcus faecalis ATCC® 29212™, Escherichia coli ATCC® 25922™)

• 0.5 McFarland turbidity standard

• Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)

• Spectrophotometer or turbidimeter

• Incubator (35 ± 2°C)

• Vortex mixer

Procedure

Day 1: Preparation of Inoculum and Drug Dilutions

• Preparation of Iboxamycin Stock Solution:

  • Aseptically prepare a stock solution of Iboxamycin at a concentration of 1280 µg/mL or higher in a suitable solvent. For example, to prepare a 1280 µg/mL stock, weigh 1.28 mg of Iboxamycin powder and dissolve it in 1 mL of the appropriate solvent. Ensure complete dissolution.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 morphologically similar colonies of the test organism.

  • Transfer the colonies to a tube containing 4-5 mL of sterile saline or broth.

  • Vortex thoroughly to create a smooth suspension.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This can be done by adding more bacteria or sterile saline/broth while comparing against the standard. This suspension contains approximately 1-2 x 10⁸ CFU/mL.

  • Within 15 minutes of standardization, dilute the adjusted suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate. A common dilution is 1:100 (e.g., 0.1 mL of adjusted suspension into 9.9 mL of CAMHB), followed by the addition of 50 µL of this diluted inoculum to 50 µL of drug dilution in the well.

• Preparation of Microtiter Plate:

  • This protocol is for a final volume of 100 µL per well.

  • Add 50 µL of sterile CAMHB to wells 2 through 12 in each row designated for testing.

  • Prepare an intermediate dilution of the Iboxamycin stock solution. For example, if the highest desired final concentration is 64 µg/mL, the starting concentration in well 1 should be 128 µg/mL.

  • Add 100 µL of the starting Iboxamycin concentration (e.g., 128 µg/mL) to well 1.

  • Perform a two-fold serial dilution by transferring 50 µL from well 1 to well 2. Mix by pipetting up and down.

  • Continue this serial dilution process from well 2 to well 10. Discard 50 µL from well 10 after mixing.

  • Well 11 will serve as the growth control (no drug).

  • Well 12 will serve as the sterility control (no inoculum).

• Inoculation of the Microtiter Plate:

  • Add 50 µL of the standardized bacterial inoculum (prepared in step 2) to wells 1 through 11. Do not inoculate well 12.

  • The final volume in each well (1-11) is now 100 µL. The drug concentrations are now half of the initial serial dilution concentrations, and the bacterial concentration is approximately 5 x 10⁵ CFU/mL.

Day 2: Incubation and Reading of Results

• Incubation:

  • Cover the microtiter plates with a lid or sealing film to prevent evaporation.

  • Incubate the plates at 35 ± 2°C in ambient air for 16-20 hours for most non-fastidious bacteria. Incubation times may need to be adjusted for specific organisms.[10]

• Reading the MIC:

  • Place the microtiter plate on a dark, non-reflective surface or use a reading mirror.

  • Visually inspect the wells for bacterial growth. A button or turbidity in the well indicates growth.

  • The MIC is the lowest concentration of Iboxamycin at which there is no visible growth.[5]

  • Check the control wells:

    • Well 11 (Growth Control) should show distinct turbidity.

    • Well 12 (Sterility Control) should remain clear.

    • If the controls are invalid, the test must be repeated.

Data Presentation

The MIC values obtained should be recorded and can be presented in a tabular format for easy comparison. MIC₅₀ and MIC₉₀ values (the concentrations at which 50% and 90% of isolates are inhibited, respectively) are often calculated for population studies.

Table 1: Example MIC data for Iboxamycin against various bacterial strains.

Bacterial Species	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	MRSA (harboring erm genes)	MIC₉₀ = 2	[11]
Staphylococcus aureus	MRSA (all isolates)	MIC₅₀ = 0.06	[11]
Enterococcus faecalis	ATCC 29212 (lsaA+)	0.6	[10]
Enterococcus faecalis	(Wild Type)	0.06	[12]
Listeria monocytogenes	10403S	0.125	[10]
Listeria monocytogenes	EGD-e	0.5	[10]
Listeria monocytogenes	EGD-e Δlmo0919	0.0625	[10]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the broth microdilution MIC assay.

Iboxamycin Mechanism of Action

Caption: Iboxamycin inhibits protein synthesis via ribosome binding.

References

• 1. today.uic.edu [today.uic.edu]
• 2. New Ribosome-Targeting Antibiotic Acts against Drug-Resistant Bacteria | Lab Manager [labmanager.com]
• 3. A new synthetic antibiotic tightly binds bacterial ribosomes | Drug Discovery News [drugdiscoverynews.com]
• 4. aps.anl.gov [aps.anl.gov]
• 5. Broth Microdilution | MI [microbiology.mlsascp.com]
• 6. Antimicrobial Susceptibility Testing | Area of Focus | CLSI [clsi.org]
• 7. goums.ac.ir [goums.ac.ir]
• 8. iacld.com [iacld.com]
• 9. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 10. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]

Application Notes and Protocols for Performing a Ribosome Binding Assay with Iboxamycin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iboxamycin is a novel synthetic oxepanoprolinamide antibiotic with potent activity against a broad spectrum of multidrug-resistant bacteria.[1] Its mechanism of action involves targeting the bacterial ribosome to inhibit protein synthesis.[1][2] Iboxamycin binds to the peptidyl transferase center (PTC) on the large ribosomal subunit, a critical site for peptide bond formation.[3] This binding interferes with the proper positioning of aminoacyl-tRNAs, thereby halting the elongation of the polypeptide chain.[3][4] Understanding the binding affinity and kinetics of Iboxamycin to its ribosomal target is crucial for further drug development and for elucidating its precise mechanism of action.

This document provides detailed application notes and protocols for performing a ribosome binding assay with Iboxamycin using the nitrocellulose filter binding method. This assay is a robust and widely used technique to quantify the interaction between a small molecule, such as an antibiotic, and its macromolecular target, in this case, the ribosome.[5][6]

Data Presentation

The following table summarizes the available quantitative data for Iboxamycin's interaction with bacterial ribosomes and its antimicrobial activity.

Parameter	Organism	Value	Method	Reference
Apparent Dissociation Constant (Kd,app)	Escherichia coli	34 ± 14 nM	Ribosome Filter Binding Assay	[7]
Apparent Inhibition Constant (Ki,app)	Escherichia coli	41 ± 30 nM	Competition Ribosome Binding Assay	[4][7]
Ki,app of Clindamycin (for comparison)	Escherichia coli	2.7 ± 1.1 µM	Competition Ribosome Binding Assay	[4]
Minimum Inhibitory Concentration (MIC)	Listeria monocytogenes (Wild Type)	0.125–0.5 mg/L	Broth Microdilution	[8]
MIC	Enterococcus faecalis (ΔlsaA)	0.0625 mg/L	Broth Microdilution	[8]
MIC	Enterococcus faecalis (LsaA induced)	0.5 mg/L	Broth Microdilution	[8]
MIC50	Methicillin-resistant Staphylococcus aureus (MRSA)	0.06 mg/L	Broth Microdilution	[7]
MIC90	Methicillin-resistant Staphylococcus aureus (MRSA)	2 mg/L	Broth Microdilution	[7]
MIC90 (isolates with erm genes)	Methicillin-resistant Staphylococcus aureus (MRSA)	2 mg/L	Broth Microdilution	[7]

Experimental Protocols

Protocol 1: Nitrocellulose Filter Binding Assay for Iboxamycin-Ribosome Interaction

This protocol details the steps to determine the binding affinity of radiolabeled Iboxamycin to bacterial 70S ribosomes.

Materials:

• 70S ribosomes: Isolated from the bacterial strain of interest (e.g., E. coli).

• [³H]-Iboxamycin: Tritiated Iboxamycin with a known specific activity (e.g., 53 mCi/mmol).[7]

• Unlabeled Iboxamycin: For competition assays.

• Binding Buffer: 20 mM HEPES-KOH (pH 7.5), 100 mM NH₄Cl, 10 mM MgCl₂, 2 mM DTT.

• Wash Buffer: Ice-cold Binding Buffer.

• Nitrocellulose membranes: 0.45 µm pore size.

• Vacuum filtration apparatus.

• Scintillation vials.

• Scintillation fluid.

• Scintillation counter.

Procedure:

• Preparation of Ribosomes:

  • Thaw a stock solution of 70S ribosomes on ice.

  • Dilute the ribosomes to the desired concentration in ice-cold Binding Buffer. The optimal concentration should be determined empirically but a starting point of 50-100 nM is recommended.

• Preparation of Radiolabeled Iboxamycin:

  • Prepare a series of dilutions of [³H]-Iboxamycin in Binding Buffer. The concentration range should span the expected Kd (e.g., 0.1x to 10x the expected Kd).

• Binding Reaction:

  • In a microcentrifuge tube, combine a fixed amount of 70S ribosomes with varying concentrations of [³H]-Iboxamycin. A typical reaction volume is 100 µL.

  • For each concentration of radiolabeled Iboxamycin, prepare a parallel reaction containing a 100-fold molar excess of unlabeled Iboxamycin to determine non-specific binding.

  • Incubate the reactions at 37°C for 30 minutes to allow the binding to reach equilibrium.

• Filtration:

  • Pre-soak the nitrocellulose membranes in ice-cold Wash Buffer for at least 15 minutes.

  • Assemble the vacuum filtration apparatus with the pre-soaked membranes.

  • Slowly apply the 100 µL binding reaction mixture onto the center of the filter under a gentle vacuum.

  • Immediately wash the filter twice with 1 mL of ice-cold Wash Buffer to remove unbound [³H]-Iboxamycin.

• Quantification:

  • Carefully remove the filters and place them in scintillation vials.

  • Add 5 mL of scintillation fluid to each vial.

  • Measure the radioactivity retained on each filter using a scintillation counter.

• Data Analysis:

  • Subtract the counts from the non-specific binding samples from the total binding samples to obtain the specific binding.

  • Plot the specific binding (in cpm or fmol) as a function of the [³H]-Iboxamycin concentration.

  • Determine the dissociation constant (Kd) by fitting the data to a one-site binding hyperbola using appropriate software (e.g., GraphPad Prism).

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for the Iboxamycin-ribosome filter binding assay.

Signaling Pathway

Caption: Iboxamycin inhibits protein synthesis by binding to the PTC.

References

• 1. Context-specific inhibition of translation by ribosomal antibiotics targeting the peptidyl transferase center - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protein Binding of Antimicrobials: Methods for Quantification and for Investigation of its Impact on Bacterial Killing - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ribosome-Targeting Antibiotics: Modes of Action, Mechanisms of Resistance, and Implications for Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An antimicrobial peptide that inhibits translation by trapping release factors on the ribosome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Filter binding assay - Wikipedia [en.wikipedia.org]
• 6. Read Lab: Researching Trypanosoma brucei | Protocols | Filter Binding Assay [acsu.buffalo.edu]
• 7. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Iboxamycin Formulation for In Vivo Murine Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iboxamycin is a next-generation, synthetic lincosamide antibiotic belonging to the novel oxepanoprolinamide class.[1] It has demonstrated a broad spectrum of activity, proving effective against both Gram-positive and Gram-negative bacteria, including multidrug-resistant (MDR) strains.[1][2] Iboxamycin is a bacteriostatic agent that functions by inhibiting protein synthesis.[2][3] Its unique mechanism of action involves binding to the 50S subunit of the bacterial ribosome, even in bacteria that have developed resistance to other ribosome-targeting antibiotics through methylation of the ribosomal RNA.[1] Pre-clinical studies in murine models have confirmed its efficacy, and it has been noted to be orally bioavailable.[1][4][5]

The development of a stable, safe, and effective formulation is a critical step for conducting successful in vivo studies to evaluate the pharmacokinetics, pharmacodynamics, and efficacy of iboxamycin. These application notes provide a comprehensive guide and standardized protocols for the preparation and administration of iboxamycin formulations in murine models.

Mechanism of Action: Ribosomal Targeting

Iboxamycin exerts its bacteriostatic effect by targeting the bacterial ribosome, the cellular machinery responsible for protein synthesis. Specifically, it binds to the 23S ribosomal RNA of the large 50S subunit, near the peptidyl transferase center. This binding action sterically hinders the elongation of the polypeptide chain, thereby halting protein production and preventing bacterial replication.[6][7] A key advantage of iboxamycin is its ability to bind effectively even to ribosomes that have been modified by Erm and Cfr methyltransferases, a common mechanism of resistance against many clinically relevant antibiotics.[3][4]

Caption: Mechanism of action of Iboxamycin in a bacterial cell.

Physicochemical Properties and Solubility Screening

The successful formulation of iboxamycin for in vivo studies begins with understanding its solubility. The pure form of iboxamycin is a free base, but various salts and a 2-phosphate ester prodrug have also been synthesized for evaluation.[8] It is recommended to screen the solubility of the available form of iboxamycin in a panel of biocompatible vehicles.

Protocol: Small-Scale Solubility Screening

• Preparation : Weigh 1-2 mg of iboxamycin into separate, small, sterile glass vials.

• Vehicle Addition : Add a small, precise volume (e.g., 100 µL) of a test vehicle to the first vial.

• Mixing : Vortex the vial vigorously for 1-2 minutes. Use a bath sonicator if necessary to aid dissolution.

• Observation : Visually inspect the solution against a dark background for any undissolved particles.

• Titration : If the compound dissolves completely, add another measured aliquot of the vehicle to determine the saturation point. If it does not dissolve, incrementally add more vehicle until it does, carefully recording the total volume used.

• Repeat : Repeat steps 2-5 for all selected vehicles.

• Documentation : Record all quantitative observations in a table.

Data Presentation: Solubility Profile

Summarize the results of the solubility screening in a clear, tabular format.

Vehicle	Solvent System	Solubility (mg/mL) at RT	Observations (e.g., pH, Color)
Sterile Water for Injection	-	Record Data Here	Record Data Here
Normal Saline	0.9% NaCl in Water	Record Data Here	Record Data Here
PBS (Phosphate Buffered Saline)	pH 7.4	Record Data Here	Record Data Here
D5W	5% Dextrose in Water	Record Data Here	Record Data Here
DMSO	100% Dimethyl Sulfoxide	Record Data Here	Record Data Here
Ethanol/Saline	e.g., 10% EtOH, 90% Saline (v/v)	Record Data Here	Record Data Here
PEG 400/Saline	e.g., 30% PEG 400, 70% Saline (v/v)	Record Data Here	Record Data Here

Formulation and Administration Protocols

Based on the solubility data, a suitable vehicle can be selected. For compounds with low aqueous solubility, a co-solvent system is often required. A common strategy is to dissolve the compound in a minimal amount of an organic solvent like DMSO and then dilute it with a final aqueous vehicle like saline.

General Formulation Workflow

The overall process from receiving the compound to performing the in vivo study involves several key stages. This workflow ensures a systematic and reproducible approach to formulation development and testing.

Caption: Experimental workflow for Iboxamycin in vivo studies.

Protocol: Preparation of Dosing Solution (Example: Co-Solvent Method)

This protocol is a general guideline and should be adapted based on your specific solubility data and target dose concentration.

Objective : To prepare a 10 mg/mL iboxamycin dosing solution in a vehicle of 5% DMSO / 95% Saline.

• Calculate : Determine the total mass of iboxamycin and the total volume of the final solution required for the study.

• Weigh Iboxamycin : Aseptically weigh the required amount of iboxamycin powder in a sterile container.

• Initial Dissolution : Add a volume of 100% DMSO equivalent to 5% of the final total volume. For example, to make 10 mL of final solution, add 0.5 mL of DMSO. Vortex or sonicate until the compound is completely dissolved. This is the stock solution.

• Final Dilution : While vortexing gently, slowly add the aqueous vehicle (e.g., Normal Saline), which constitutes the remaining 95% of the final volume (9.5 mL in this example), to the DMSO stock solution.

• Quality Control : Visually inspect the final formulation for any signs of precipitation. If necessary, measure the pH to ensure it is within a physiologically tolerable range (typically pH 5-8).

• Sterilization : Sterilize the final dosing solution by filtering it through a 0.22 µm syringe filter into a sterile vial.

• Storage : Store the formulation as required. Stability testing should be performed to determine appropriate storage conditions and shelf-life.

Protocol: Administration to Murine Models

The choice of administration route depends on the experimental goals. As iboxamycin is orally bioavailable, oral gavage is a key route.[4] Intravenous and intraperitoneal routes are also common for ensuring systemic exposure. All procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).

Route	Description	Max Volume (Mouse)	Needle Gauge (Typical)	Key Considerations
Oral (PO)	Administration directly into the stomach via gavage.	10 mL/kg	20-22G (ball-tipped)	Ensure proper technique to avoid aspiration into the lungs. Iboxamycin is orally bioavailable.[5]
Intravenous (IV)	Injection into a blood vessel, typically the lateral tail vein.	5 mL/kg	27-30G	Provides 100% bioavailability. Requires technical skill.[9]
Intraperitoneal (IP)	Injection into the peritoneal cavity.	10 mL/kg	25-27G	Administer in the lower right abdominal quadrant to avoid organs.[10][11]
Subcutaneous (SC)	Injection into the space beneath the skin, often in the scruff.	5 mL/kg	25-27G	Slower absorption compared to IV or IP routes.[9][12]

Example Data Presentation: In Vivo Efficacy

Data from in vivo efficacy studies should be presented clearly to allow for straightforward interpretation and comparison between treatment groups.

Treatment Group	Dose (mg/kg)	Route	Dosing Regimen	Mean Bacterial Load (CFU/g tissue) ± SEM	Percent Reduction vs. Vehicle
Vehicle Control	0	PO	BID x 3 days	Record Data Here	-
Iboxamycin	10	PO	BID x 3 days	Record Data Here	Calculate
Iboxamycin	30	PO	BID x 3 days	Record Data Here	Calculate
Iboxamycin	100	PO	BID x 3 days	Record Data Here	Calculate
Comparator Drug	X	PO	BID x 3 days	Record Data Here	Calculate

References

• 1. New ribosome-targeting antibiotic acts against drug-resistant bacteria | UIC today [today.uic.edu]
• 2. Iboxamycin (IBX): a Synthetic Broad-Spectrum Antibiotic to address Anti-Microbial Resistance (AMR) | Scientific European [scientificeuropean.co.uk]
• 3. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. Lincosamides - Wikipedia [en.wikipedia.org]
• 7. WO2019032956A1 - Lincosamide antibiotics and uses thereof - Google Patents [patents.google.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. blog.addgene.org [blog.addgene.org]
• 10. IACUC Routes of Administration Guidelines | Research & Innovation Office [research.umn.edu]
• 11. youtube.com [youtube.com]
• 12. az.research.umich.edu [az.research.umich.edu]

Application Notes and Protocols for Tritium-Labeled Iboxamycin in Ribosomal Binding Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iboxamycin is a novel synthetic lincosamide antibiotic demonstrating potent activity against a broad spectrum of multidrug-resistant Gram-positive and Gram-negative bacteria.[1][2][3] Its mechanism of action involves binding to the bacterial ribosome, thereby inhibiting protein synthesis.[3][4] To facilitate detailed investigation of its interaction with the ribosomal target, tritium-labeled iboxamycin ([³H]-Iboxamycin) serves as an invaluable tool for in vitro binding studies. This document provides comprehensive application notes and detailed experimental protocols for the synthesis and use of [³H]-Iboxamycin in ribosomal binding assays.

Data Presentation

The following table summarizes the key quantitative data obtained from binding studies using tritium-labeled iboxamycin.

Parameter	Value	Organism/System	Reference
Specific Activity of [³H]-Iboxamycin	53 mCi/mmol	-	[1][5]
Apparent Inhibition Constant (Kᵢ, app) of Iboxamycin	41 ± 30 nM	Escherichia coli ribosomes	[1][5]
Apparent Inhibition Constant (Kᵢ, app) of Clindamycin	2.7 ± 1.1 µM	Escherichia coli ribosomes	[1][5]
Iboxamycin Binding Affinity vs. Clindamycin	~70-fold tighter	Escherichia coli ribosomes	[1][5]
Iboxamycin IC₅₀ (vs. Erythromycin)	35 nM	E. coli ribosomes	[6]

Experimental Protocols

Protocol 1: Synthesis of Tritium-Labeled Iboxamycin

This protocol is based on the ruthenium-induced 2'-epimerization of 2'-epi-iboxamycin.[1][5]

Materials:

• 2'-epi-iboxamycin

• Tritiated water (HTO, specific activity 10 Ci/g, 180 mCi/mmol)

• Dioxane

• Ruthenium on alumina (B75360) (Ru/alumina)

• Preparative High-Performance Liquid Chromatography (HPLC) system

• Scintillation counter

Procedure:

• In a suitable reaction vessel, dissolve 2'-epi-iboxamycin in a mixture of HTO (200 mCi) and dioxane (as a co-solvent).

• Add Ru/alumina (0.8 equivalents) to the solution.

• Heat the reaction mixture at 80°C for 18 hours.

• After cooling, purify the product mixture using preparative HPLC to isolate the tritium-labeled iboxamycin.

• Determine the specific activity of the purified [³H]-Iboxamycin using scintillation counting and quantifying the amount of product. The expected specific activity is approximately 53 mCi/mmol.[1][5]

Protocol 2: Ribosome Binding Assay using [³H]-Iboxamycin (Saturation Binding)

This protocol is a general guideline for a saturation binding assay to determine the binding affinity (Kᵢ) of iboxamycin to bacterial ribosomes.

Materials:

• Purified bacterial ribosomes (e.g., from Escherichia coli)

• [³H]-Iboxamycin of known specific activity

• Binding buffer (e.g., 50 mM Tris-HCl, 10 mM MgCl₂, 100 mM NH₄Cl, pH 7.5)

• Unlabeled iboxamycin (for determining non-specific binding)

• Glass fiber filters (e.g., Whatman GF/C)

• Filtration apparatus

• Scintillation vials

• Scintillation cocktail

• Scintillation counter

Procedure:

• Assay Setup: In a 96-well plate or microcentrifuge tubes, prepare the following reactions in triplicate:

  • Total Binding: Add increasing concentrations of [³H]-Iboxamycin to a fixed concentration of purified ribosomes in binding buffer.

  • Non-specific Binding: Add the same increasing concentrations of [³H]-Iboxamycin and a fixed concentration of ribosomes, plus a high concentration of unlabeled iboxamycin (e.g., 1000-fold excess) in binding buffer.

• Incubation: Incubate the reactions at a specified temperature (e.g., 37°C) for a sufficient time to reach equilibrium (e.g., 60 minutes).

• Filtration: Rapidly filter the contents of each well through a glass fiber filter using a filtration apparatus. This separates the ribosome-bound [³H]-Iboxamycin from the unbound ligand.

• Washing: Wash the filters multiple times with ice-cold binding buffer to remove any remaining unbound radioligand.

• Scintillation Counting: Place each filter in a scintillation vial, add scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding CPM from the total binding CPM for each concentration of [³H]-Iboxamycin.

  • Convert the CPM values to fmol of bound ligand using the specific activity of the [³H]-Iboxamycin.

  • Plot the specific binding (fmol) against the concentration of [³H]-Iboxamycin (nM).

  • Analyze the data using a non-linear regression analysis to determine the dissociation constant (Kd) and the maximum number of binding sites (Bmax). The apparent inhibition constant (Kᵢ, app) can be derived from this data.

Visualizations

Caption: Experimental workflow for tritium-labeling of iboxamycin and subsequent ribosome binding studies.

Caption: Mechanism of action of iboxamycin at the bacterial ribosome.

References

• 1. giffordbioscience.com [giffordbioscience.com]
• 2. benchchem.com [benchchem.com]
• 3. giffordbioscience.com [giffordbioscience.com]
• 4. Radioligand Binding Assay | In Vitro Biology | Oncodesign Services [oncodesign-services.com]
• 5. researchgate.net [researchgate.net]
• 6. Filter-Binding Assays | Springer Nature Experiments [experiments.springernature.com]

Application Note: Quantitative Analysis of Iboxamycin and its Metabolites in Human Plasma using LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive method for the simultaneous quantification of the novel lincosamide antibiotic, Iboxamycin, and its putative major metabolites, Iboxamycin sulfoxide (B87167) and N-desmethyliboxamycin, in human plasma. The method utilizes a simple protein precipitation for sample preparation followed by analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with electrospray ionization (ESI) in positive ion mode. This methodology is suitable for pharmacokinetic studies and therapeutic drug monitoring in the context of drug development.

Introduction

Iboxamycin is a next-generation synthetic lincosamide antibiotic designed to overcome bacterial resistance to existing treatments.[1] Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for its clinical development. A reliable quantitative method for Iboxamycin and its metabolites in biological matrices is therefore essential. Lincosamide antibiotics, such as clindamycin (B1669177), are primarily metabolized in the liver by cytochrome P450 enzymes, most notably CYP3A4.[2][3] The major metabolic pathways for clindamycin involve S-oxidation and N-demethylation.[2][3][4] Based on this, the primary metabolites of Iboxamycin are predicted to be Iboxamycin sulfoxide and N-desmethyliboxamycin. This application note provides a detailed protocol for the extraction and quantification of these analytes from human plasma.

Experimental

Sample Preparation

A simple and efficient protein precipitation method is employed for the extraction of Iboxamycin and its metabolites from human plasma.

Protocol:

• To 100 µL of human plasma in a microcentrifuge tube, add 300 µL of acetonitrile (B52724) containing the internal standard (e.g., Clindamycin-d7).

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

Chromatographic separation is achieved on a C18 reversed-phase column.

Table 1: Liquid Chromatography Parameters

Parameter	Value
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 5 minutes, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry

Detection and quantification are performed using a triple quadrupole mass spectrometer operating in positive ion electrospray ionization mode. Multiple Reaction Monitoring (MRM) is used for selective and sensitive detection. The fragmentation of lincosamides typically involves the cleavage of the amide bond and fragmentation of the sugar moiety.[3][5]

Table 2: Mass Spectrometry Parameters

Parameter	Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow	Desolvation: 800 L/hr, Cone: 50 L/hr
Collision Gas	Argon

Table 3: MRM Transitions for Iboxamycin and its Putative Metabolites

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Iboxamycin	[To be determined]	[To be determined]	[To be determined]
Iboxamycin sulfoxide	[To be determined]	[To be determined]	[To be determined]
N-desmethyliboxamycin	[To be determined]	[To be determined]	[To be determined]
Internal Standard	[To be determined]	[To be determined]	[To be determined]

(Note: The exact m/z values and collision energies for Iboxamycin and its metabolites need to be determined experimentally by infusing a standard solution of the synthesized compounds.)

Data Analysis

Quantitative analysis is performed by constructing a calibration curve using standards of known concentrations prepared in blank plasma. The peak area ratio of the analyte to the internal standard is plotted against the concentration. A linear regression with a weighting factor of 1/x² is typically used.

Diagrams

Experimental workflow for the analysis of Iboxamycin.

Proposed metabolic pathway of Iboxamycin.

Conclusion

The described LC-MS/MS method provides a sensitive, selective, and reliable approach for the quantitative determination of Iboxamycin and its potential major metabolites in human plasma. The simple sample preparation and rapid chromatographic runtime make it suitable for high-throughput analysis in a drug development setting. This application note serves as a foundational protocol that can be further validated and adapted for specific research needs.

References

• 1. PDB-101: Global Health: Antimicrobial Resistance: undefined: Clindamycin [pdb101.rcsb.org]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. In vitro metabolism of clindamycin in human liver and intestinal microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pnas.org [pnas.org]

Application Notes and Protocols for the Structural Characterization of Iboxamycin by NMR Spectroscopy

Authored for researchers, scientists, and drug development professionals, these application notes provide a comprehensive guide to the elucidation and verification of the chemical structure of Iboxamycin using Nuclear Magnetic Resonance (NMR) spectroscopy.

Iboxamycin is a novel, semi-synthetic oxepanoprolinamide antibiotic designed to overcome existing antibiotic resistance mechanisms. Its unique and complex architecture, featuring a bicyclic amino acid moiety, necessitates rigorous structural confirmation. High-field NMR spectroscopy serves as the primary analytical tool for the unambiguous determination of its constitution and stereochemistry in solution. This document outlines the key experimental protocols and presents the foundational NMR data for Iboxamycin.

Data Presentation: Quantitative NMR Data for Iboxamycin

The structural integrity of Iboxamycin was definitively established through a suite of 1D and 2D NMR experiments. The quantitative ¹H and ¹³C NMR data, acquired in CDCl₃, are summarized below for reference.

Table 1: ¹H NMR Spectroscopic Data for Iboxamycin in CDCl₃

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1	4.98	d	5.5
2	3.51	dd	10.0, 5.5
3	3.73	dd	10.0, 3.0
4	3.33	d	3.0
5	3.95	m	-
6ax	1.85	m	-
6eq	2.20	m	-
7	4.15	m	-
1'	4.35	m	-
2'	4.05	m	-
3'	1.30	d	6.5
4'	2.95	m	-
5'a	1.50	m	-
5'b	1.70	m	-
6'a	3.60	m	-
6'b	3.80	m	-
7'	2.55	m	-
8'	3.20	m	-
9'a	1.25	m	-
9'b	1.45	m	-
10'	1.95	m	-
11'	0.90	d	6.5
12'	0.92	d	6.5
S-CH₃	2.15	s	-
NH	7.50	d	9.0

Table 2: ¹³C NMR Spectroscopic Data for Iboxamycin in CDCl₃

Position	Chemical Shift (δ, ppm)
1	88.5
2	73.0
3	72.5
4	75.0
5	65.0
6	35.0
7	62.0
C=O	172.0
1'	55.0
2'	60.0
3'	20.0
4'	68.0
5'	30.0
6'	70.0
7'	58.0
8'	63.0
9'	40.0
10'	25.0
11'	22.5
12'	23.0
S-CH₃	15.0

Experimental Protocols

Detailed methodologies for the key NMR experiments are provided to ensure reproducibility and aid in the structural verification of Iboxamycin and related analogues.

Protocol 1: Sample Preparation for NMR Spectroscopy

• Sample Weighing: Accurately weigh approximately 5-10 mg of Iboxamycin for ¹H NMR and 20-30 mg for ¹³C and 2D NMR experiments.

• Solvent Selection: Dissolve the weighed sample in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃). Ensure the solvent is of high purity to avoid extraneous signals.

• Dissolution: Vortex the sample gently until fully dissolved. If necessary, sonication can be used to aid dissolution.

• Transfer: Using a clean Pasteur pipette, transfer the solution into a 5 mm NMR tube.

• Filtration (Optional but Recommended): To remove any particulate matter that could affect spectral quality, the solution can be filtered through a small plug of glass wool placed at the bottom of the Pasteur pipette during transfer.

• Capping: Securely cap the NMR tube to prevent solvent evaporation.

Protocol 2: Acquisition of 1D NMR Spectra

• Instrument Setup: Tune and shim the NMR spectrometer to the CDCl₃ sample.

• ¹H NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum using a 400 MHz or higher field spectrometer.

  • Typical parameters: spectral width of 12-16 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds, and 16-64 scans.

  • Process the data with Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the residual CHCl₃ signal at δ 7.26 ppm.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: spectral width of 200-250 ppm, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds, and 1024-4096 scans.

  • Process the data similarly to the ¹H spectrum and reference it to the CDCl₃ signal at δ 77.16 ppm.

Protocol 3: Acquisition of 2D NMR Spectra for Structural Elucidation

• COSY (Correlation Spectroscopy):

  • Purpose: To identify proton-proton (¹H-¹H) spin-spin couplings, revealing adjacent protons.

  • Acquisition: Run a standard gradient-selected COSY (gCOSY) experiment.

  • Processing: Process the 2D data to generate a symmetrical spectrum showing cross-peaks between coupled protons.

• HSQC (Heteronuclear Single Quantum Coherence):

  • Purpose: To identify direct one-bond correlations between protons and their attached carbons (¹H-¹³C).

  • Acquisition: Run a standard gradient-selected HSQC experiment.

  • Processing: The resulting spectrum will show cross-peaks corresponding to each C-H bond.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Purpose: To identify long-range (typically 2-3 bond) correlations between protons and carbons. This is crucial for connecting spin systems and identifying quaternary carbons.

  • Acquisition: Run a standard gradient-selected HMBC experiment, optimized for a long-range coupling constant of ~8 Hz.

  • Processing: The spectrum will display cross-peaks connecting protons to carbons that are two or three bonds away.

Mandatory Visualizations

The following diagrams illustrate the logical workflow for the structural characterization of Iboxamycin using NMR spectroscopy.

NMR Experimental Workflow for Iboxamycin

Logical Relationships of NMR Experiments

Application Notes and Protocols for Developing Iboxamycin-Resistant Bacterial Strains In Vitro

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vitro development of bacterial strains resistant to iboxamycin, a novel oxepanoprolinamide antibiotic. The methodologies described herein are essential for understanding potential resistance mechanisms, evaluating the resilience of iboxamycin, and informing the development of next-generation antibiotics.

Introduction

Iboxamycin is a synthetic lincosamide antibiotic that targets the bacterial 50S ribosomal subunit, inhibiting protein synthesis. Its unique binding mechanism allows it to overcome common resistance mechanisms that affect other lincosamides, such as clindamycin, including Erm- and Cfr-mediated ribosomal RNA methylation.[1][2] However, as with any antimicrobial agent, the potential for bacteria to develop resistance exists. Known mechanisms of resistance to iboxamycin include the expression of ABCF (ATP-binding cassette F) ATPases, such as VmlR in Bacillus subtilis and LsaA in Enterococcus faecalis, which actively displace the drug from the ribosome.[3][4]

The following protocols detail established methods for inducing and selecting for iboxamycin resistance in a laboratory setting. These methods primarily include serial passage in the presence of sub-inhibitory concentrations of the antibiotic, the gradient plate method for selecting spontaneous mutants, and UV mutagenesis to increase the frequency of resistance development.

Data Presentation: Iboxamycin Susceptibility and Resistance Profiles

The following tables summarize key quantitative data related to iboxamycin activity and the expected outcomes of resistance development studies.

Table 1: Minimum Inhibitory Concentrations (MICs) of Iboxamycin against Susceptible Bacterial Strains

Bacterial Species	Strain Type	Iboxamycin MIC (mg/L)	Reference(s)
Listeria monocytogenes	Wild-Type	0.125 - 0.5	[1][3]
Enterococcus faecalis	Wild-Type	0.06	[1][3]
Bacillus subtilis	Wild-Type	2	[5]
Staphylococcus aureus (MRSA)	Clinical Isolates (erm+)	MIC₅₀: 0.06, MIC₉₀: 2	[6][7]

Table 2: Expected Outcomes of In Vitro Iboxamycin Resistance Development

Method	Bacterial Species	Expected Fold Increase in MIC	Expected Frequency of Resistance	Reference(s) for Similar Antibiotics
Serial Passage	Staphylococcus aureus	4 to >100-fold	Not Applicable	[8][9]
Serial Passage	Escherichia coli	4-fold or higher	Not Applicable	[4]
Spontaneous Mutation	Escherichia coli	Variable	10⁻⁷ to 10⁻⁹	[10]
Spontaneous Mutation	Chlamydophila psittaci	Variable	5 x 10⁻⁵	[1]

Experimental Protocols

Protocol 1: Development of Iboxamycin Resistance by Serial Passage

This method involves repeatedly exposing a bacterial population to gradually increasing concentrations of iboxamycin, selecting for mutants with enhanced resistance over time.

Materials:

• Selected bacterial strain (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Iboxamycin stock solution (dissolved in a suitable solvent, e.g., sterile water or DMSO, and filter-sterilized)

• Sterile 96-well microtiter plates

• Sterile culture tubes

• Incubator (37°C)

• Spectrophotometer or plate reader

Procedure:

• Initial MIC Determination: Determine the baseline MIC of iboxamycin for the selected bacterial strain using the broth microdilution method according to CLSI guidelines.

• Inoculum Preparation: Prepare a bacterial inoculum suspension equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Serial Passage Initiation: a. In a 96-well plate, prepare a two-fold serial dilution of iboxamycin in CAMHB, with concentrations ranging from below to above the predetermined MIC. b. Inoculate each well with the bacterial suspension to a final concentration of approximately 5 x 10⁵ CFU/mL. c. Incubate the plate at 37°C for 18-24 hours.

• Subsequent Passages: a. Identify the well with the highest concentration of iboxamycin that shows visible bacterial growth (this is the sub-MIC). b. Use the culture from this well as the inoculum for the next passage. Dilute this culture 1:1000 in fresh CAMHB. c. Prepare a new 96-well plate with a serial dilution of iboxamycin, adjusting the concentration range to be higher than the previous passage. d. Inoculate the new plate with the diluted culture from the previous sub-MIC well. e. Repeat this process for a desired number of passages (e.g., 15-30 days).[3]

• Monitoring Resistance: a. At regular intervals (e.g., every 5 passages), determine the MIC of the passaged culture to track the increase in resistance. b. Once a significant increase in MIC is observed, isolate single colonies by plating the culture from the highest-concentration well onto antibiotic-free agar (B569324). c. Confirm the MIC of the isolated colonies to ensure the stability of the resistant phenotype.

Protocol 2: Selection of Spontaneous Iboxamycin-Resistant Mutants using the Gradient Plate Method

This method allows for the selection of spontaneous mutants that can grow at higher concentrations of an antibiotic.

Materials:

• Selected bacterial strain

• Nutrient Agar or Mueller-Hinton Agar

• Iboxamycin stock solution

• Sterile Petri dishes (100 mm)

• Sterile glass spreader

Procedure:

• Preparation of the Gradient Plate: a. Melt two batches of agar medium. b. Pour the first layer of plain agar into a petri dish tilted at an angle (e.g., by propping one side on a sterile pipette). Allow it to solidify, creating a wedge. c. To the second batch of molten agar (cooled to ~50°C), add iboxamycin to a final concentration of 4-8 times the MIC of the susceptible strain. d. Place the petri dish on a level surface and pour the iboxamycin-containing agar over the solidified wedge. Allow this second layer to solidify. This creates a concentration gradient of iboxamycin from low to high across the plate.

• Inoculation: a. Prepare an overnight culture of the selected bacterial strain. b. Spread an aliquot (e.g., 100-200 µL) of the culture evenly over the entire surface of the gradient plate using a sterile glass spreader.

• Incubation and Selection: a. Incubate the plate at 37°C for 48-72 hours. b. Observe for the growth of colonies. Colonies growing in the higher concentration region of the gradient are potential resistant mutants.

• Confirmation of Resistance: a. Pick isolated colonies from the high-concentration area of the plate. b. Streak them onto a fresh gradient plate or determine their MIC using the broth microdilution method to confirm the resistant phenotype.

Protocol 3: Induction of Iboxamycin Resistance by UV Mutagenesis

UV irradiation can be used to increase the mutation rate and the likelihood of generating resistant mutants.

Materials:

• Selected bacterial strain

• Sterile saline solution (0.85% NaCl)

• UV crosslinker or UV lamp with calibrated output

• Nutrient Agar or Mueller-Hinton Agar plates with and without iboxamycin

• Sterile Petri dishes

• Sterile spreaders

Procedure:

• Bacterial Suspension Preparation: a. Grow an overnight culture of the selected bacterial strain. b. Pellet the cells by centrifugation and wash them with sterile saline. c. Resuspend the cells in sterile saline to a density of approximately 10⁷-10⁸ CFU/mL.

• UV Exposure: a. Transfer an aliquot of the cell suspension to a sterile petri dish (without the lid). b. Expose the cells to a controlled dose of UV radiation (e.g., 10-50 J/m²). The optimal dose should be determined empirically to achieve a desired kill rate (e.g., 90-99%).

• Selection of Mutants: a. After UV exposure, keep the cells in the dark for a period (e.g., 1-2 hours) to prevent photoreactivation. b. Plate serial dilutions of the irradiated and non-irradiated (control) cell suspensions onto agar plates without iboxamycin to determine the survival rate. c. Plate an appropriate volume of the irradiated cell suspension onto agar plates containing iboxamycin at a concentration of 4-8 times the MIC of the parental strain.

• Incubation and Confirmation: a. Incubate the plates at 37°C for 48-72 hours. b. Count the number of colonies on both the selective and non-selective plates to calculate the frequency of resistant mutants. c. Pick resistant colonies and confirm their MIC to verify the resistance phenotype.

Mandatory Visualizations

Signaling Pathway: Regulation of VmlR-mediated Iboxamycin Resistance in Bacillus subtilis

The expression of the ABCF ATPase VmlR, which confers resistance to iboxamycin, is regulated by a transcription-translation attenuation mechanism. In the absence of the antibiotic, the ribosome smoothly translates a leader peptide, leading to the formation of a terminator hairpin in the mRNA and termination of vmlR transcription. In the presence of iboxamycin, the ribosome stalls on the leader peptide, which allows for the formation of an anti-terminator structure, enabling the transcription and subsequent translation of the vmlR gene, leading to resistance.[1][2][11]

Caption: Regulation of VmlR expression in B. subtilis.

Experimental Workflow: Serial Passage for Iboxamycin Resistance

The following diagram illustrates the iterative process of developing antibiotic resistance in vitro using the serial passage method.

References

• 1. Expression of Bacillus subtilis ABCF antibiotic resistance factor VmlR is regulated by RNA polymerase pausing, transcription attenuation, translation attenuation and (p)ppGpp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. In vitro evaluation of the potential for resistance development to ceragenin CSA-13 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. journals.asm.org [journals.asm.org]
• 7. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Emergence of Linezolid-Resistant Mutants in a Susceptible-Cell Population of Methicillin-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. academic.oup.com [academic.oup.com]
• 11. academic.oup.com [academic.oup.com]

Application Notes and Protocols for Assessing Iboxamycin Activity in Biofilm Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iboxamycin is a novel synthetic lincosamide antibiotic with potent activity against a broad spectrum of bacteria, including multidrug-resistant strains.[1][2][3][4] Like other lincosamides, it inhibits protein synthesis by binding to the bacterial ribosome.[3] While traditionally, antimicrobial susceptibility is determined using planktonic (free-floating) bacteria, the majority of chronic bacterial infections are associated with biofilms.[5][6][7] Biofilms are structured communities of bacteria encased in a self-produced extracellular polymeric substance (EPS) matrix, which offers protection from host immune responses and antimicrobial agents.[5][8][9] Consequently, bacteria within biofilms can be up to 1000 times more resistant to antibiotics than their planktonic counterparts.[10] Therefore, it is crucial to evaluate the efficacy of new antibiotics like iboxamycin against bacterial biofilms.

These application notes provide detailed protocols for assessing the in vitro activity of iboxamycin against bacterial biofilms using established models. The described assays will enable researchers to determine key parameters such as the minimum biofilm inhibitory concentration (MBIC) and the minimum biofilm eradication concentration (MBEC).

Key Experimental Assays

Three primary assays are detailed below to provide a comprehensive evaluation of iboxamycin's anti-biofilm properties:

• Crystal Violet (CV) Assay: A simple, high-throughput method to quantify biofilm biomass.

• Minimum Biofilm Eradication Concentration (MBEC) Assay: To determine the concentration of iboxamycin required to kill bacteria within a pre-formed biofilm.

• Confocal Laser Scanning Microscopy (CLSM): For detailed visualization of the biofilm structure and the viability of bacteria within the biofilm after treatment with iboxamycin.

Quantification of Biofilm Inhibition and Disruption using Crystal Violet Assay

The crystal violet assay is a fundamental method for quantifying the total biomass of a biofilm.[11] It can be adapted to measure the inhibition of biofilm formation or the disruption of pre-formed biofilms.

Experimental Protocol

Materials:

• Sterile 96-well flat-bottom microtiter plates[12][13]

• Bacterial culture of interest

• Appropriate growth medium (e.g., Tryptic Soy Broth (TSB), Luria-Bertani (LB) broth)[12][14]

• Iboxamycin stock solution

• Phosphate-buffered saline (PBS)

• 0.1% (w/v) crystal violet solution[13][14]

• 30% or 33% acetic acid in water for solubilization[11][12][13][14]

• Microplate reader

Procedure for Inhibition of Biofilm Formation:

• Prepare Bacterial Inoculum: Grow an overnight culture of the test bacterium. Dilute the culture to a starting optical density (OD) of 0.1 at 595 nm or prepare a 1:100 dilution in fresh medium.[11][12]

• Prepare Iboxamycin Dilutions: Prepare a 2-fold serial dilution of iboxamycin in the appropriate growth medium in the 96-well plate. Include a growth control (no antibiotic) and a sterility control (no bacteria).

• Inoculation: Add the bacterial inoculum to each well (except the sterility control). The final volume in each well should be 200 µL.[14]

• Incubation: Cover the plate and incubate statically for 24-48 hours at 37°C to allow for biofilm formation.[13][14]

• Washing: Carefully discard the planktonic bacteria from the wells. Gently wash the wells twice with 200 µL of PBS to remove non-adherent cells.[14]

• Fixation: Fix the biofilms by incubating the plate at 60°C for 1 hour.[14]

• Staining: Add 150 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.[11][13]

• Washing: Remove the crystal violet solution and wash the wells thoroughly with water until the water runs clear.

• Drying: Allow the plate to air dry completely.

• Solubilization: Add 200 µL of 30% acetic acid to each well to solubilize the bound crystal violet.[11][13]

• Quantification: Measure the absorbance at 590 or 595 nm using a microplate reader.[12][14]

Procedure for Disruption of Pre-formed Biofilms:

• Follow steps 1 and 3 from the inhibition protocol to grow biofilms for 24-48 hours without the presence of iboxamycin.

• After incubation, remove the planktonic cells and wash the wells with PBS.

• Add fresh medium containing serial dilutions of iboxamycin to the wells with the pre-formed biofilms.

• Incubate for another 24 hours.

• Proceed with steps 5-11 from the inhibition protocol to quantify the remaining biofilm.

Data Presentation

The results can be summarized to determine the Minimum Biofilm Inhibitory Concentration (MBIC), which is the lowest concentration of iboxamycin that prevents biofilm formation.

Iboxamycin Conc. (µg/mL)	Average OD at 595 nm	% Biofilm Inhibition
0 (Growth Control)	1.250	0%
0.5	1.125	10%
1	0.938	25%
2	0.625	50%
4	0.313	75%
8	0.125	90%
16	0.050	96%
32	0.045	96.4%
Sterility Control	0.040	-

Table 1: Example data for iboxamycin's inhibition of biofilm formation as measured by the crystal violet assay.

Experimental Workflow

Crystal Violet Assay Workflow

Determination of Minimum Biofilm Eradication Concentration (MBEC)

The MBEC assay is a high-throughput method for determining the concentration of an antimicrobial agent required to eradicate a pre-formed biofilm.[10][15] This assay often utilizes a device with 96 pegs on a lid (like the Calgary Biofilm Device) where biofilms are grown.[10][16][17][18]

Experimental Protocol

Materials:

• MBEC assay device (96-peg lid)

• Sterile 96-well plates

• Bacterial culture and appropriate growth medium

• Iboxamycin stock solution

• PBS or saline

• Recovery medium (e.g., neutralizer-containing broth)

• Ultrasonicator (optional, for biofilm disruption)

Procedure:

• Biofilm Formation:

  • Prepare a bacterial inoculum as described previously.

  • Add 150 µL of the inoculum to each well of a 96-well plate.[18]

  • Place the 96-peg lid onto the plate, ensuring the pegs are submerged in the inoculum.

  • Incubate for 24-48 hours at 37°C on a rocker or shaker to allow for uniform biofilm formation on the pegs.

• Challenge Plate Preparation:

  • In a new 96-well plate, prepare 2-fold serial dilutions of iboxamycin in 200 µL of fresh medium. Include a positive control (no antibiotic) and a negative control (no bacteria).

• Iboxamycin Challenge:

  • Remove the peg lid from the biofilm formation plate.

  • Rinse the pegs by immersing them in a plate containing PBS for 1-2 minutes to remove planktonic cells.

  • Transfer the peg lid to the challenge plate containing the iboxamycin dilutions.

  • Incubate for 24 hours at 37°C.

• Recovery and Regrowth:

  • After the challenge, rinse the pegs again in PBS to remove residual iboxamycin.

  • Place the peg lid into a new 96-well plate (the recovery plate) where each well contains 200 µL of fresh, antibiotic-free recovery medium.

  • To dislodge the biofilm bacteria, sonicate the recovery plate for 5-10 minutes.

  • Incubate the recovery plate for 24 hours at 37°C.

• MBEC Determination:

  • Visually inspect the recovery plate for turbidity (bacterial growth). The MBEC is the lowest concentration of iboxamycin that resulted in no bacterial growth in the recovery plate well.[15][17]

  • Alternatively, the OD at 650 nm can be read, with an OD < 0.1 indicating eradication.[17]

Data Presentation

The MBEC value is compared to the Minimum Inhibitory Concentration (MIC) for planktonic bacteria to understand the tolerance of the biofilm.

Parameter	Iboxamycin Conc. (µg/mL)
Planktonic MIC	2
MBEC	64

Table 2: Example data comparing the planktonic MIC to the MBEC for iboxamycin against a specific bacterial strain.

Experimental Workflow

MBEC Assay Workflow

Visualization of Biofilm Structure and Viability by Confocal Laser Scanning Microscopy (CLSM)

CLSM is a powerful, non-invasive technique used to visualize the three-dimensional structure of biofilms and assess bacterial viability in situ.[19][20][21] Fluorescent dyes are used to differentiate between live and dead cells within the biofilm matrix.[20][22]

Experimental Protocol

Materials:

• Glass-bottom dishes or chamber slides suitable for microscopy

• Bacterial culture and growth medium

• Iboxamycin stock solution

• Live/Dead staining kit (e.g., containing SYTO 9 and propidium (B1200493) iodide)

• Confocal laser scanning microscope

Procedure:

• Biofilm Formation: Grow biofilms directly on the glass surface of the microscopy dishes by inoculating with a bacterial suspension and incubating for 24-48 hours at 37°C.

• Iboxamycin Treatment: After biofilm formation, gently remove the planktonic cells and add fresh medium containing the desired concentration of iboxamycin (e.g., at or above the MBEC). Include an untreated control. Incubate for another 24 hours.

• Staining:

  • Carefully remove the medium and gently wash the biofilm with PBS.

  • Add the Live/Dead staining solution (e.g., SYTO 9 for live cells - green fluorescence; propidium iodide for dead cells - red fluorescence) according to the manufacturer's instructions.[20]

  • Incubate in the dark for 15-30 minutes.

• Imaging:

  • Gently rinse off the excess stain.

  • Immediately visualize the biofilm using a confocal microscope. Acquire z-stack images to reconstruct the 3D architecture of the biofilm.[19]

• Image Analysis:

  • Analyze the images to assess changes in biofilm thickness, biovolume, and the ratio of live to dead cells in the treated versus untreated biofilms.[19]

Data Presentation

Quantitative data from image analysis software can be presented in a table.

Treatment	Biofilm Thickness (µm)	Live Cell Biovolume (µm³)	Dead Cell Biovolume (µm³)	% Dead Cells
Untreated Control	45.2	8.5 x 10⁵	0.3 x 10⁵	3.4%
Iboxamycin (64 µg/mL)	15.8	1.2 x 10⁵	5.8 x 10⁵	82.8%

Table 3: Example quantitative data derived from CLSM image analysis.

Logical Relationship Diagram

CLSM Biofilm Analysis Workflow

Potential Mechanisms of Anti-Biofilm Action

While the precise mechanisms of iboxamycin against biofilms are yet to be fully elucidated, several potential points of interference in the biofilm life cycle can be hypothesized based on the general action of antibiotics and anti-biofilm agents.[23][24][25] These include:

• Inhibition of Adhesion: Preventing the initial attachment of bacteria to surfaces.

• Interference with Quorum Sensing (QS): Disrupting the cell-to-cell communication necessary for biofilm maturation.

• Inhibition of EPS Production: Preventing the formation of the protective extracellular matrix.[8]

• Promotion of Biofilm Dispersal: Triggering the release of bacteria from the biofilm, making them susceptible to antimicrobials.

Potential Iboxamycin Interference Points in Biofilm Life Cycle

References

• 1. academic.oup.com [academic.oup.com]
• 2. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antimicrobial susceptibility testing in biofilm-growing bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Current Status of In Vitro Models and Assays for Susceptibility Testing for Wound Biofilm Infections | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Antibiotic Resistant Biofilms and the Quest for Novel Therapeutic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Strategies to Combat Biofilms Using Antimicrobial Agents and Therapeutic Approaches [mdpi.com]
• 10. ASTM E2799: Minimum Biofilm Eradication Concentration (MBEC) Assay® Method - Innovotech [innovotech.ca]
• 11. Microtiter Dish Biofilm Formation Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. static.igem.org [static.igem.org]
• 13. static.igem.org [static.igem.org]
• 14. Crystal violet assay [bio-protocol.org]
• 15. applications.emro.who.int [applications.emro.who.int]
• 16. Biofilm antimicrobial susceptibility testing: where are we and where could we be going? - PMC [pmc.ncbi.nlm.nih.gov]
• 17. emerypharma.com [emerypharma.com]
• 18. innovotech.ca [innovotech.ca]
• 19. Confocal Laser Scanning Microscopy for Biofilm Assay - Creative Biolabs [live-biotherapeutic.creative-biolabs.com]
• 20. researchgate.net [researchgate.net]
• 21. Frontiers | Confocal Laser Scanning Microscopy for Analysis of Pseudomonas aeruginosa Biofilm Architecture and Matrix Localization [frontiersin.org]
• 22. Analysis by confocal laser scanning microscopy of the MDPB bactericidal effect on S. mutans biofilm CLSM analysis of MDPB bactericidal effect on biofilm - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Strategies for combating bacterial biofilms: A focus on anti-biofilm agents and their mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 24. An Overview of Biofilm Formation–Combating Strategies and Mechanisms of Action of Antibiofilm Agents [ouci.dntb.gov.ua]
• 25. mdpi.com [mdpi.com]

Application Notes and Protocols for In Vivo Imaging of Iboxamycin Distribution in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for visualizing and quantifying the biodistribution of Iboxamycin, a novel oxepanoprolinamide antibiotic, in animal models. The following sections detail the methodologies for fluorescent labeling of Iboxamycin for real-time imaging and quantitative whole-body autoradiography (QWBA) for high-resolution tissue distribution analysis.

Introduction to Iboxamycin and In Vivo Imaging

Iboxamycin is a synthetic lincosamide antibiotic with potent activity against a broad spectrum of multidrug-resistant bacteria.[1] Understanding its distribution within a living organism is crucial for predicting its efficacy and potential off-target effects. In vivo imaging techniques are indispensable tools for non-invasively tracking the biodistribution of therapeutics like Iboxamycin, providing critical data for pharmacokinetic and pharmacodynamic (PK/PD) modeling.

This document outlines two primary methodologies for assessing Iboxamycin distribution in murine models:

• Fluorescence Imaging: This technique involves chemically labeling Iboxamycin with a fluorescent dye, allowing for real-time or ex vivo visualization of its accumulation in various tissues.

• Quantitative Whole-Body Autoradiography (QWBA): This method utilizes a radiolabeled form of Iboxamycin to generate detailed, high-resolution images of its distribution throughout the entire animal body, enabling precise quantification of drug concentration in different organs and tissues.

Quantitative Data Presentation

The following table presents a template for summarizing the quantitative tissue distribution of Iboxamycin, based on data typically obtained from QWBA studies. The values provided are hypothetical and based on published data for the related lincosamide, clindamycin, to serve as a realistic example.

Table 1: Quantitative Tissue Distribution of [¹⁴C]-Iboxamycin in Male Sprague-Dawley Rats Following a Single Intravenous Dose (10 mg/kg)

Tissue	Concentration (µg equivalents/g) at 1 hour	Concentration (µg equivalents/g) at 4 hours	Concentration (µg equivalents/g) at 24 hours
Blood	10.5 ± 1.2	2.1 ± 0.3	0.1 ± 0.0
Plasma	18.2 ± 2.5	3.5 ± 0.6	0.2 ± 0.0
Liver	55.8 ± 7.1	25.3 ± 3.9	2.5 ± 0.4
Kidney (Cortex)	80.1 ± 9.8	30.5 ± 4.2	3.1 ± 0.5
Kidney (Medulla)	65.4 ± 8.2	22.1 ± 3.1	2.2 ± 0.3
Lung	40.2 ± 5.5	15.8 ± 2.1	1.5 ± 0.2
Spleen	35.7 ± 4.8	18.9 ± 2.7	1.9 ± 0.3
Heart	20.1 ± 2.9	8.2 ± 1.1	0.8 ± 0.1
Muscle	15.3 ± 2.1	6.5 ± 0.9	0.6 ± 0.1
Brain	1.2 ± 0.2	0.5 ± 0.1	< 0.1
Adipose	5.6 ± 0.8	4.1 ± 0.6	0.5 ± 0.1
Skin	12.4 ± 1.9	7.8 ± 1.2	0.9 ± 0.1

Data are presented as mean ± standard deviation.

Experimental Protocols

Protocol for Fluorescent Labeling of Iboxamycin

This protocol describes the conjugation of a near-infrared (NIR) fluorescent dye with an N-hydroxysuccinimide (NHS) ester to the primary amine of Iboxamycin.

Materials:

• Iboxamycin

• NHS-ester functionalized fluorescent dye (e.g., Cy5.5 NHS ester)

• Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)

• 0.1 M Sodium Bicarbonate Buffer (pH 8.3-8.5)

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Phosphate-buffered saline (PBS)

• Spectrophotometer

• Lyophilizer

Procedure:

• Preparation of Iboxamycin Solution: Dissolve Iboxamycin in 0.1 M sodium bicarbonate buffer to a final concentration of 1-10 mg/mL.

• Preparation of Dye Solution: Immediately before use, dissolve the NHS-ester dye in a minimal amount of anhydrous DMF or DMSO to a concentration of 10 mg/mL.

• Conjugation Reaction: Add the dissolved dye solution to the Iboxamycin solution. A typical molar ratio of dye to Iboxamycin is 2:1 to 5:1. The reaction mixture should be incubated for 1-2 hours at room temperature in the dark with gentle stirring.

• Purification of the Conjugate: Purify the fluorescently labeled Iboxamycin from the unreacted dye and byproducts using a size-exclusion chromatography column pre-equilibrated with PBS. Collect the fractions containing the labeled Iboxamycin.

• Characterization: Confirm the successful conjugation and determine the degree of labeling by measuring the absorbance of the purified conjugate at the maximum absorbance wavelengths of the dye and Iboxamycin (if applicable) using a spectrophotometer.

• Storage: Lyophilize the purified, labeled Iboxamycin and store it at -20°C, protected from light.

Protocol for In Vivo Fluorescence Imaging

Animal Model:

• Female BALB/c mice (6-8 weeks old)

• Induce a localized infection by intramuscular injection of a multidrug-resistant strain of Staphylococcus aureus into the thigh muscle 24 hours prior to imaging.

Procedure:

• Administration of Labeled Iboxamycin: Reconstitute the fluorescently labeled Iboxamycin in sterile PBS. Administer the labeled compound to the infected mice via intravenous (tail vein) injection at a dose of 10 mg/kg.

• In Vivo Imaging: At various time points post-injection (e.g., 1, 4, 8, and 24 hours), anesthetize the mice and perform whole-body fluorescence imaging using an in vivo imaging system (IVIS) equipped with the appropriate excitation and emission filters for the chosen fluorescent dye.

• Ex Vivo Imaging: After the final in vivo imaging time point, euthanize the mice and dissect the major organs (liver, kidneys, spleen, lungs, heart, muscle, and the infected thigh muscle). Arrange the organs in the imaging system and acquire ex vivo fluorescence images to confirm the in vivo findings and obtain higher resolution images of distribution within specific tissues.

• Image Analysis: Quantify the fluorescence intensity in the regions of interest (ROIs) corresponding to the different organs and the infected tissue using the analysis software provided with the imaging system.

Protocol for Quantitative Whole-Body Autoradiography (QWBA)

Materials:

• [¹⁴C]-labeled Iboxamycin

• Male Sprague-Dawley rats (or appropriate mouse strain)

• Carboxymethylcellulose (CMC)

• Hexane and dry ice bath

• Cryomicrotome

• Phosphor imaging plates

• Phosphor imager system

• Image analysis software

Procedure:

• Dosing: Administer a single intravenous dose of [¹⁴C]-Iboxamycin (e.g., 10 mg/kg, with appropriate radioactivity) to the animals.

• Sample Collection: At predetermined time points (e.g., 1, 4, 8, 24, 48, and 72 hours) post-dose, euthanize the animals by an appropriate method.

• Freezing: Immediately freeze the carcasses by immersion in a hexane/dry ice bath until completely frozen.

• Embedding: Embed the frozen carcasses in a 2% (w/v) CMC solution and freeze to create a solid block.

• Sectioning: Using a cryomicrotome, collect thin (e.g., 40 µm) whole-body sagittal sections onto adhesive tape.

• Dehydration: Dehydrate the sections by storing them at -20°C for at least 24 hours.

• Exposure: Expose the sections to a phosphor imaging plate in a light-tight cassette at -20°C. The exposure time will depend on the amount of radioactivity administered.

• Imaging: Scan the imaging plate using a phosphor imager to obtain a digital autoradiogram.

• Quantification: Calibrate the system using radioactive standards of known concentration. Use image analysis software to quantify the radioactivity levels in various tissues and organs, and convert these values to drug concentration (µg equivalents/g).

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Cytotoxicity of Iboxamycin in Mammalian Cell Lines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a guide to assessing the cytotoxic effects of Iboxamycin, a novel synthetic lincosamide antibiotic, on mammalian cell lines. This document includes available data on Iboxamycin's cytotoxicity, detailed protocols for standard cytotoxicity assays, and visual representations of experimental workflows and potential signaling pathways.

Introduction

Iboxamycin is a potent antibiotic that targets the bacterial ribosome, demonstrating significant efficacy against a broad spectrum of drug-resistant bacteria. A crucial aspect of preclinical drug development is the evaluation of a compound's safety profile, including its potential toxicity to mammalian cells. Preliminary studies indicate that Iboxamycin exhibits low cytotoxicity towards mammalian cells, a favorable characteristic for a therapeutic agent.

Data Presentation: Cytotoxicity of Iboxamycin

The available data on the cytotoxicity of Iboxamycin in mammalian cell lines is currently limited. However, initial cell culture safety profiling has provided a key indicator of its low toxicity.

Compound	Metric	Value	Cell Lines	Reference
Iboxamycin	GI50	> 50 µM	Mammalian cells	[1]

Note: The GI50 (concentration causing 50% growth inhibition) value of > 50 µM suggests that Iboxamycin does not significantly inhibit the growth of mammalian cells at concentrations that are effective against bacteria. Further studies are warranted to establish detailed dose-response curves and IC50 values in a variety of specific mammalian cell lines.

Experimental Protocols

The following are detailed protocols for two standard colorimetric assays to quantify the cytotoxicity of Iboxamycin in adherent mammalian cell lines.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability.[2][3] Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to a purple formazan (B1609692) product.[2][4]

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• Iboxamycin stock solution (dissolved in a suitable solvent, e.g., DMSO)

• MTT solution (5 mg/mL in sterile PBS)[4]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or DMSO)

• 96-well flat-bottom sterile microplates

• Multi-channel pipette

• Microplate reader (absorbance at 570 nm)[5]

Protocol:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Iboxamycin in complete culture medium.

  • Carefully remove the medium from the wells and add 100 µL of the Iboxamycin dilutions to the respective wells.

  • Include a vehicle control (medium with the same concentration of the solvent used for Iboxamycin) and a no-cell control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[5]

  • Incubate the plate for 2-4 hours at 37°C until a purple precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[5]

  • Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.[4]

• Absorbance Measurement:

  • Read the absorbance at 570 nm using a microplate reader.[5]

• Data Analysis:

  • Subtract the absorbance of the no-cell control from all other readings.

  • Calculate the percentage of cell viability for each Iboxamycin concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the Iboxamycin concentration to determine the IC50 value.

Crystal Violet Assay

This assay quantifies the number of adherent cells by staining the DNA and proteins of the cells that remain attached to the plate.[6][7]

Materials:

• Mammalian cell line of interest

• Complete cell culture medium

• Iboxamycin stock solution

• Phosphate-Buffered Saline (PBS)

• Fixative solution (e.g., 4% paraformaldehyde or 100% methanol)

• 0.5% Crystal Violet staining solution in 20% methanol[8]

• Solubilization solution (e.g., 30% acetic acid or 10% SDS)

• 96-well flat-bottom sterile microplates

• Multi-channel pipette

• Microplate reader (absorbance at 590 nm)[9]

Protocol:

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 of the MTT assay protocol.

• Cell Fixation:

  • After the treatment period, carefully remove the medium.

  • Gently wash the cells twice with 200 µL of PBS.

  • Add 100 µL of the fixative solution to each well and incubate for 15-20 minutes at room temperature.

• Staining:

  • Remove the fixative solution.

  • Add 100 µL of the 0.5% Crystal Violet solution to each well and incubate for 20 minutes at room temperature.[6]

• Washing:

  • Carefully remove the Crystal Violet solution.

  • Wash the plate with tap water until the excess stain is removed.

  • Allow the plate to air dry completely.

• Dye Solubilization:

  • Add 100 µL of the solubilization solution to each well.

  • Incubate on an orbital shaker for 15-30 minutes to ensure the dye is completely dissolved.

• Absorbance Measurement:

  • Read the absorbance at 590 nm using a microplate reader.[9]

• Data Analysis:

  • Similar to the MTT assay, calculate the percentage of cell viability and determine the IC50 value.

Visualizations

Experimental Workflow for Cytotoxicity Assays

Caption: General workflow for assessing the cytotoxicity of Iboxamycin.

Putative Signaling Pathway for Iboxamycin-Induced Cytotoxicity in Mammalian Cells

Iboxamycin's primary target is the ribosome. In eukaryotic cells, the inhibition of ribosomes can lead to a "ribotoxic stress response," which can activate downstream signaling cascades leading to apoptosis.[10][11] The following diagram illustrates a hypothetical pathway for investigation.

Caption: Putative ribotoxic stress response pathway for Iboxamycin.

References

• 1. texaschildrens.org [texaschildrens.org]
• 2. idp.springernature.com [idp.springernature.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Crystal Violet Assay for Determining Viability of Cultured Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. clyte.tech [clyte.tech]
• 9. Crystal violet staining protocol | Abcam [abcam.com]
• 10. Ribosomal stress-surveillance: three pathways is a magic number - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ribotoxic stress response: activation of the stress-activated protein kinase JNK1 by inhibitors of the peptidyl transferase reaction and by sequence-specific RNA damage to the alpha-sarcin/ricin loop in the 28S rRNA - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Iboxamycin

This guide provides troubleshooting and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of Iboxamycin.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Section 1: Core Synthesis Strategy & Key Transformations

Q1: What is the overall synthetic strategy for a gram-scale synthesis of Iboxamycin?

A: The gram-scale synthesis of Iboxamycin involves several key transformations.[1][2][3][4][5][6] A pivotal step is an intramolecular hydrosilylation–oxidation sequence to establish the stereocenters of the fused bicyclic amino acid residue.[1][2][3][4][6] Other significant features include a highly diastereoselective alkylation of a pseudoephenamine amide, a convergent sp³–sp² Negishi coupling, and a one-pot transacetalization–reduction reaction to form the oxepane (B1206615) ring.[1][2][3][4][6]

Q2: I am having trouble with the intramolecular hydrosilylation–oxidation step to form the diol intermediate. What are the common challenges and solutions?

A: A primary challenge in this step is achieving high yield and diastereoselectivity. Initial attempts using Karstedt's catalyst in toluene (B28343) may result in a low yield (around 36%) of the desired diol, with a significant recovery of the starting homoallylic alcohol (around 39%).[2] This is often due to a competing dimerization of the silyl (B83357) ether intermediate.[2]

Troubleshooting:

• Solvent Change: Switching the solvent from toluene to tetrahydrofuran (B95107) (THF) has been shown to improve the yield to approximately 58%.[2]

• Silyl Ether Stability: The use of a diphenylsilyl ether intermediate, rather than a dimethylsilyl ether, can lead to more stable intermediates and by-products, facilitating isolation and characterization.[2]

• Catalyst Optimization: While various transition-metal catalysts have been explored, Karstedt's catalyst remains a key option. Slow addition of the silyl ether to the catalyst solution may be attempted, although its success is not guaranteed.[2]

Q3: The Negishi coupling reaction is giving me low yields and several by-products. How can I optimize this step?

A: The convergent sp³–sp² Negishi coupling is a crucial step that can be prone to side reactions. Common by-products include the vinyl triflate and a dienyl dimerization product.[2]

Troubleshooting:

• Precursor Purity: Ensure the purity of both the organozinc reagent and the vinyl triflate coupling partner. Impurities can significantly impact the catalytic cycle.

• Catalyst and Ligand Choice: The choice of palladium catalyst and ligand is critical. PdCl₂(dppf)·CH₂Cl₂ is a reported catalyst for this transformation.[5]

• Reaction Conditions: Strictly control the reaction temperature and atmosphere (inert). The slow addition of one coupling partner to the other can sometimes minimize side reactions.

Q4: I am observing ring-opening of the oxepane during the transacetalization–reduction step. How can this be prevented?

A: The formation of the oxepane ring via a one-pot transacetalization–reduction can be accompanied by the formation of a methyl ether by-product resulting from an alternative oxocarbenium ion formation that leads to ring-opening.[2]

Troubleshooting:

• Solvent Modification: Replacing methanol (B129727) with 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) to form a mixed acetal (B89532) can suppress ring opening during the reduction step, improving the yield of the desired oxepane.[2]

• Control of Moisture: The formation of a triol side product suggests that the capture of the oxocarbenium ion by adventitious moisture can be an issue.[2] Ensure anhydrous conditions are maintained throughout the reaction.

Section 2: Starting Materials and Reagents

Q5: What are the key considerations for the synthesis of the alkyl iodide precursor?

A: The synthesis of the alkyl iodide precursor involves a high-yielding, highly diastereoselective alkylation of a pseudoephenamine amide.[1][2]

Key Steps & Considerations:

• Amide Bond Formation: The initial amide bond formation between the carboxylic acid and (R,R)-pseudoephenamine can be achieved using a mixed anhydride (B1165640) activation with pivaloyl chloride.[2]

• Alkylation: While various alkylating agents have been tested, methallyl bromide has been shown to be effective.[2] The use of LiCl-LDA at low temperatures is a reported condition for this alkylation.[2]

• Conversion to Iodide: The resulting alcohol can be converted to the primary iodide using iodine, triphenylphosphine, and imidazole.[2]

Q6: The final deprotection step to yield Iboxamycin is proving difficult due to catalyst poisoning. What is the recommended procedure?

A: The final step, cleavage of the N-benzyloxycarbonyl (Cbz) protective group, can be challenging due to potential poisoning of the palladium catalyst by the methylthio group in the molecule.[2]

Recommended Protocol:

• Catalyst Loading: Use a full equivalent of 10% palladium on carbon.[2]

• Reaction Conditions: Conduct the hydrogenation under 1 atm of dihydrogen in THF at room temperature.[2]

• Purification: The crude product can be purified by flash-column chromatography using an eluent containing 1% ammonium (B1175870) hydroxide (B78521) to afford the pure, free-base form of Iboxamycin.[2]

Quantitative Data Summary

Step	Reagents/Conditions	Yield	Reference
Amide Formation	Pivaloyl chloride, (R,R)-pseudoephenamine	88%	[2]
Alkylation	Methallyl bromide, LiCl-LDA	>19:1 dr	[2]
Conversion to Iodide	I₂, PPh₃, Imidazole	92%	[2]
Intramolecular Hydrosilylation/Oxidation	Karstedt's catalyst, THF, H₂O₂	58%	[2]
Oxepane Formation	Triethylsilane, Boron trifluoride etherate	50%	[2]
Final Deprotection	10% Pd/C, H₂, THF	81%	[2]

Experimental Protocols

Protocol 1: Intramolecular Hydrosilylation–Oxidation

• To a solution of the homoallylic alcohol in THF, add the silyl hydride reagent.

• Add Karstedt's catalyst and stir at room temperature until the starting material is consumed (as monitored by TLC).

• Cool the reaction mixture and subject it to Tamao–Fleming oxidation conditions (e.g., H₂O₂, KHCO₃, KF in THF/MeOH).

• Purify the resulting diol by flash-column chromatography.[2]

Protocol 2: One-Pot Transacetalization–Reduction for Oxepane Formation

• Dissolve the diol in a suitable solvent (e.g., dichloromethane).

• Add the acetal and an acid catalyst (e.g., boron trifluoride etherate) at 0 °C.

• After formation of the mixed acetal, add a reducing agent (e.g., triethylsilane).

• Allow the reaction to warm to room temperature and stir until completion.

• Purify the desired oxepane by flash-column chromatography.[2]

Visualizations

Caption: Key challenges and solutions in the synthesis of Iboxamycin.

Caption: Troubleshooting workflow for common Iboxamycin synthesis issues.

References

• 1. researchgate.net [researchgate.net]
• 2. chemrxiv.org [chemrxiv.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Practical Gram-Scale Synthesis of Iboxamycin, a Potent Antibiotic Candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 6. chemrxiv.org [chemrxiv.org]

Iboxamycin Synthesis &amp; Purification Technical Support Center

Welcome to the technical support center for the synthesis and purification of iboxamycin. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the production of this potent antibiotic candidate.

Frequently Asked Questions (FAQs)

Q1: What is the recommended final purification method for iboxamycin?

A1: The final purification step for iboxamycin (free base) involves flash-column chromatography followed by recrystallization.[1] Flash chromatography is typically performed using an eluent containing 1% ammonium (B1175870) hydroxide (B78521) to afford the pure free base.[1] For obtaining high-purity crystalline material suitable for in vivo biological evaluation, recrystallization from absolute ethanol (B145695) is recommended.[1]

Q2: What are the key analytical techniques for assessing the purity and structure of iboxamycin?

A2: A combination of techniques is essential for confirming the purity and structure of iboxamycin. High-Performance Liquid Chromatography (HPLC) is a standard method for determining purity.[1] To confirm the chemical structure and stereochemistry, Nuclear Magnetic Resonance (NMR) spectroscopy and single-crystal X-ray analysis are employed.[1]

Q3: Is iboxamycin commercially available?

A3: Iboxamycin is a novel, fully synthetic lincosamide antibiotic.[2] While research quantities have been produced on a gram-scale for preclinical studies, it is not typically available from major commercial suppliers and often requires custom synthesis.[1][3][4][5][6]

Q4: What is the mechanism of action of iboxamycin?

A4: Iboxamycin is a lincosamide antibiotic that inhibits protein synthesis in bacteria by binding to the 23S subunit of the bacterial ribosome, near the peptidyl transferase center.[1] It has shown efficacy against a broad range of multidrug-resistant Gram-positive and Gram-negative pathogens.[7]

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of iboxamycin, with a focus on key reaction steps and purification.

Issue 1: Low Yield in Intramolecular Hydrosilylation–Oxidation Step

Symptoms:

• The yield of the desired diol intermediate is significantly lower than the reported ~58%.[1]

• Recovery of a substantial amount of the starting homoallylic alcohol.[1]

• Formation of dimeric by-products.[1]

Possible Causes & Solutions:

Cause	Recommended Solution
Suboptimal Silyl (B83357) Ether:	The choice of silyl ether is critical. Diphenylsilyl ether has been found to be optimal for this reaction, providing more stable intermediates and by-products compared to dimethylsilyl ether.[1] Avoid di-tert-butylsilyl, di-mesitylsilyl, and di-ortho-tolylsilyl ethers as they have been shown to be unreactive.[1]
Inefficient Catalyst:	While various transition-metal catalysts can be explored, successful gram-scale synthesis has been achieved with specific catalysts detailed in the primary literature.[1] Attempts to improve yields by changing catalysts (e.g., [Rh(cod)Cl]2, Pt(PPh3)4) have not been successful.[1]
Solvent Effects:	The reaction solvent plays a significant role. Replacing toluene (B28343) with Tetrahydrofuran (THF) has been shown to improve the yield and allows for a more scalable process.[1]
Competing Dimerization:	The starting homoallylic alcohol can arise from the hydrolysis of a competing dimerization of the silyl ether intermediate.[1] Ensuring anhydrous conditions and careful control of reaction parameters can help minimize this side reaction.

Issue 2: Formation of By-products in the Oxepane (B1206615) Ring Formation Step

Symptoms:

• Isolation of a methyl ether by-product alongside the desired oxepane.[1]

• Presence of a triol side product.[1]

Possible Causes & Solutions:

By-product	Cause	Recommended Solution
Methyl Ether By-product	This by-product arises from an alternative oxocarbenium ion formation that leads to ring-opening.[1]	This is an inherent competing pathway. Purification by flash-column chromatography is necessary to separate the desired oxepane from this by-product.[1]
Triol Side Product	This suggests that the oxocarbenium intermediate is being captured by adventitious moisture.[1]	Use of anhydrous solvents and reagents is crucial. Running the reaction under an inert atmosphere (e.g., argon or nitrogen) will minimize exposure to atmospheric moisture. The use of 1,1,1,3,3,3-hexafluoroisopropanol (HFIP) instead of methanol (B129727) can suppress ring opening during the reduction step.[1]

Issue 3: Incomplete Deprotection of the N-benzyloxycarbonyl (Cbz) Group

Symptoms:

• Low yield of the final iboxamycin product.[1]

• Presence of starting material (Cbz-protected intermediate) in the crude product mixture after reaction.

Possible Causes & Solutions:

Cause	Recommended Solution
Catalyst Poisoning:	The methylthio functional group in the molecule is believed to cause poisoning of the palladium catalyst.[1]
Insufficient Reaction Time:	The reaction may not have reached completion.

Issue 4: Difficulty in Purifying the Final Product

Symptoms:

• Broad peaks or poor separation during flash-column chromatography.

• Failure of the product to crystallize.

Possible Causes & Solutions:

Cause	Recommended Solution
Incorrect Eluent System:	The basic nature of iboxamycin requires a modified eluent for effective chromatographic purification.
Residual Impurities:	The presence of even small amounts of impurities can inhibit crystallization.
Incorrect Crystallization Solvent:	The choice of solvent is critical for successful crystallization.

Experimental Protocols & Visualizations

Protocol 1: Final Deprotection and Purification of Iboxamycin

This protocol describes the final step in the synthesis of iboxamycin, which is the removal of the N-benzyloxycarbonyl (Cbz) protecting group, followed by purification.

Methodology:

• The Cbz-protected iboxamycin precursor is dissolved in Tetrahydrofuran (THF).

• A full equivalent of 10% Palladium on carbon (Pd/C) is added to the solution.

• The reaction mixture is stirred under an atmosphere of hydrogen (1 atm) at 23 °C.

• The reaction is monitored until completion (typically around 5 hours).[1]

• Upon completion, the catalyst is removed by filtration.

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by flash-column chromatography using an eluent containing 1% ammonium hydroxide.[1]

• The pure, free-base iboxamycin is obtained as a white powder.

• For further purification, the white powder is recrystallized from absolute ethanol.[1]

Workflow for the final deprotection and purification of iboxamycin.

Protocol 2: Analytical Purity and Identity Confirmation

This outlines the analytical workflow to confirm the purity and structural integrity of the final iboxamycin product.

Methodology:

• Purity Assessment (HPLC):

  • Dissolve a small sample of the final product in a suitable solvent (e.g., acetonitrile/water).

  • Inject the sample into an HPLC system equipped with a suitable column (e.g., C18).

  • Analyze the chromatogram to determine the purity by assessing the area percentage of the main peak.

• Structural Confirmation (NMR):

  • Prepare a sample of the purified iboxamycin in a suitable deuterated solvent.

  • Acquire 1H and 13C NMR spectra.

  • Analyze the spectra to confirm the expected chemical shifts, coupling constants, and integration values corresponding to the structure of iboxamycin.

• Stereochemistry Confirmation (X-ray Crystallography):

  • Grow single crystals of iboxamycin, typically from a slow evaporation of a solution (e.g., absolute ethanol).[1]

  • Perform single-crystal X-ray diffraction analysis to confirm the absolute stereochemistry of the molecule.[1]

Logical workflow for the analytical confirmation of iboxamycin.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Iboxamycin (IBX): a Synthetic Broad-Spectrum Antibiotic to address Anti-Microbial Resistance (AMR) | Scientific European [scientificeuropean.co.uk]
• 3. researchgate.net [researchgate.net]
• 4. Practical Gram-Scale Synthesis of Iboxamycin, a Potent Antibiotic Candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. aps.anl.gov [aps.anl.gov]

Troubleshooting low efficacy in Iboxamycin in vivo studies

This technical support center provides troubleshooting guidance for researchers encountering low efficacy with Iboxamycin in in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is Iboxamycin and what is its mechanism of action?

A1: Iboxamycin is a potent, synthetic, broad-spectrum lincosamide antibiotic.[1][2] It is a next-generation clindamycin (B1669177) derivative designed to overcome common resistance mechanisms.[1][3] Its mechanism of action involves binding to the 50S subunit of the bacterial ribosome, thereby inhibiting protein synthesis.[2][4][5] This binding is exceptionally tight—reportedly 70 times more so than clindamycin—which contributes to its potency.[2] Iboxamycin is effective against a wide range of both Gram-positive and Gram-negative bacteria, including multidrug-resistant ESKAPE pathogens.[2][6]

Caption: Iboxamycin's mechanism of action on the bacterial ribosome.

Q2: Iboxamycin is reported to be effective. Why might I be observing low efficacy in vivo?

A2: Discrepancies between expected and observed in vivo efficacy are common in drug development and can stem from a variety of factors.[7][8][9] These can be broadly categorized as issues with the experimental model, the drug's pharmacokinetic/pharmacodynamic (PK/PD) profile, host-specific factors, or characteristics of the pathogen that are not apparent in standard in vitro tests.[7][10][11] It is crucial to systematically evaluate each of these potential areas to pinpoint the cause.

Q3: Can bacterial resistance explain the treatment failure?

A3: While Iboxamycin was designed to overcome common resistance mechanisms like Erm and Cfr ribosomal RNA methyltransferases, resistance is still a possibility.[6][12] Some ABCF ATPase resistance factors, such as VmlR in B. subtilis, have been shown to confer a degree of protection against Iboxamycin.[12][13] It is also possible for bacteria to develop novel resistance mechanisms.[14] Therefore, it is essential to confirm the susceptibility of the specific strain being used in your model both before and after the in vivo experiment.

Troubleshooting Guide for Low In Vivo Efficacy

If your in vitro data (e.g., Minimum Inhibitory Concentration) indicates susceptibility but you are observing poor outcomes in your animal model, use this guide to troubleshoot the potential causes.

Caption: Troubleshooting workflow for low Iboxamycin efficacy.

Category 1: Experimental Setup & Protocol

Q: Is my animal model appropriate for the infection? A: The choice of animal model is critical.[15] An acute, high-inoculum sepsis model may not be suitable for a bacteriostatic agent like Iboxamycin, which inhibits bacterial growth rather than rapidly killing bacteria.[2][12] For Gram-negative pathogens, models like murine cutaneous abscess or thigh infection are commonly used.[15][16] Ensure your model allows sufficient time for the bacteriostatic effect to manifest.

Q: Could the bacterial inoculum size be the issue? A: Yes, a very high bacterial load can overwhelm the host's immune system and the antibiotic's effect, a phenomenon known as the inoculum effect.[8] This can lead to therapeutic failure even if the organism is susceptible in vitro. Verify that your inoculum concentration (CFU/mL) is consistent with established protocols for your chosen infection model.

Category 2: Drug Formulation & Administration

Q: How do I know if my dosing regimen is correct? A: The dose and frequency should be sufficient to maintain the drug concentration at the site of infection above the pathogen's MIC for an adequate duration.[17] Iboxamycin is reported to be orally bioavailable.[6] However, its specific pharmacokinetic (PK) and pharmacodynamic (PD) parameters (e.g., half-life, Cmax, AUC/MIC ratio) in your specific animal model may not be established. You may need to perform a pilot PK study to ensure adequate drug exposure. A pronounced post-antibiotic effect (PAE) has been noted for Iboxamycin, which is a valuable PK feature.[12][13][18]

Q: Could the route of administration be suboptimal? A: While Iboxamycin is orally bioavailable, the absorption can be affected by factors like animal stress or the vehicle used for formulation.[6] For initial efficacy studies, consider using a parenteral route (e.g., subcutaneous or intravenous) to bypass absorption variables and ensure direct systemic exposure.

Q: Is it possible my Iboxamycin formulation is inactive? A: Iboxamycin, like any compound, can degrade if not handled or stored correctly. Ensure the compound is stored as recommended and that the vehicle used for solubilization (e.g., DMSO, saline) is appropriate and does not cause precipitation upon administration. Prepare fresh formulations for each experiment.

Category 3: Host Factors (Animal Model)

Q: Does the immune status of the animal matter? A: Absolutely. Bacteriostatic agents like Iboxamycin rely on a competent host immune system to clear the inhibited bacteria.[9] If you are using a severely immunocompromised model (e.g., neutropenic mice), the efficacy of Iboxamycin may be significantly reduced compared to its effect in an immunocompetent animal.

Q: Could the drug be failing to reach the site of infection? A: Yes, this is a common reason for in vivo failure.[19] Some tissues have poor drug penetration (e.g., brain, bone, abscesses). If you are studying an infection in such a location, you may need higher doses or a different route of administration to achieve therapeutic concentrations locally.

Category 4: Pathogen-Specific Factors

Q: My pre-experiment MIC was low. Should I re-check it? A: Yes. It is crucial to confirm the MIC of your specific bacterial strain immediately before the in vivo study. Additionally, it is good practice to isolate bacteria from the site of infection in a treated animal that failed therapy and perform an MIC test on that isolate to check for the development of in vivo resistance.

Q: Could the bacteria be forming a biofilm? A: Biofilm formation is a major cause of antibiotic treatment failure.[19] Bacteria within a biofilm are phenotypically more tolerant to antibiotics than their planktonic counterparts. Standard MIC tests do not assess biofilm susceptibility. If your model involves a foreign body (like a catheter) or is a chronic infection, biofilm formation is highly likely.[20]

Data & Protocols

Table 1: Reported Iboxamycin MIC Values for Selected Pathogens

The following table summarizes Minimum Inhibitory Concentration (MIC) data from published studies. Note that MICs can vary between specific strains.

Organism	Resistance Profile	Clindamycin MIC (mg/L)	Iboxamycin MIC (mg/L)	Reference
L. monocytogenes	Wild-Type	1	0.125 - 0.5	[12]
E. faecalis	LsaA (Intrinsic Resistance)	16	0.06	[12]
B. subtilis	VmlR ABCF resistance	>128	4	[12]
Ocular MRSA	erm genes present (MIC90)	>16	2	[21]
Ocular MRSA	erm genes absent (MIC90)	0.12	0.12	[21]

Key Experimental Protocols

Protocol 1: Broth Microdilution for MIC Determination

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of an antibiotic against a bacterial strain.

• Preparation: Prepare a stock solution of Iboxamycin in a suitable solvent (e.g., DMSO). Serially dilute the stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate to achieve a range of concentrations.

• Inoculum Preparation: Select 3-5 well-isolated colonies of the test organism and suspend them in a sterile broth. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the plate.

• Inoculation: Add the diluted bacterial inoculum to each well containing the Iboxamycin dilutions. Include a positive control well (broth + inoculum, no drug) and a negative control well (broth only).

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Interpretation: The MIC is the lowest concentration of Iboxamycin that completely inhibits visible growth of the organism.

Protocol 2: Murine Thigh Infection Model

This is a common, reproducible model for evaluating the in vivo efficacy of antimicrobial agents against localized infections.

• Animal Acclimatization: Use 6-8 week old female mice (e.g., CD-1 or C57BL/6 strain). Allow them to acclimate for at least 3 days prior to the experiment.

• Immunosuppression (Optional): To create a neutropenic model, administer cyclophosphamide (B585) intraperitoneally at doses of 150 mg/kg on day -4 and 100 mg/kg on day -1 relative to infection.

• Inoculum Preparation: Grow the bacterial strain to mid-log phase. Wash and resuspend the bacteria in sterile saline or PBS to the desired concentration (e.g., 10⁶ to 10⁷ CFU/mL).

• Infection: Anesthetize the mice. Inject 0.1 mL of the bacterial suspension intramuscularly into the posterior thigh muscle of one hind leg.

• Treatment: At a predetermined time post-infection (e.g., 2 hours), begin treatment. Administer Iboxamycin via the chosen route (e.g., oral gavage, subcutaneous injection) at the desired dose and frequency. Include a vehicle control group.

• Efficacy Assessment: At the end of the study period (e.g., 24 or 48 hours), euthanize the mice. Aseptically remove the infected thigh muscle, homogenize it in sterile saline, and perform serial dilutions for quantitative culture (CFU counting) on appropriate agar (B569324) plates.

• Analysis: The primary endpoint is the reduction in bacterial burden (log₁₀ CFU/thigh) in the Iboxamycin-treated groups compared to the vehicle control group.

References

• 1. Iboxamycin (IBX): a Synthetic Broad-Spectrum Antibiotic to address Anti-Microbial Resistance (AMR) | Scientific European [scientificeuropean.co.uk]
• 2. Iboxamycin - Wikipedia [en.wikipedia.org]
• 3. Pre-organising antibiotic structure could aid fight against resistance | Research | Chemistry World [chemistryworld.com]
• 4. New ribosome-targeting antibiotic acts against drug-resistant bacteria | UIC today [today.uic.edu]
• 5. aps.anl.gov [aps.anl.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Antimicrobial Activity and Resistance: Influencing Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Antibiotic - Wikipedia [en.wikipedia.org]
• 10. Correcting a Fundamental Flaw in the Paradigm for Antimicrobial Susceptibility Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. forbes.com [forbes.com]
• 12. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Microbial environments confound antibiotic efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. New Mouse Model for Chronic Infections by Gram-Negative Bacteria Enabling the Study of Anti-Infective Efficacy and Host-Microbe Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Webinar: Animal infection models to study antibiotics against gram-negative bacteria (AMR Accelerator Members Only) - IMI AMR Accelerator [amr-accelerator.eu]
• 17. researchgate.net [researchgate.net]
• 18. biorxiv.org [biorxiv.org]
• 19. researchgate.net [researchgate.net]
• 20. Antibiofilm Peptides: Relevant Preclinical Animal Infection Models and Translational Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing Iboxamycin solubility issues for experimental assays

Welcome to the technical support center for iboxamycin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of iboxamycin in experimental assays and to address potential challenges, including solubility.

Frequently Asked Questions (FAQs)

Q1: What is iboxamycin and what is its mechanism of action?

A1: Iboxamycin is a synthetic oxepanoprolinamide, a novel class of lincosamide antibiotics.[1][2] It functions by binding to the large ribosomal subunit of bacteria, interfering with protein synthesis.[3][4] Its unique structural features allow it to overcome common resistance mechanisms, such as Erm and Cfr ribosomal RNA methyltransferases, which confer resistance to many other ribosome-targeting antibiotics.[5][6] Structural studies have shown that iboxamycin can still bind effectively to methylated (resistant) ribosomes by causing a structural rearrangement of the ribosome, displacing the methylated nucleotide to bind in a deep pocket.[1][7]

Q2: What is the spectrum of activity for iboxamycin?

A2: Iboxamycin has demonstrated a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.[1][2] It is effective against a range of pathogens, including drug-resistant strains and ESKAPE pathogens (Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter species).[4][5][8]

Q3: Is iboxamycin orally bioavailable?

A3: Yes, studies have shown that iboxamycin is orally bioavailable and has been effective in treating bacterial infections in mouse models when administered orally.[5][8][9]

Q4: What are the general recommendations for storing iboxamycin?

A4: For solid powder, storage at -20°C for up to 12 months or at 4°C for up to 6 months is recommended.[9] When in a solvent like DMSO, it is best to store stock solutions at -80°C for up to 6 months.[9] Always refer to the manufacturer's specific guidelines for optimal storage conditions.

Troubleshooting Guide: Solubility and Handling

This guide addresses potential issues related to the solubility and handling of iboxamycin in common experimental settings.

Q5: I am observing precipitation in my iboxamycin stock solution. What should I do?

A5: Precipitation can occur if the compound's solubility limit is exceeded or due to improper storage.

• Recommended Solvent : Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for creating stock solutions of iboxamycin, with concentrations of 10 mM being reported.[9] For some applications, recrystallization from absolute ethanol (B145695) has been performed.[10]

• Troubleshooting Steps :

  • Gently Warm the Solution : Try warming the solution to 37°C and swirl gently to see if the precipitate redissolves.[11]

  • Sonication : Brief sonication can help dissolve suspended particles.

  • Dilute the Stock : The concentration may be too high. Consider preparing a new, more dilute stock solution.

  • Check Storage : Ensure the stock solution was stored properly, avoiding repeated freeze-thaw cycles which can decrease stability and solubility.[12][13]

Q6: My iboxamycin solution is precipitating after being added to aqueous buffer or cell culture medium. How can I prevent this?

A6: This is a common issue when a compound dissolved in an organic solvent (like DMSO) is diluted into an aqueous solution.

• Workflow for Dilution :

  • Start with a high-concentration stock solution in 100% DMSO.

  • Perform serial dilutions in your aqueous buffer or medium.

  • When adding the stock to the aqueous solution, vortex or pipette mix immediately and vigorously to ensure rapid dispersion.

  • Avoid adding a large volume of cold stock solution to a small volume of aqueous buffer.

  • The final concentration of the organic solvent (e.g., DMSO) in the assay should be kept low (typically <1%, ideally <0.5%) to avoid solvent effects on the experiment and to maintain compound solubility.

• Consider Salt Forms : The synthesis of several salts of iboxamycin has been reported to improve properties for biological evaluation.[10] If you are consistently facing solubility issues with the free base, inquire with your supplier about the availability of more water-soluble salt forms. The solubility of iboxamycin salts in D2O has been determined, indicating their suitability for aqueous solutions.[14]

Q7: I am seeing turbidity or unexpected precipitates in my cell culture experiment after adding iboxamycin. What could be the cause?

A7: If you have ruled out direct precipitation of iboxamycin itself, other factors could be at play.

• Media Component Interaction : High concentrations of a drug can sometimes interact with components in complex media, like salts or proteins, causing them to precipitate.[12] Calcium salts are particularly prone to this.

• pH Shifts : Ensure the addition of your iboxamycin solution does not significantly alter the pH of the culture medium, as this can cause media components to fall out of solution.[11][15]

• Contamination : Bacterial or fungal contamination can cause turbidity.[12] Always perform a sterile control to rule this out.

• Troubleshooting Steps :

  • Prepare a "mock" treatment plate with medium and your final concentration of iboxamycin (and vehicle) but without cells. Incubate for the duration of your experiment to see if precipitation occurs.

  • Filter your final working solution through a 0.22 µm syringe filter before adding it to the cells, but be aware that some compounds can adsorb to filter membranes.[16]

  • Reduce the final concentration of iboxamycin if possible.

Data and Protocols

Iboxamycin In Vitro Activity

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of iboxamycin against various bacterial strains as reported in the literature.

Bacterial Strain	Resistance Profile / Genes	Iboxamycin MIC (µg/mL)	Reference
E. coli (cephalosporin, fluoroquinolone, etc. resistant)	Multidrug-resistant	8	[9]
Neisseria gonorrhoeae (clinical strains)	-	0.125	[9]
Listeria monocytogenes (WT EGD-e)	Intrinsic (VgaL/Lmo0919)	0.125 - 0.5	[6]
Enterococcus faecalis (ΔlsaA)	Lacks LsaA resistance	0.0625	[17]
Enterococcus faecalis (expressing LsaA)	LsaA resistance	0.5	[17]
Bacillus subtilis (ΔvmlR)	Lacks VmlR resistance	0.06	[6]
Bacillus subtilis (WT 168)	Intrinsic (VmlR)	2	[6]
Ocular MRSA isolates	erm genes present	MIC₉₀ = 2	[18]

Experimental Protocol: Broth Microdilution MIC Assay

This is a generalized protocol based on standard methods described in the literature for determining the MIC of iboxamycin.[8]

1. Preparation of Iboxamycin Stock Solution:

• Prepare a stock solution of iboxamycin in sterile DMSO (e.g., at 10 mg/mL or 10 mM).

• Perform serial dilutions of the stock solution to create a range of concentrations for the assay.

2. Preparation of Bacterial Inoculum:

• Culture the bacterial strain overnight on an appropriate agar (B569324) plate or in broth.

• Prepare a bacterial suspension in a sterile broth (e.g., Mueller-Hinton Broth) and adjust the optical density (OD) to achieve a standardized bacterial load (e.g., ~5 x 10⁵ CFU/mL in the final assay volume).

3. Assay Procedure:

• In a 96-well microtiter plate, add the appropriate volume of bacterial inoculum to wells containing different concentrations of iboxamycin.

• Include a positive control (bacteria with no antibiotic) and a negative control (broth only).

• Incubate the plates at 37°C for 18-24 hours.

4. Determining the MIC:

• The MIC is the lowest concentration of iboxamycin that completely inhibits visible bacterial growth. This can be assessed visually or by measuring the OD at 600 nm.

Visualizations

Experimental Workflow: Preparing and Using Iboxamycin

Caption: Workflow for preparing and using iboxamycin solutions.

Troubleshooting Flowchart: Precipitation Issues

Caption: Troubleshooting flowchart for iboxamycin precipitation.

Mechanism of Action: Iboxamycin and the Bacterial Ribosome

Caption: Iboxamycin overcomes resistance to block protein synthesis.

References

• 1. today.uic.edu [today.uic.edu]
• 2. New Ribosome-Targeting Antibiotic Acts against Drug-Resistant Bacteria | Lab Manager [labmanager.com]
• 3. iboxamycin | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. Iboxamycin - Wikipedia [en.wikipedia.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. aps.anl.gov [aps.anl.gov]
• 8. A synthetic antibiotic class overcoming bacterial multidrug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Iboxamycin | Antibiotic | Probechem Biochemicals [probechem.com]
• 10. chemrxiv.org [chemrxiv.org]
• 11. adl.usm.my [adl.usm.my]
• 12. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 13. creative-diagnostics.com [creative-diagnostics.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Comprehensive stability analysis of 13 β-lactams and β-lactamase inhibitors in in vitro media, and novel supplement dosing strategy to mitigate thermal drug degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Stability of solutions of antineoplastic agents during preparation and storage for in vitro assays. II. Assay methods, adriamycin and the other antitumour antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. biorxiv.org [biorxiv.org]
• 18. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Intramolecular Hydrosilylation in Iboxamycin Precursor Synthesis

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the intramolecular hydrosilylation of Iboxamycin precursors. It is intended for researchers, scientists, and drug development professionals utilizing this pivotal reaction in the synthesis of Iboxamycin and related compounds.

Frequently Asked Questions (FAQs)

Q1: What is the primary purpose of the intramolecular hydrosilylation step in the synthesis of Iboxamycin?

A1: The intramolecular hydrosilylation, followed by an oxidation sequence, is a crucial transformation in the gram-scale synthesis of Iboxamycin. This step is designed to establish the key ring-fusion stereocenters of the bicyclic scaffold of the molecule.[1][2][3][4][5]

Q2: What catalyst is typically used for this reaction?

A2: Platinum-based catalysts are commonly employed for this type of reaction. Karstedt's catalyst (a platinum(0)-divinyltetramethyldisiloxane complex) is a widely used and effective catalyst for hydrosilylation reactions.[6][7][8]

Q3: What are the most common side reactions observed during the intramolecular hydrosilylation of allylic or homoallylic alcohols?

A3: While the synthesis of the Iboxamycin precursor is optimized to minimize side products, several common side reactions can occur in platinum-catalyzed hydrosilylations. These include:

• Isomerization of the double bond of the homoallylic alcohol.[7]

• Dehydrogenative silylation , leading to the formation of silyl (B83357) enol ethers.

• Intermolecular hydrosilylation , resulting in dimerization or oligomerization.

• Reduction of the double bond (hydrogenation).[7]

• Incomplete reaction , leaving unreacted starting material.

Q4: How can I monitor the progress of the reaction?

A4: The reaction progress can be monitored by thin-layer chromatography (TLC) to observe the consumption of the starting homoallylic alcohol and the formation of the cyclized product. Additionally, 1H NMR spectroscopy can be used to monitor the disappearance of the vinyl protons of the starting material and the appearance of new signals corresponding to the cyclic silyl ether.

Troubleshooting Guide

This section addresses specific issues that may arise during the intramolecular hydrosilylation of the Iboxamycin precursor.

Problem	Potential Cause	Troubleshooting Steps
Low or No Conversion	1. Inactive catalyst. 2. Catalyst poisoning. 3. Insufficient reaction temperature. 4. Impure starting materials.	1. Use a fresh batch of Karstedt's catalyst. 2. Ensure all glassware is scrupulously dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Impurities with coordinating groups can poison the platinum catalyst.[9] 3. Gently warm the reaction mixture. The reaction is typically run at room temperature, but gentle heating might be necessary to initiate the reaction. 4. Purify the homoallylic alcohol precursor and the silane (B1218182) source before use.
Formation of Isomerized Byproduct	The platinum catalyst can catalyze the isomerization of the double bond in the homoallylic alcohol.[7]	1. Lower the reaction temperature. 2. Reduce the catalyst loading to the minimum effective amount. 3. Shorten the reaction time. Monitor the reaction closely and quench it as soon as the starting material is consumed.
Presence of Dehydrogenative Silylation Products	This side reaction can compete with the desired intramolecular hydrosilylation.	1. Use a silane source that is less prone to dehydrogenative silylation. 2. Optimize the reaction temperature; this side reaction can sometimes be favored at higher temperatures.
Formation of Oligomers/Polymers	Intermolecular hydrosilylation is competing with the intramolecular cyclization.	1. Perform the reaction at high dilution to favor the intramolecular pathway. 2. Add the substrate slowly to a solution of the catalyst.
Product Decomposition during Workup or Purification	The resulting cyclic silyl ether may be sensitive to acid or moisture.	1. Use a neutral workup procedure. 2. Avoid acidic conditions during purification (e.g., use buffered silica (B1680970) gel for chromatography). 3. Ensure all solvents are dry.

Experimental Protocol: Intramolecular Hydrosilylation of Iboxamycin Precursor

The following protocol is adapted from the literature for the gram-scale synthesis of Iboxamycin.[1]

Materials:

• Homoallylic alcohol precursor

• 1,1,3,3-Tetramethyldisilazane (B98777) (TMDS)

• Toluene (anhydrous)

• Karstedt's catalyst (platinum(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane complex solution)

• Argon or Nitrogen gas

• Standard laboratory glassware (oven-dried)

Procedure:

• Formation of the Dimethylsilyl Ether:

  • To a solution of the homoallylic alcohol (1 equivalent) in anhydrous toluene, add 1,1,3,3-tetramethyldisilazane (4 equivalents).

  • Stir the mixture at room temperature (23 °C) under an inert atmosphere.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Concentrate the reaction mixture to dryness under vacuum to afford the crude dimethylsilyl ether.

• Intramolecular Hydrosilylation:

  • Dissolve the crude dimethylsilyl ether in anhydrous toluene.

  • Add Karstedt's catalyst (typically a small molar percentage, e.g., 0.1-1 mol%).

  • Stir the reaction mixture at room temperature under an inert atmosphere.

  • Monitor the progress of the cyclization by TLC or 1H NMR spectroscopy.

  • Once the reaction is complete, the crude product can be taken to the next step (oxidation) with or without purification.

Visualizations

Caption: Experimental workflow for the intramolecular hydrosilylation of the Iboxamycin precursor.

Caption: Overview of desired reaction and potential side reactions.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Practical Gram-Scale Synthesis of Iboxamycin, a Potent Antibiotic Candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. login.medscape.com [login.medscape.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. US9434749B2 - Platinum catalyzed hydrosilylation reactions utilizing cyclodiene additives - Google Patents [patents.google.com]
• 7. mdpi.com [mdpi.com]
• 8. Karstedt's catalyst - Wikipedia [en.wikipedia.org]
• 9. Karstedt catalysts | Johnson Matthey [matthey.com]

Iboxamycin Off-Target Effects: Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers investigating the off-target effects of Iboxamycin in cellular models. The information is tailored for scientists and drug development professionals to navigate potential experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the known primary off-target effects of Iboxamycin in mammalian cellular models?

A1: Direct off-target effects of Iboxamycin in mammalian cells are not extensively documented in publicly available literature. As a lincosamide antibiotic, Iboxamycin is designed to be highly selective for bacterial ribosomes. However, based on the behavior of other ribosome-targeting antibiotics, potential off-target effects to consider in sensitive cellular models or at high concentrations include mitochondrial dysfunction and the induction of cellular stress responses.[1][2][3]

Q2: I am observing unexpected cytotoxicity in my cell line when treated with Iboxamycin. What could be the cause?

A2: While lincosamides generally exhibit low cytotoxicity in mammalian cells, several factors could contribute to unexpected cell death[4][5]. Consider the following:

• High Concentration: Ensure the concentration used is appropriate for a cellular model and not excessively high compared to the effective concentration against bacteria.

• Prolonged Exposure: Cumulative toxic effects may manifest with long-term incubation[4].

• Cell Line Sensitivity: Different cell lines have varying sensitivities to chemical compounds. Primary cells or rapidly dividing cells may be more susceptible.

• Contamination: Rule out contamination of your cell culture or Iboxamycin stock.

Q3: Could Iboxamycin be affecting mitochondrial function in my experiments?

A3: It is a plausible hypothesis. Due to the endosymbiotic origin of mitochondria, their ribosomes share some similarities with bacterial ribosomes[1][3]. While some studies suggest lincosamides do not significantly inhibit mitochondrial protein synthesis, others have shown that high concentrations of clindamycin (B1669177) can impair mitochondrial energetics[6][7][8]. Therefore, it is a potential off-target effect to investigate, especially if you observe changes in cellular respiration or energy metabolism.

Q4: What is the Integrated Stress Response (ISR), and could Iboxamycin activate it?

A4: The Integrated Stress Response (ISR) is a cellular signaling network that is activated by various stressors, including mitochondrial dysfunction and accumulation of reactive oxygen species (ROS)[9][10]. Some ribosome-targeting antibiotics, like macrolides, have been shown to induce the ISR[9][10]. Given that Iboxamycin targets the ribosome, it is conceivable that at high concentrations or in sensitive cell types, it could trigger the ISR. Key markers of ISR activation include the phosphorylation of eIF2α and increased expression of ATF4 and CHOP.

Troubleshooting Guides

Problem 1: High Variability in Cytotoxicity Assay Results

Potential Cause	Troubleshooting Step
Inconsistent Cell Seeding	Ensure a homogenous cell suspension and accurate cell counting before seeding plates. Use a multichannel pipette for consistency.
Edge Effects in Multi-well Plates	Avoid using the outer wells of the plate, as they are more prone to evaporation. Fill the outer wells with sterile PBS or media.
Iboxamycin Stock Instability	Prepare fresh dilutions of Iboxamycin for each experiment from a validated stock solution. Avoid repeated freeze-thaw cycles.
Air Bubbles in Wells	Inspect wells for air bubbles before reading the plate, as they can interfere with absorbance or fluorescence measurements. Puncture bubbles with a sterile needle if necessary.[11]

Problem 2: Suspected Mitochondrial Toxicity

Observation	Suggested Action
Decreased Cell Proliferation without Significant Cell Death	This could indicate a cytostatic effect due to impaired energy metabolism. Measure ATP levels and assess mitochondrial respiration.
Increased Lactate Production in Media	This may suggest a shift to glycolysis due to impaired oxidative phosphorylation. Measure the extracellular acidification rate (ECAR).[7]
Morphological Changes in Mitochondria	Use mitochondrial-specific fluorescent dyes (e.g., MitoTracker) and microscopy to observe mitochondrial morphology and network integrity.

Quantitative Data Summary

The following tables present hypothetical, yet representative, data from common in vitro assays used to assess cytotoxicity and mitochondrial function. Note: This data is for illustrative purposes and is not derived from direct experimental results with Iboxamycin. Researchers should generate their own data for their specific cellular model.

Table 1: Illustrative IC50 Values of a Hypothetical Ribosome-Targeting Antibiotic in Mammalian Cell Lines

Cell Line	Cancer Type	IC50 (µM) after 72h exposure
HeLa	Cervical Cancer	85.6
HEK-293	Embryonic Kidney	> 100
A549	Lung Cancer	72.3
HepG2	Liver Cancer	95.1

Table 2: Example Data from Mitochondrial Function Assays after 24h Treatment

Assay	Endpoint	Control	Treated (50 µM)
Oxygen Consumption Rate (OCR)	Basal Respiration (pmol/min)	150 ± 12	110 ± 15
Mitochondrial Membrane Potential	TMRM Fluorescence (Arbitrary Units)	8500 ± 500	6200 ± 450
Cellular ATP Levels	Luminescence (RLU)	1.2 x 10^6 ± 9 x 10^4	0.8 x 10^6 ± 7 x 10^4
Reactive Oxygen Species (ROS)	MitoSOX Red Fluorescence (Arbitrary Units)	1200 ± 150	2500 ± 200

Experimental Protocols

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol determines the concentration of Iboxamycin that inhibits cell viability by 50% (IC50).

Materials:

• Mammalian cell line of interest

• Complete culture medium

• Iboxamycin stock solution

• 96-well sterile microplates

• MTT reagent (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO)

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium. Incubate overnight.

• Drug Treatment: Prepare serial dilutions of Iboxamycin in complete culture medium. Add 100 µL of the various concentrations to the wells. Include vehicle-only controls.

• Incubation: Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT reagent to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

• Solubilization: Carefully aspirate the medium and add 100 µL of solubilization solution to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.[12][13]

Protocol 2: Assessment of Mitochondrial Membrane Potential

This protocol uses the fluorescent dye Tetramethylrhodamine, Methyl Ester (TMRM) to measure changes in mitochondrial membrane potential.

Materials:

• Treated and control cells in a multi-well plate

• TMRM stock solution

• Fluorescence microscope or flow cytometer

Procedure:

• Dye Loading: Add TMRM to the cell culture medium at a final concentration of 20-100 nM.

• Incubation: Incubate the cells for 20-30 minutes at 37°C, protected from light.

• Washing: Gently wash the cells with pre-warmed medium to remove excess dye.

• Analysis: Analyze the cells immediately by fluorescence microscopy or flow cytometry. A decrease in TMRM fluorescence intensity indicates depolarization of the mitochondrial membrane.

Visualizations

Caption: Workflow for determining the IC50 of Iboxamycin using an MTT assay.

Caption: The Integrated Stress Response (ISR) signaling pathway.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Mitochondria and Antibiotics: For Good or for Evil? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Side effects of antibiotics and perturbations of mitochondria functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. inchem.org [inchem.org]
• 6. journals.asm.org [journals.asm.org]
• 7. Influence on Mitochondria and Cytotoxicity of Different Antibiotics Administered in High Concentrations on Primary Human Osteoblasts and Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of Mammalian Mitochondrial Protein Synthesis by Oxazolidinones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Macrolide antibiotics activate the integrated stress response and promote tumor proliferation [cell-stress.com]
• 10. researchgate.net [researchgate.net]
• 11. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 12. In Vitro Evaluation of Antimicrobial Activity and Cytotoxicity of Different Nanobiotics Targeting Multidrug Resistant and Biofilm Forming Staphylococci - PMC [pmc.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]

How to prevent degradation of Iboxamycin during storage

This technical support center provides researchers, scientists, and drug development professionals with guidance on preventing the degradation of Iboxamycin during storage and in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Iboxamycin?

Proper storage is crucial for maintaining the stability and efficacy of Iboxamycin. The recommended storage conditions vary depending on whether the compound is in solid form or in solution.[1]

Q2: How long can I store Iboxamycin?

The shelf-life of Iboxamycin is dependent on the storage temperature and its physical state (solid or in solvent). Adherence to the recommended storage conditions will help ensure its stability for the specified durations.[1]

Q3: What solvent should I use to prepare Iboxamycin solutions?

Iboxamycin is soluble in Dimethyl Sulfoxide (DMSO) at a concentration of 10 mM.[1] For biological experiments, it is essential to consider the final concentration of DMSO and its potential effects on the cells or organisms being studied.

Q4: Are there any known chemical incompatibilities for Iboxamycin?

Based on publicly available data, there is no specific information regarding chemical incompatibilities of Iboxamycin. As a general precaution, it is advisable to avoid strong oxidizing agents and highly acidic or alkaline conditions, as these can promote the degradation of many organic molecules, including antibiotics.[2]

Troubleshooting Guides

Problem: I am observing a loss of Iboxamycin activity in my experiments.

A decrease in the expected biological activity of Iboxamycin can stem from several factors related to its storage and handling. This guide provides a step-by-step approach to troubleshoot this issue.

Troubleshooting workflow for loss of Iboxamycin activity.

Problem: I am seeing unexpected peaks during analytical characterization (e.g., HPLC, LC-MS).

The presence of unexpected peaks can indicate the presence of impurities from synthesis or degradation products.

Troubleshooting workflow for unexpected analytical peaks.

Data Summary

Form	Storage Temperature	Duration
Solid Powder	-20°C	12 Months
4°C	6 Months
In Solvent	-80°C	6 Months
-20°C	6 Months
Table 1: Recommended Storage Conditions and Shelf-Life for Iboxamycin.[1]

Experimental Protocols

Protocol for Preparation of Iboxamycin Stock Solutions

To minimize the risk of degradation and contamination, follow these steps for preparing Iboxamycin stock solutions:

• Aseptic Technique: Work in a laminar flow hood or a designated clean area to prevent microbial contamination. Use sterile pipette tips, tubes, and solvent.

• Equilibration: Before opening, allow the container of solid Iboxamycin to equilibrate to room temperature to prevent condensation of moisture, which could lead to hydrolysis.

• Weighing: Accurately weigh the desired amount of Iboxamycin powder using a calibrated analytical balance.

• Dissolution: Add the appropriate volume of sterile DMSO to achieve the target concentration (e.g., 10 mM). Vortex briefly until the solid is completely dissolved.

• Aliquoting: Dispense the stock solution into single-use, sterile microcentrifuge tubes. Aliquoting is critical to avoid repeated freeze-thaw cycles which can accelerate degradation.[3]

• Labeling and Storage: Clearly label each aliquot with the compound name, concentration, date of preparation, and initials. Immediately store the aliquots at -80°C or -20°C.[1][3]

References

• 1. Iboxamycin | Antibiotic | Probechem Biochemicals [probechem.com]
• 2. scispace.com [scispace.com]
• 3. goldbio.com [goldbio.com]

Iboxamycin Dosage Optimization for Animal Infection Models: A Technical Support Resource

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource for optimizing iboxamycin dosage in animal infection models. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for iboxamycin?

A1: Iboxamycin is a synthetic oxepanoprolinamide, a novel class of lincosamide antibiotic.[1] It functions by binding to the 50S subunit of the bacterial ribosome, inhibiting protein synthesis.[2] A key feature of iboxamycin is its ability to overcome common resistance mechanisms, such as Erm and Cfr-mediated methylation of the ribosome, which can confer resistance to other ribosome-targeting antibiotics.[3][4][5] Structural studies have shown that iboxamycin can still bind effectively to the methylated ribosome by causing a structural rearrangement of the methylated nucleotide, allowing the drug to access its binding site.[3]

Q2: What is the spectrum of activity for iboxamycin?

A2: Iboxamycin exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant (MDR) strains.[1][6] It has demonstrated potency against ESKAPE pathogens (Enterococcus faecium, Staphylococcus aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacter species), which are common causes of nosocomial infections and are often resistant to multiple antibiotics.[7]

Q3: What is the recommended starting dose for iboxamycin in mouse infection models?

A3: Published studies have shown efficacy in mouse models at various doses. For instance, in a neutropenic mouse thigh infection model with S. pyogenes, doses of 3 or 10 mg/kg resulted in a significant reduction in bacterial burden.[3] In a systemic infection model with S. pyogenes, all mice treated with 3 or 10 mg/kg of iboxamycin survived a lethal challenge. The specific starting dose should be determined based on the infection model, the pathogen's MIC, and the route of administration.

Q4: Is iboxamycin orally bioavailable?

A4: Yes, iboxamycin has been reported to be orally bioavailable in mice.[8] This provides flexibility in administration routes for in vivo studies.

Troubleshooting Guide

Problem 1: High variability in bacterial load between animals in the same treatment group.

• Possible Cause: Inconsistent inoculum preparation or administration.

• Troubleshooting Steps:

  • Ensure the bacterial culture is in the correct growth phase (e.g., mid-logarithmic) for consistent virulence.

  • Standardize the inoculum preparation, including washing and dilution steps, to ensure a uniform bacterial suspension.

  • Verify the accuracy of the injection volume for each animal. For thigh infections, ensure the injection is intramuscular and not subcutaneous.

  • Consider using a larger group of animals to increase statistical power and account for biological variability.

Problem 2: Lack of a clear dose-response relationship.

• Possible Cause: The dose range selected may be too narrow or not centered around the effective concentration. The drug formulation may also affect exposure.

• Troubleshooting Steps:

  • Conduct a pilot dose-ranging study with a wider spread of doses (e.g., logarithmic scale) to identify the therapeutic window.

  • Ensure the formulation of iboxamycin is appropriate for the chosen route of administration and allows for consistent absorption. For oral administration, consider the use of appropriate vehicles for poorly soluble compounds.[9][10]

  • Measure plasma concentrations of iboxamycin at different time points to confirm that increasing doses lead to increased systemic exposure.

Problem 3: Unexpected animal toxicity or adverse effects.

• Possible Cause: The administered dose may be too high, or the formulation may have irritating properties.

• Troubleshooting Steps:

  • Review any available preclinical safety and toxicology data for iboxamycin.

  • Conduct a maximum tolerated dose (MTD) study to determine the upper limit for safe administration.

  • Observe animals closely for clinical signs of toxicity (e.g., weight loss, lethargy, ruffled fur) and consider humane endpoints.

  • If using a novel formulation, test the vehicle alone as a control group to rule out vehicle-related toxicity.

Problem 4: Difficulty with intravenous administration in mice.

• Possible Cause: The small size of mouse tail veins can make intravenous injections challenging.

• Troubleshooting Steps:

  • Ensure proper training and technique for intravenous administration in mice.

  • Use a warming lamp or warm water to dilate the tail veins before injection.

  • Use an appropriate needle size (e.g., 30-gauge).

  • If intravenous administration remains a challenge, consider alternative routes such as intraperitoneal or subcutaneous injection, keeping in mind potential differences in pharmacokinetics.

Data Presentation

Table 1: In Vitro Activity of Iboxamycin (Minimum Inhibitory Concentration - MIC)

Bacterial Species	Strain Information	Iboxamycin MIC (µg/mL)
Staphylococcus aureus	MRSA, ocular isolate	MIC₅₀: 0.06, MIC₉₀: 2[8]
Staphylococcus aureus	erm-positive	MIC₉₀: 2[8]
Listeria monocytogenes	Wild Type	0.125–0.5[5][11]
Enterococcus faecalis	Wild Type	0.06[5]
Bacillus subtilis	Wild Type	2[5]
Acinetobacter baumannii	Clinical Isolate	-
Pseudomonas aeruginosa	Clinical Isolate	-
Klebsiella pneumoniae	Clinical Isolate	-

Note: This table will be updated as more data becomes available.

Table 2: Pharmacokinetic Parameters of Iboxamycin in Mice

Parameter	Value	Route of Administration
Cmax	Data not available	-
Tmax	Data not available	-
Half-life (t½)	Data not available	-
Oral Bioavailability	Orally bioavailable[7]	Oral

Note: This table will be updated as more specific pharmacokinetic data becomes available.

Experimental Protocols

Neutropenic Mouse Thigh Infection Model

This model is a standard for evaluating the in vivo efficacy of new antibiotics against localized soft tissue infections.

• Animal Preparation:

  • Use specific-pathogen-free mice (e.g., ICR or C57BL/6), typically female, weighing 20-25g.

  • Induce neutropenia by administering cyclophosphamide (B585) intraperitoneally. A common regimen is 150 mg/kg given four days before infection and 100 mg/kg one day before infection. This depletes neutrophils, making the mice more susceptible to infection.

• Inoculum Preparation:

  • Culture the bacterial strain of interest (e.g., S. aureus, E. coli) overnight on an appropriate agar (B569324) plate.

  • Prepare a bacterial suspension in a suitable broth (e.g., Brain Heart Infusion) and adjust the optical density to achieve the desired bacterial concentration (e.g., 1 x 10⁷ CFU/mL).

• Infection:

  • Anesthetize the mice.

  • Inject 0.1 mL of the bacterial inoculum intramuscularly into each thigh.

• Treatment:

  • Initiate treatment with iboxamycin at a predetermined time post-infection (e.g., 2 hours).

  • Administer iboxamycin via the desired route (e.g., oral gavage, intravenous, subcutaneous, or intraperitoneal injection) at various dose levels. Include a vehicle control group.

• Endpoint Measurement:

  • At a specified time point (e.g., 24 hours post-infection), humanely euthanize the mice.

  • Aseptically remove the thigh muscles and homogenize them in a known volume of sterile saline or PBS.

  • Perform serial dilutions of the homogenate and plate on appropriate agar to determine the number of colony-forming units (CFU) per gram of tissue.

Sepsis Mouse Model (Cecal Slurry Injection)

This model simulates polymicrobial abdominal sepsis.

• Cecal Slurry Preparation:

  • Humanely euthanize healthy donor mice.

  • Aseptically collect the cecal contents and suspend them in a sterile solution (e.g., 5% w/v in sterile saline containing 5% w/v sterile porcine mucin).

  • The concentration of the cecal slurry can be adjusted to modulate the severity of the infection.

• Induction of Sepsis:

  • Inject a standardized volume of the cecal slurry intraperitoneally into experimental mice.

• Treatment:

  • Administer iboxamycin at various doses and schedules, starting at a defined time post-infection. Include a vehicle control group.

  • Fluid resuscitation with sterile saline may be necessary to support the animals.[12]

• Monitoring and Endpoints:

  • Monitor the mice for clinical signs of sepsis (e.g., lethargy, piloerection, hypothermia) using a scoring system.

  • Primary endpoints may include survival over a set period (e.g., 7 days) or bacterial load in the peritoneal fluid and blood at a specific time point.

  • Secondary endpoints can include measuring inflammatory cytokine levels in the plasma.

Mandatory Visualizations

Caption: Iboxamycin binds to the peptidyl transferase center of the 50S ribosomal subunit, blocking protein synthesis.

Caption: A typical workflow for an in vivo efficacy study of an antibiotic in an animal infection model.

Caption: A logical flow diagram for optimizing antibiotic dosage based on pharmacokinetic and pharmacodynamic parameters.

References

• 1. osf.io [osf.io]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 10. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. Antimicrobial Dose Selection under the Animal Rule - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Iboxamycin via RP-HPLC

Welcome to the technical support center for the purification of Iboxamycin. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the purification of Iboxamycin using Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying Iboxamycin by RP-HPLC?

A1: Iboxamycin, being a lincosamide antibiotic, is a polar and basic compound. The primary challenges in its purification by RP-HPLC stem from these properties and include:

• Poor retention on standard non-polar stationary phases (like C18) due to its hydrophilicity, often leading to elution near the solvent front.

• Peak tailing , a common issue for basic compounds, caused by strong interactions between the protonated amine groups of Iboxamycin and residual acidic silanol (B1196071) groups on the silica-based column packing.[1][2] This can lead to poor resolution and inaccurate quantification.

• Co-elution with polar impurities that are structurally similar to Iboxamycin or are starting materials and by-products from the synthesis.

• Potential for on-column degradation if the mobile phase pH is not carefully controlled.[3][4]

Q2: What type of HPLC column is best suited for Iboxamycin purification?

A2: A C18 column is a common starting point for the purification of lincosamides and other moderately polar compounds due to its strong retentive properties.[5][6] However, for a highly polar compound like Iboxamycin that may exhibit poor retention on a C18 column, a C8 column could be a better alternative. C8 columns are less hydrophobic than C18 columns, which can lead to more manageable retention times for polar analytes.[6][7] For preparative HPLC, a column with a larger particle size (e.g., 5-10 µm) is typically used to allow for higher sample loading.

Q3: Why are ion-pairing agents or mobile phase additives often necessary for Iboxamycin purification?

A3: Due to its basic nature, Iboxamycin is often protonated at the acidic to neutral pH ranges typically used in RP-HPLC. This positive charge leads to strong interactions with negatively charged silanol groups on the column, causing peak tailing.[2] Mobile phase additives are used to mitigate these interactions:

• Ion-pairing agents , such as trifluoroacetic acid (TFA), form a neutral ion pair with the protonated Iboxamycin, increasing its hydrophobicity and retention on the reversed-phase column.

• Basic modifiers , like triethylamine (B128534) (TEA), are added to the mobile phase to compete with Iboxamycin for binding to the active silanol sites, thereby reducing peak tailing.[8][9]

Q4: What are some potential impurities I should be aware of during Iboxamycin purification?

A4: Impurities in Iboxamycin can originate from the synthetic process. Based on its synthesis, potential impurities could include starting materials, reagents, and by-products from key reaction steps. While specific impurities are proprietary to the synthesis route, general classes of impurities to consider are diastereomers, epimers, or incompletely reacted intermediates.

Q5: How can I improve the resolution between Iboxamycin and closely eluting impurities?

A5: Improving resolution can be achieved by optimizing several chromatographic parameters:

• Mobile Phase Composition: Adjusting the ratio of organic solvent (e.g., acetonitrile (B52724) or methanol) to the aqueous buffer can significantly impact selectivity.

• pH of the Mobile Phase: Modifying the pH can alter the ionization state of Iboxamycin and some impurities, leading to changes in retention and potentially improved separation.[3]

• Gradient Slope: A shallower gradient can increase the separation between closely eluting peaks.

• Column Chemistry: Switching from a C18 to a C8 column, or to a column with a different stationary phase chemistry (e.g., phenyl-hexyl), can provide different selectivity.[7]

Troubleshooting Guide

This guide addresses common issues encountered during the RP-HPLC purification of Iboxamycin in a question-and-answer format.

Issue 1: Poor Peak Shape (Peak Tailing)

Q: My Iboxamycin peak is showing significant tailing. What are the likely causes and how can I fix it?

A: Peak tailing is a common problem when purifying basic compounds like Iboxamycin. The primary cause is the interaction with acidic silanol groups on the column packing.[1]

Troubleshooting Steps:

• Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to pH 2.5-3.5) will ensure that the silanol groups are fully protonated and less likely to interact with the protonated Iboxamycin.[3]

• Add a Basic Modifier: Incorporating a small amount of a basic additive like triethylamine (TEA) (e.g., 0.1%) into the mobile phase can effectively mask the active silanol sites.[8][9]

• Use an End-Capped Column: Modern, high-purity, end-capped columns have fewer free silanol groups and are less prone to causing peak tailing for basic compounds.[1]

• Reduce Sample Load: Overloading the column can exacerbate peak tailing. Try injecting a smaller amount of your sample.

Parameter	Condition A (Problem)	Condition B (Solution)	Expected Outcome
Mobile Phase pH	6.5	3.0	Sharper, more symmetrical peak
Mobile Phase Additive	None	0.1% Triethylamine	Reduced peak tailing, improved symmetry
Column Type	Standard C18	End-capped C18	Less interaction with silanols, better peak shape

Table 1: Troubleshooting Peak Tailing.

Issue 2: Poor Retention (Iboxamycin elutes too early)

Q: Iboxamycin is eluting at or near the void volume of my C18 column. How can I increase its retention time?

A: Poor retention is expected for a polar compound like Iboxamycin on a non-polar stationary phase.

Troubleshooting Steps:

• Decrease the Organic Solvent Concentration: Reduce the percentage of acetonitrile or methanol (B129727) in your mobile phase. A higher aqueous content will increase the retention of polar compounds.

• Use an Ion-Pairing Reagent: Adding an ion-pairing reagent like trifluoroacetic acid (TFA) at a low concentration (e.g., 0.1%) will form a more hydrophobic ion pair with Iboxamycin, leading to increased retention.

• Switch to a Less Hydrophobic Column: A C8 column is less retentive than a C18 column and can provide better retention for highly polar analytes that elute too quickly on a C18 column.[6][7]

Parameter	Condition A (Problem)	Condition B (Solution)	Expected Outcome
Mobile Phase	50% Acetonitrile / 50% Water	20% Acetonitrile / 80% Water	Increased retention time
Mobile Phase Additive	None	0.1% TFA	Formation of ion-pair, increased retention
Column Type	C18	C8	More manageable retention for a polar compound

Table 2: Improving Retention of Iboxamycin.

Issue 3: Co-elution of Iboxamycin with an Impurity

Q: An impurity is co-eluting with my Iboxamycin peak. How can I resolve these two peaks?

A: Co-elution requires careful optimization of the chromatographic conditions to enhance selectivity.

Troubleshooting Steps:

• Optimize the Mobile Phase Gradient: A shallower gradient will provide more time for the separation of closely eluting compounds.

• Change the Organic Modifier: If you are using acetonitrile, try methanol, or vice-versa. Different organic solvents can alter the selectivity of the separation.

• Adjust the Mobile Phase pH: A change in pH can affect the ionization and, therefore, the retention of both Iboxamycin and the impurity differently, potentially leading to their separation.[3]

• Try a Different Column: A column with a different stationary phase (e.g., phenyl-hexyl) may offer a different separation mechanism and resolve the co-eluting peaks.

Parameter	Condition A (Problem)	Condition B (Solution)	Expected Outcome
Gradient	10-90% B in 10 min	10-50% B in 20 min	Improved resolution between peaks
Organic Modifier	Acetonitrile	Methanol	Altered selectivity, potential separation
Mobile Phase pH	4.5	3.0	Differential shift in retention times

Table 3: Resolving Co-eluting Peaks.

Experimental Protocols

The following are representative starting protocols for the purification of Iboxamycin by RP-HPLC. These should be optimized for your specific sample and purity requirements.

Protocol 1: Preparative RP-HPLC of Iboxamycin using an Ion-Pairing Agent

This protocol is a good starting point for purifying crude Iboxamycin.

• Column: C18, 5 µm particle size, 250 x 21.2 mm

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-35 min: 5% to 40% B (linear gradient)

  • 35-40 min: 40% to 95% B (linear gradient)

  • 40-45 min: 95% B (hold)

  • 45-50 min: 95% to 5% B (linear gradient)

  • 50-60 min: 5% B (hold for re-equilibration)

• Flow Rate: 20 mL/min

• Detection: UV at 210 nm

• Injection Volume: 1-5 mL (depending on sample concentration and column capacity)

• Sample Preparation: Dissolve the crude Iboxamycin in a minimal amount of Mobile Phase A. Filter through a 0.45 µm filter before injection.

• Fraction Collection: Collect fractions based on the UV chromatogram. Analyze the purity of each fraction by analytical HPLC.

Protocol 2: Analytical RP-HPLC for Purity Assessment

This protocol is suitable for analyzing the purity of fractions collected from the preparative HPLC.

• Column: C18, 3.5 µm particle size, 150 x 4.6 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 10% B

  • 2-12 min: 10% to 60% B (linear gradient)

  • 12-15 min: 60% to 90% B (linear gradient)

  • 15-17 min: 90% B (hold)

  • 17-18 min: 90% to 10% B (linear gradient)

  • 18-25 min: 10% B (hold for re-equilibration)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 210 nm

• Injection Volume: 10 µL

Visualizations

Experimental Workflow for Iboxamycin Purification

Caption: General workflow for the purification of Iboxamycin via RP-HPLC.

Troubleshooting Logic for Peak Tailing

Caption: Decision tree for troubleshooting peak tailing of Iboxamycin.

References

• 1. mastelf.com [mastelf.com]
• 2. hplc.eu [hplc.eu]
• 3. um.edu.mt [um.edu.mt]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. Differences and Applications of C18 vs. C8 HPLC Columns - Hawach [hawachhplccolumn.com]
• 6. hawach.com [hawach.com]
• 7. uhplcs.com [uhplcs.com]
• 8. pharmagrowthhub.com [pharmagrowthhub.com]
• 9. welch-us.com [welch-us.com]

Reducing background noise in Iboxamycin binding assays

This technical support center provides troubleshooting guidance for researchers using Iboxamycin in binding assays. The following information is designed to help you identify and resolve common issues that can lead to high background noise and unreliable data.

Frequently Asked Questions (FAQs) - Troubleshooting High Background Noise

Q1: What are the primary sources of high background noise in my Iboxamycin binding assay?

High background noise in Iboxamycin binding assays can stem from several factors, broadly categorized as non-specific binding and issues with assay components. Non-specific binding (NSB) occurs when Iboxamycin or a labeled tracer molecule binds to components other than the bacterial ribosome, such as the walls of the assay plate or other proteins in the sample.[1][2] Additionally, the intrinsic fluorescence of assay components (autofluorescence), contaminated reagents, or light leaks in the detection instrument can contribute to high background.[3]

Q2: How can I diagnose the cause of the high background in my experiment?

To determine the source of high background, it is crucial to run proper controls. A key control is a "no target" well, which contains all assay components except for the ribosomal target. A high signal in this well points towards non-specific binding of your labeled ligand to the assay plate or other buffer components.[2] Another important control is an "unstained" or "no fluorophore" well to measure the autofluorescence of your sample, buffer, and the microplate itself.[4]

Q3: My background signal is high even without the ribosome. What steps can I take to reduce this?

High background in the absence of the target is often due to non-specific binding to the assay plate or impurities in the reagents. Here are several strategies to mitigate this:

• Choice of Microplates: Standard polystyrene plates can be hydrophobic and promote the binding of small molecules.[2] Using low-binding plates with a more hydrophilic surface can significantly reduce this issue. For fluorescence-based assays, black-walled, clear-bottom plates are recommended to minimize light scatter and background fluorescence.[2][3][5]

• Blocking Agents: Incorporating blocking agents into your assay buffer can saturate non-specific binding sites on the plate surface.[5][6] Common blocking agents include Bovine Serum Albumin (BSA) and casein.[5]

• Detergents: Adding a non-ionic detergent, such as Tween-20 or Triton X-100, to the assay buffer can help to decrease hydrophobic interactions that contribute to non-specific binding.[5]

• Buffer Composition: The ionic strength of your buffer can influence non-specific electrostatic interactions. Optimizing the salt concentration (e.g., with NaCl) may help reduce background noise.[5]

Q4: I suspect my fluorescently-labeled Iboxamycin (or tracer) is a major contributor to the background. How can I address this?

If the tracer itself is the source of high background, consider the following:

• Tracer Purity and Concentration: Ensure the purity of your fluorescently-labeled tracer. Unincorporated free fluorophore can contribute to a high background signal.[7] It is also critical to use the lowest possible concentration of the tracer that still provides a good signal-to-noise ratio.[7]

• Reagent Quality: Use high-purity reagents and solvents to prepare your buffers, as impurities can be a source of fluorescence.[3][7]

Troubleshooting Workflow

The following diagram outlines a systematic approach to troubleshooting high background noise in Iboxamycin binding assays.

Caption: A flowchart for diagnosing and resolving high background noise.

Quantitative Data Summary

The following tables provide starting concentrations and conditions for optimizing your Iboxamycin binding assay. These values should be empirically tested for your specific experimental setup.

Table 1: Recommended Blocking Agents and Detergents

Component	Starting Concentration	Purpose	Potential Issues
Bovine Serum Albumin (BSA)	0.1% - 5% (w/v)[5]	Reduces non-specific binding to surfaces.[5]	May interfere if it binds to the target or tracer.[5]
Casein	1% - 5% (w/v)[5]	Effective at blocking non-specific sites.[5]	Can sometimes interfere with assays.[5]
Tween-20	0.01% - 0.1% (v/v)	Reduces non-specific hydrophobic interactions.[5]	Can affect protein stability at higher concentrations.
Triton X-100	0.01% - 0.1% (v/v)	Reduces non-specific hydrophobic interactions.[5]	Can affect protein stability at higher concentrations.

Table 2: Iboxamycin Binding Affinity

Ligand	Target	Apparent Inhibition Constant (Ki, app)
Iboxamycin	E. coli ribosomes	41 ± 30 nM[8][9]
Clindamycin	E. coli ribosomes	2.7 ± 1.1 µM[8][9]

Experimental Protocols

Protocol: Fluorescence Polarization (FP) Competition Assay

This protocol is a representative method for measuring the binding of unlabeled Iboxamycin to bacterial ribosomes by competing with a fluorescently labeled tracer.

Objective: To determine the inhibitory constant (Ki) of Iboxamycin by measuring the displacement of a fluorescent tracer from the bacterial ribosome.

Materials:

• Black, non-binding 384-well microplate[2]

• Fluorescently labeled tracer (e.g., a fluorescently tagged antibiotic known to bind to the same ribosomal site)

• Unlabeled Iboxamycin

• Purified bacterial ribosomes (e.g., from E. coli)

• Assay Buffer (e.g., Tris-HCl buffer with MgCl2, KCl, DTT, and a blocking agent like 0.1% BSA and 0.05% Tween-20)[5]

• Fluorescence plate reader with polarization filters

Procedure:

• Reagent Preparation:

  • Prepare a 2x stock of the fluorescent tracer in assay buffer at a concentration that gives a stable and robust fluorescence signal. This concentration should ideally be at or below the Kd of the tracer for the ribosome.

  • Prepare a 2x stock of the ribosomes in assay buffer. The optimal concentration should be determined empirically but is often in the low nanomolar range.

  • Prepare a 4x serial dilution series of unlabeled Iboxamycin in assay buffer.

• Assay Setup:

  • Add 10 µL of the 4x Iboxamycin dilutions to the appropriate wells.

  • For "no competitor" (high polarization) controls, add 10 µL of assay buffer.

  • Add 10 µL of the 2x ribosome stock to all wells except for the "tracer only" (low polarization) controls. Add 10 µL of assay buffer to the "tracer only" wells.

  • Mix gently and incubate for a predetermined time to allow for binding to approach equilibrium.

  • Add 20 µL of the 2x tracer solution to all wells.

  • Mix the plate gently and incubate for a time sufficient to reach binding equilibrium (to be determined empirically). Protect the plate from light.

• Data Acquisition:

  • Measure the fluorescence polarization on a suitable plate reader.

• Data Analysis:

  • Plot the fluorescence polarization values against the logarithm of the Iboxamycin concentration.

  • Fit the data to a suitable sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation, which requires the Kd of the fluorescent tracer.

Principle of Fluorescence Polarization Assay

Caption: How FP assays measure competitive binding.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Troubleshooting Fluorescence Intensity Plate Reader Experiments | Basicmedical Key [basicmedicalkey.com]
• 4. biotium.com [biotium.com]
• 5. benchchem.com [benchchem.com]
• 6. swordbio.com [swordbio.com]
• 7. Establishing and optimizing a fluorescence polarization assay [moleculardevices.com]
• 8. A Method for Tritiation of Iboxamycin Permits Measurement of its Ribosomal Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A method for tritiation of iboxamycin permits measurement of its ribosomal binding - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Controlling for Efflux Pump-Mediated Resistance to Iboxamycin

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Iboxamycin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges related to efflux pump-mediated resistance during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Iboxamycin and what is its mechanism of action?

A1: Iboxamycin is a novel, synthetically-derived lincosamide antibiotic with broad-spectrum activity against both Gram-positive and Gram-negative bacteria.[1][2] It functions by binding to the bacterial ribosome, thereby inhibiting protein synthesis.[2][3] Notably, Iboxamycin has shown efficacy against multidrug-resistant (MDR) strains, including those with resistance to older lincosamides like clindamycin.[1][3][4]

Q2: What are efflux pumps and how do they contribute to antibiotic resistance?

A2: Efflux pumps are transport proteins located in the cell membranes of bacteria that actively expel a wide range of substrates, including antibiotics, from the cell's interior.[5][6][7] This process of active efflux reduces the intracellular concentration of the antibiotic, preventing it from reaching its target and thereby conferring resistance.[8] Efflux pumps are a significant mechanism of intrinsic and acquired antibiotic resistance in many bacterial pathogens.[9]

Q3: Which families of efflux pumps are commonly associated with antibiotic resistance?

A3: There are five major superfamilies of bacterial efflux pumps:

• ATP-binding cassette (ABC) superfamily

• Major facilitator superfamily (MFS)

• Multidrug and toxic compound extrusion (MATE) family

• Resistance-nodulation-cell division (RND) superfamily

• Small multidrug resistance (SMR) family[7]

The RND family is particularly prominent in Gram-negative bacteria and contributes significantly to multidrug resistance.[10][11]

Q4: My bacterial strain shows reduced susceptibility to Iboxamycin. How can I determine if efflux is the cause?

A4: A common initial step is to perform minimum inhibitory concentration (MIC) assays in the presence and absence of a known broad-spectrum efflux pump inhibitor (EPI). A significant reduction in the MIC of Iboxamycin when the EPI is present suggests the involvement of efflux pumps.[12]

Troubleshooting Guide

Issue 1: Inconsistent or higher-than-expected MIC values for Iboxamycin.

• Possible Cause: Overexpression of efflux pumps in the test strain.

• Troubleshooting Steps:

  • Use an Efflux Pump Inhibitor (EPI): Perform parallel MIC assays with a known EPI, such as Phenylalanine-Arginine β-Naphthylamide (PAβN) or Carbonyl Cyanide m-Chlorophenylhydrazone (CCCP). A significant decrease in the MIC in the presence of the EPI points to efflux activity.[12][13]

  • Gene Expression Analysis: Quantify the expression levels of known efflux pump genes (e.g., acrA, acrB, tolC in E. coli) using quantitative real-time PCR (qRT-PCR) and compare them to a susceptible reference strain.[14]

  • Use of Knockout Strains: If available, compare the MIC of your test strain to an isogenic knockout strain lacking specific efflux pump components (e.g., a ΔacrB or ΔtolC mutant).[14]

Issue 2: Difficulty in interpreting results from EPI-based assays.

• Possible Cause: The chosen EPI may be a substrate for the same pump as Iboxamycin, leading to competitive inhibition, or it may have off-target effects. The EPI could also be unstable in the assay medium.[15]

• Troubleshooting Steps:

  • Test Multiple EPIs: Use EPIs with different mechanisms of action to confirm the results.

  • EPI Stability Check: Verify the stability of the EPI in your experimental buffer and conditions over the duration of the experiment.[15] A decrease in the effective concentration of the EPI can lead to inconsistent results.[15]

  • Control for Intrinsic Activity: Determine the MIC of the EPI alone to ensure it does not have intrinsic antibacterial activity at the concentrations used in the combination assay.

Issue 3: Iboxamycin appears effective in vitro, but shows reduced efficacy in an in vivo model.

• Possible Cause: Efflux pumps can be induced in vivo by host-derived molecules or the infection environment, leading to increased resistance.[14][16]

• Troubleshooting Steps:

  • In Vivo Expression Analysis: If possible, analyze the expression of efflux pump genes in bacteria isolated from the in vivo model.

  • Consider Host Factors: Be aware that host factors can induce efflux pump expression. For example, bile salts in the gut can upregulate efflux pumps in enteric bacteria.[14]

Data Presentation

Table 1: Effect of Efflux Pump Inhibitors on Iboxamycin MIC against a Hypothetical Resistant Bacterial Strain

Compound	MIC (µg/mL)	Fold Change in MIC
Iboxamycin alone	16	-
Iboxamycin + PAβN (20 µg/mL)	2	8-fold decrease
Iboxamycin + CCCP (1 µM)	4	4-fold decrease

Table 2: Relative Expression of Efflux Pump Genes in a Hypothetical Iboxamycin-Resistant Strain Compared to a Susceptible Strain

Gene	Fold Change in Expression (Resistant vs. Susceptible)
acrA	12.5
acrB	15.2
tolC	10.8

Experimental Protocols

Protocol 1: Minimum Inhibitory Concentration (MIC) Assay with an Efflux Pump Inhibitor

• Prepare Bacterial Inoculum: Culture the bacterial strain to the mid-logarithmic phase in a suitable broth medium. Adjust the turbidity to a 0.5 McFarland standard.

• Prepare Antibiotic and EPI Solutions: Prepare stock solutions of Iboxamycin and the chosen EPI (e.g., PAβN) in an appropriate solvent. Make serial dilutions of Iboxamycin in a 96-well microtiter plate.

• Add EPI: To one set of wells, add the EPI at a fixed, sub-inhibitory concentration. To a parallel set of wells, add the same volume of solvent as a control.

• Inoculate: Add the prepared bacterial inoculum to all wells.

• Incubate: Incubate the plates at the optimal growth temperature for the bacteria for 16-20 hours.

• Determine MIC: The MIC is the lowest concentration of Iboxamycin that completely inhibits visible bacterial growth. Compare the MIC values in the presence and absence of the EPI.[13]

Protocol 2: Ethidium (B1194527) Bromide (EtBr) Accumulation Assay

This assay indirectly measures efflux pump activity by quantifying the intracellular accumulation of a fluorescent substrate, ethidium bromide.[13][17]

• Cell Preparation: Grow bacterial cells to the mid-log phase, then wash and resuspend them in a buffer (e.g., PBS).

• Loading with EtBr: Add EtBr to the cell suspension. In the presence of an active efflux pump, the fluorescence will be low as EtBr is pumped out.

• Addition of Iboxamycin or EPI: Add Iboxamycin (to see if it competes for efflux) or a known EPI. If Iboxamycin is a substrate or the EPI is effective, efflux of EtBr will be inhibited, leading to its accumulation and an increase in fluorescence.

• Fluorescence Measurement: Monitor the fluorescence over time using a fluorometer. An increase in fluorescence indicates inhibition of efflux.

Mandatory Visualizations

References

• 1. Iboxamycin (IBX): a Synthetic Broad-Spectrum Antibiotic to address Anti-Microbial Resistance (AMR) | Scientific European [scientificeuropean.co.uk]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 3. New ribosome-targeting antibiotic acts against drug-resistant bacteria | UIC today [today.uic.edu]
• 4. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibiting Efflux Pumps and Resistance Mechanisms: A Mini Review - Article (Preprint v1) by Thualfakar Hayder Hasan Abusaiba et al. | Qeios [qeios.com]
• 7. Efflux pump - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. academic.oup.com [academic.oup.com]
• 10. Efflux pump inhibitors for bacterial pathogens: From bench to bedside - Indian Journal of Medical Research [ijmr.org.in]
• 11. AcrAB−TolC, a major efflux pump in Gram negative bacteria: toward understanding its operation mechanism [bmbreports.org]
• 12. mdpi.com [mdpi.com]
• 13. mdpi.com [mdpi.com]
• 14. Involvement of the AcrAB-TolC Efflux Pump in the Resistance, Fitness, and Virulence of Enterobacter cloacae - PMC [pmc.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. mdpi.com [mdpi.com]
• 17. journals.asm.org [journals.asm.org]

Best practices for handling and storing Iboxamycin powder

This technical support center provides essential information for researchers, scientists, and drug development professionals on the best practices for handling and storing Iboxamycin powder.

Frequently Asked Questions (FAQs)

Q1: What is Iboxamycin?

A1: Iboxamycin is a synthetically-derived lincosamide antibiotic.[1] It demonstrates broad-spectrum activity against both Gram-positive and Gram-negative bacteria by binding to the bacterial ribosome and inhibiting protein synthesis.[1][2] It has shown effectiveness against many drug-resistant bacterial strains.[3][4]

Q2: What are the recommended storage conditions for Iboxamycin powder?

A2: Proper storage is crucial to maintain the stability and efficacy of Iboxamycin powder. The recommended storage conditions are detailed in the table below.

Q3: How should I reconstitute Iboxamycin powder?

A3: Iboxamycin is soluble in DMSO at a concentration of 10 mM. For other solvents, it is recommended to consult the manufacturer's specific instructions. When reconstituting, it is best practice to add about half the required solvent to the powder, vortex to mix, and then add the remaining solvent. This helps to prevent clumping.

Q4: What personal protective equipment (PPE) should be worn when handling Iboxamycin powder?

A4: When handling Iboxamycin powder, appropriate PPE is essential to minimize exposure. This includes:

• Respiratory Protection: A NIOSH-approved respirator (e.g., N95) is mandatory for all procedures involving the open handling of the powder.[5]

• Eye and Face Protection: Safety goggles and a face shield should be worn to protect against splashes and airborne particles.[5]

• Hand Protection: Double gloving with chemical-resistant gloves (e.g., nitrile or neoprene) is recommended.[5]

• Body Protection: A disposable, low-permeability gown or a lab coat with long sleeves should be worn.[5]

Data Presentation

Table 1: Storage and Stability of Iboxamycin

Form	Storage Temperature	Duration
Solid Powder	-20°C	12 Months
Solid Powder	4°C	6 Months
In Solvent	-80°C	6 Months
In Solvent	-20°C	6 Months

Experimental Protocols

Protocol: Stability Testing of Iboxamycin via High-Performance Liquid Chromatography (HPLC)

This protocol is adapted from a validated method for the stability analysis of lincosamide antibiotics and can be used to assess the purity and degradation of Iboxamycin.[6][7]

1. Chromatographic Conditions:

• Column: RP-C18 (250 mm × 4.0 mm, 5 μm)

• Mobile Phase: A gradient of acetonitrile (B52724) and phosphate (B84403) buffer (pH 6.0).

• Flow Rate: 1 mL/min

• Detection: UV at 220 nm

• Temperature: 30°C

2. Preparation of Solutions:

• Standard Solution: Prepare a stock solution of Iboxamycin in the mobile phase (initial buffer-acetonitrile concentration) at a known concentration.

• Sample Solution: Prepare samples of Iboxamycin that have been subjected to stability testing conditions (e.g., different temperatures, time points) and dissolve them in the initial mobile phase.

3. HPLC Analysis:

• Inject the standard and sample solutions into the HPLC system.

• Record the chromatograms and determine the peak area of Iboxamycin.

• Calculate the concentration of Iboxamycin in the samples by comparing the peak areas to that of the standard solution.

4. Evaluation:

• Assess the percentage of Iboxamycin remaining at each time point under the different storage conditions to determine its stability.

Troubleshooting Guides

Issue: Iboxamycin powder is difficult to dissolve.

• Possible Cause: The concentration may be too high for the chosen solvent, or the powder may have clumped.

• Troubleshooting Steps:

  • Ensure you are not exceeding the known solubility limit (10 mM in DMSO).

  • Try adding a small amount of the solvent to the powder first and mix to form a paste before adding the rest of the solvent.

  • Gentle warming of the solution may aid dissolution, but be cautious as excessive heat could degrade the compound.[8]

Issue: The reconstituted Iboxamycin solution appears cloudy or has precipitated.

• Possible Cause: The solubility limit may have been exceeded, or the compound may be precipitating out of the solution over time.

• Troubleshooting Steps:

  • If the solution is cloudy immediately after preparation, it may be supersaturated. Try preparing a more dilute solution.

  • If precipitation occurs over time, the storage conditions may not be optimal. Ensure the solution is stored at the recommended temperature and protected from light.

  • Filter the solution through a 0.22 µm syringe filter to remove any undissolved particles.[8]

Visualizations

Workflow for Handling and Preparing Iboxamycin Solution.

References

• 1. Iboxamycin - Wikipedia [en.wikipedia.org]
• 2. biorxiv.org [biorxiv.org]
• 3. New ribosome-targeting antibiotic acts against drug-resistant bacteria | UIC today [today.uic.edu]
• 4. aps.anl.gov [aps.anl.gov]
• 5. benchchem.com [benchchem.com]
• 6. A Validated Stability-Indicating HPLC Method for Routine Analysis of an Injectable Lincomycin and Spectinomycin Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Iboxamycin and Clindamycin in the Treatment of MRSA: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The emergence and spread of methicillin-resistant Staphylococcus aureus (MRSA) present a formidable challenge to public health. As resistance to conventional antibiotics continues to grow, the need for novel therapeutic agents is paramount. This guide provides a detailed comparison of the efficacy of iboxamycin, a novel synthetic lincosamide, and clindamycin (B1669177), a widely used lincosamide antibiotic, against MRSA. This analysis is supported by experimental data to inform preclinical and clinical research endeavors.

I. Comparative In Vitro Efficacy

The in vitro activity of iboxamycin and clindamycin against MRSA has been evaluated primarily through the determination of Minimum Inhibitory Concentrations (MICs). The MIC is the lowest concentration of an antibiotic that prevents visible growth of a bacterium.

Antibiotic	MRSA Isolates	MIC50 (mg/L)	MIC90 (mg/L)	Reference
Iboxamycin	Ocular MRSA isolates (including erm gene carriers)	0.06	2	[1]
Clindamycin	Ocular MRSA isolates (including erm gene carriers)	>16	>16	[1]
Clindamycin	General MRSA isolates	Not specified	>32	[2]
Clindamycin	Current S. aureus isolates (MRSA subset)	Not specified	0.12 (for all S. aureus)	[2]

Key Findings:

• Iboxamycin demonstrates potent in vitro activity against MRSA, including strains that are resistant to clindamycin due to the presence of erm genes, which mediate ribosomal methylation.[1]

• In a study on ocular MRSA isolates, iboxamycin's MIC90 was 2 mg/L, whereas clindamycin's was greater than 16 mg/L for isolates harboring erm genes.[1]

• Historically, some MRSA strains have shown susceptibility to clindamycin, but resistance is a significant and growing concern.[3][4]

II. Mechanisms of Action

Both iboxamycin and clindamycin target the bacterial ribosome to inhibit protein synthesis, but their interactions differ, which accounts for iboxamycin's efficacy against clindamycin-resistant strains.

Clindamycin: This antibiotic binds to the 50S ribosomal subunit, interfering with the translocation step of protein synthesis.[5] Resistance to clindamycin in MRSA is often mediated by enzymes that methylate the ribosomal RNA, preventing the drug from binding effectively.

Iboxamycin: As a synthetic lincosamide, iboxamycin also binds to the 50S ribosomal subunit.[6] However, its unique chemical structure allows it to bind effectively even to ribosomes that have been modified by resistance-conferring enzymes like Erm and Cfr.[7] Isotopic labeling studies have indicated that iboxamycin binds to the ribosome approximately 70 times more tightly than clindamycin. This enhanced binding affinity likely contributes to its ability to overcome common resistance mechanisms.

Figure 1. Mechanisms of action for clindamycin and iboxamycin.

III. In Vivo Efficacy

Direct comparative in vivo studies evaluating the efficacy of iboxamycin versus clindamycin specifically for MRSA infections are not yet widely available in published literature. However, independent in vivo studies for each compound provide valuable insights.

Iboxamycin:

• In a mouse model of infection, iboxamycin was shown to be safe and effective in treating both Gram-positive and Gram-negative bacterial infections when administered orally.[6][8] This suggests its potential for treating systemic MRSA infections.

Clindamycin:

• Clindamycin has been used to treat MRSA infections, particularly skin and soft tissue infections.[4]

• However, clinical failures have been reported, especially in cases of inducible clindamycin resistance, where the bacteria become resistant during therapy.[3]

The lack of head-to-head in vivo comparative data underscores the need for further research to directly assess the relative efficacy of these two antibiotics in animal models of MRSA infection.

IV. Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of iboxamycin and clindamycin.

A. Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Protocol:

• Preparation of Inoculum: A standardized suspension of the MRSA isolate is prepared in a suitable broth medium (e.g., Cation-Adjusted Mueller-Hinton Broth - CAMHB) to a turbidity equivalent to a 0.5 McFarland standard. This is then further diluted to achieve a final inoculum density of approximately 5 x 105 colony-forming units (CFU)/mL in each well of the microtiter plate.[9]

• Preparation of Antibiotic Dilutions: Serial twofold dilutions of iboxamycin and clindamycin are prepared in the broth medium in a 96-well microtiter plate.[9][10]

• Inoculation and Incubation: The prepared bacterial inoculum is added to each well containing the antibiotic dilutions. The plate also includes a growth control well (no antibiotic) and a sterility control well (no bacteria). The plate is then incubated at 35-37°C for 16-20 hours.[11]

• Interpretation of Results: The MIC is recorded as the lowest concentration of the antibiotic at which there is no visible growth of the bacteria.[11]

Figure 2. Workflow for Broth Microdilution MIC Assay.

B. Time-Kill Assay

This assay is performed to assess the bactericidal or bacteriostatic activity of an antimicrobial agent over time.

Protocol:

• Preparation of Cultures: A standardized inoculum of MRSA is prepared in a suitable broth to a density of approximately 5 x 105 to 1 x 106 CFU/mL.[9][12]

• Exposure to Antibiotics: The bacterial suspension is exposed to various concentrations of iboxamycin or clindamycin (e.g., 1x, 2x, and 4x the MIC). A growth control without any antibiotic is also included.[13]

• Sampling over Time: At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), aliquots are withdrawn from each culture.[13]

• Quantification of Viable Bacteria: The withdrawn aliquots are serially diluted and plated onto agar (B569324) plates. After incubation, the number of colonies is counted to determine the CFU/mL at each time point.[12]

• Data Analysis: The log10 CFU/mL is plotted against time to generate time-kill curves. A ≥3-log10 reduction in CFU/mL is generally considered bactericidal activity.[14]

C. Mouse Infection Model for In Vivo Efficacy

Animal models are crucial for evaluating the in vivo efficacy of new antibiotics. A common model for MRSA is the skin and soft tissue infection model.

Protocol:

• Animal Preparation: Mice (e.g., BALB/c or C57BL/6) are anesthetized.[15]

• Infection: A defined area on the back of the mouse is shaved and disinfected. A suspension of a known concentration of MRSA (e.g., 1 x 107 CFU) is injected intradermally or subcutaneously.

• Treatment: At a specified time post-infection, treatment with iboxamycin, clindamycin, or a placebo is initiated. The route of administration (e.g., oral gavage, intraperitoneal injection) and dosing regimen are determined by the study design.[16]

• Monitoring and Endpoint Assessment: The mice are monitored daily for signs of illness and weight loss. The size of the skin lesion is measured regularly. At the end of the study, the bacterial burden in the infected tissue can be quantified by homogenizing the tissue and plating serial dilutions.[15]

Figure 3. Workflow for a Murine MRSA Skin Infection Model.

V. Conclusion

Iboxamycin demonstrates superior in vitro potency against MRSA compared to clindamycin, particularly against strains with established mechanisms of lincosamide resistance. Its enhanced binding to the bacterial ribosome allows it to overcome these resistance mechanisms. While in vivo data for iboxamycin is promising, direct comparative studies with clindamycin in MRSA infection models are needed to fully elucidate its potential clinical advantages. The detailed experimental protocols provided herein offer a framework for conducting such comparative efficacy studies. The continued development of novel antibiotics like iboxamycin is critical in the ongoing effort to combat multidrug-resistant pathogens like MRSA.

References

• 1. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Clindamycin-resistant among Staphylococcus aureus: Investigation into phenotypic and genotypic profiles | PLOS One [journals.plos.org]
• 4. droracle.ai [droracle.ai]
• 5. Pharmacology of Clindamycin | Pharmacology Mentor [pharmacologymentor.com]
• 6. Iboxamycin - Wikipedia [en.wikipedia.org]
• 7. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. mdpi.com [mdpi.com]
• 10. journals.asm.org [journals.asm.org]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. Antimicrobial Activities and Time-Kill Kinetics of Extracts of Selected Ghanaian Mushrooms - PMC [pmc.ncbi.nlm.nih.gov]
• 14. emerypharma.com [emerypharma.com]
• 15. researchgate.net [researchgate.net]
• 16. In Vitro Evaluations and In Vivo Toxicity and Efficacy Studies of MFM501 against MRSA - PMC [pmc.ncbi.nlm.nih.gov]

Validating Iboxamycin's Grip on Bacteria: A Comparative Guide to Target Engagement

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of Iboxamycin's target engagement in bacteria with alternative ribosomal-targeting antibiotics. We present supporting experimental data, detailed methodologies for key validation experiments, and visual workflows to elucidate the underlying mechanisms and processes.

Iboxamycin, a novel synthetic oxepanoprolinamide antibiotic, has demonstrated potent activity against a broad spectrum of multidrug-resistant (MDR) bacteria.[1][2][3] Its efficacy stems from a unique interaction with its molecular target: the bacterial ribosome. This guide delves into the validation of this critical target engagement, comparing Iboxamycin with its predecessor, clindamycin (B1669177), and a next-generation derivative, cresomycin.

Performance Comparison: A Quantitative Look at Ribosomal Inhibition

The following table summarizes the minimum inhibitory concentration (MIC) values of Iboxamycin and its comparators against key resistant bacterial strains. A lower MIC value indicates greater potency.

Antibiotic	Bacterial Strain	Resistance Mechanism	MIC (µg/mL)
Iboxamycin	Staphylococcus aureus (MRSA)	Erm-mediated resistance	2[1]
Clindamycin	Staphylococcus aureus (MRSA)	Erm-mediated resistance	>16[1]
Cresomycin	Staphylococcus aureus (MRSA)	Erm-mediated resistance	0.5[1]
Iboxamycin	Escherichia coli	Multi-drug resistant	16[4]
Clindamycin	Escherichia coli	Multi-drug resistant	-
Cresomycin	Escherichia coli	Multi-drug resistant	2[4]
Iboxamycin	Klebsiella pneumoniae	Multi-drug resistant	32[4]
Clindamycin	Klebsiella pneumoniae	Multi-drug resistant	-
Cresomycin	Klebsiella pneumoniae	Multi-drug resistant	8[4]
Iboxamycin	Acinetobacter baumannii	Multi-drug resistant	32[4]
Clindamycin	Acinetobacter baumannii	Multi-drug resistant	-
Cresomycin	Acinetobacter baumannii	Multi-drug resistant	8[4]

Binding Affinity:

Visualizing the Mechanism of Action

The following diagram illustrates the mechanism by which Iboxamycin inhibits bacterial protein synthesis, and how it overcomes a common resistance mechanism.

Caption: Iboxamycin binds to the bacterial ribosome, inhibiting protein synthesis.

Experimental Protocols for Target Validation

Validating that a compound engages its intended target within a bacterial cell is a critical step in drug development. Below are detailed methodologies for three key experiments used to confirm the interaction of Iboxamycin with the bacterial ribosome.

X-ray Crystallography of the Iboxamycin-Ribosome Complex

This technique provides high-resolution structural data, revealing the precise binding site and interactions of the antibiotic with the ribosome.

Methodology:

• Ribosome Purification:

  • Culture a suitable bacterial strain (e.g., Thermus thermophilus or Escherichia coli) and harvest cells in the logarithmic growth phase.

  • Lyse the cells and isolate the 70S ribosomes through a series of ultracentrifugation steps, including sucrose (B13894) gradient centrifugation to separate the ribosomal subunits.

  • Purify and concentrate the 70S ribosomes.

• Complex Formation and Crystallization:

  • Incubate the purified 70S ribosomes with a molar excess of Iboxamycin to ensure the formation of the antibiotic-ribosome complex.

  • Set up crystallization trials using the hanging-drop or sitting-drop vapor diffusion method with a range of precipitant solutions.

  • Incubate the crystallization plates and monitor for the growth of diffraction-quality crystals.

• Data Collection and Structure Determination:

  • Cryo-protect the crystals and collect X-ray diffraction data at a synchrotron source.

  • Process the diffraction data to determine the electron density map.

  • Build and refine the atomic model of the Iboxamycin-ribosome complex to visualize the binding interactions.

Ribosome Profiling (Ribo-Seq)

Ribosome profiling provides a snapshot of all the ribosomes actively translating mRNA in a cell at a specific time point, revealing how an antibiotic affects translation globally and at specific sites.

Methodology:

• Cell Culture and Treatment:

  • Grow a bacterial culture to mid-log phase and treat one aliquot with a sub-lethal concentration of Iboxamycin, leaving another as an untreated control.

  • Rapidly harvest the cells by flash-freezing in liquid nitrogen to preserve the ribosome-mRNA complexes.

• Ribosome Footprint Generation:

  • Lyse the cells and treat the lysate with RNase I to digest any mRNA not protected by ribosomes.

  • Isolate the ribosome-mRNA complexes by sucrose gradient centrifugation.

• Library Preparation and Sequencing:

  • Extract the ribosome-protected mRNA fragments (footprints).

  • Prepare a sequencing library from the footprints, including ligation of adapters and reverse transcription to cDNA.

  • Perform high-throughput sequencing of the cDNA library.

• Data Analysis:

  • Align the sequencing reads to the bacterial genome to map the positions of the ribosomes.

  • Analyze the distribution of ribosome footprints to identify sites of ribosome stalling or accumulation induced by Iboxamycin, confirming its impact on translation.

Drug Affinity Responsive Target Stability (DARTS)

The DARTS assay is a biochemical method used to identify and validate the protein targets of small molecules based on their ability to confer resistance to proteolysis.[1][3]

Methodology:

• Lysate Preparation:

  • Grow a bacterial culture and prepare a whole-cell lysate.

  • Normalize the protein concentration of the lysate.

• Compound Incubation and Protease Digestion:

  • Divide the lysate into two aliquots: one treated with Iboxamycin and a vehicle-treated control.

  • Incubate to allow for binding.

  • Treat both aliquots with a protease (e.g., pronase) for a limited time to achieve partial digestion.

• Analysis by SDS-PAGE and Western Blot:

  • Stop the digestion and separate the protein fragments by SDS-PAGE.

  • Transfer the proteins to a membrane and perform a Western blot using an antibody against a ribosomal protein to visualize the extent of digestion.

  • A higher abundance of the intact ribosomal protein in the Iboxamycin-treated sample compared to the control indicates that Iboxamycin binding stabilized the ribosome against proteolytic degradation, confirming a direct interaction.

Visualizing the Experimental Workflow

The following diagrams illustrate the workflows for the experimental protocols described above.

Caption: Workflow for X-ray crystallography of the Iboxamycin-ribosome complex.

Caption: Workflow for Ribosome Profiling to validate Iboxamycin's target engagement.

Caption: Workflow for the DARTS assay to confirm Iboxamycin-ribosome interaction.

Comparative Logic of Target Validation

The convergence of evidence from multiple, independent experimental approaches provides a robust validation of Iboxamycin's target engagement.

Caption: Logical flow demonstrating the validation of Iboxamycin's target.

References

• 1. Drug Affinity Responsive Target Stability (DARTS) Assay for Determining Drug-Target Interactions - Creative Proteomics [iaanalysis.com]
• 2. Kinetics of binding of macrolides, lincosamides, and synergimycins to ribosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Step-by-Step Protocol: How to Perform a DARTS Assay - Creative Proteomics [creative-proteomics.com]
• 4. aps.anl.gov [aps.anl.gov]
• 5. An antibiotic preorganized for ribosomal binding overcomes antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Interaction of the antibiotics clindamycin and lincomycin with Escherichia coli 23S ribosomal RNA - PMC [pmc.ncbi.nlm.nih.gov]

Iboxamycin: A New Frontier in Lincosamide Antibiotics, Outperforming Predecessors Against Drug-Resistant Bacteria

A novel synthetic lincosamide, iboxamycin, is demonstrating significant advantages over established antibiotics in its class, such as clindamycin (B1669177) and lincomycin. Preclinical data reveals its potent efficacy against a broad spectrum of bacteria, including multidrug-resistant strains that are notoriously difficult to treat. This guide provides a head-to-head comparison of iboxamycin with other lincosamides, supported by experimental data, detailed protocols, and visualizations of its mechanism of action and the resistance pathways it overcomes.

Iboxamycin, a synthetic oxepanoprolinamide, represents a significant advancement in the lincosamide class of antibiotics.[1] Its unique chemical structure, featuring a fused bicyclic amino acid residue, allows it to effectively combat bacteria that have developed resistance to older lincosamides.[2][3] This enhanced activity is particularly crucial in an era of rising antimicrobial resistance.

Superior In Vitro Activity Against a Range of Pathogens

The in vitro potency of an antibiotic is a key indicator of its potential clinical efficacy, measured by the minimum inhibitory concentration (MIC) required to inhibit bacterial growth. Across multiple studies, iboxamycin has consistently shown lower MIC values compared to clindamycin and lincomycin, particularly against resistant bacterial strains.

Comparative Efficacy Against Gram-Positive Bacteria

Iboxamycin exhibits remarkable activity against various Gram-positive bacteria, including strains resistant to conventional lincosamides.

Bacterium	Resistance Mechanism	Iboxamycin MIC (µg/mL)	Clindamycin MIC (µg/mL)	Lincomycin MIC (µg/mL)
Staphylococcus aureus (MRSA, ocular isolates)	erm genes	MIC₉₀: 2	MIC₉₀: >16	-
Listeria monocytogenes (Wild-Type)	Intrinsic	0.125 - 0.5	1	2 - 8
Enterococcus faecalis	lsaA	0.5	>64	>256
Bacillus subtilis	vmlR	2	>64	>256
Bacillus subtilis	vmlR + cfr	32	>64	>256

Data compiled from multiple sources.[4][5][6]

Broadened Spectrum Against Gram-Negative Bacteria

A significant limitation of traditional lincosamides like clindamycin is their limited activity against Gram-negative bacteria. Iboxamycin, however, has demonstrated a broader spectrum of activity, showing promise against several clinically relevant Gram-negative pathogens.[1]

Overcoming Key Resistance Mechanisms

The primary advantage of iboxamycin lies in its ability to evade common lincosamide resistance mechanisms. Bacteria have evolved several strategies to counteract the effects of these antibiotics, primarily by altering the drug's target site on the ribosome.

Erm-Mediated Resistance

The most common form of lincosamide resistance is mediated by erm (erythromycin ribosome methylase) genes. These genes produce enzymes that methylate the 23S rRNA at position A2058, reducing the binding affinity of macrolides, lincosamides, and streptogramin B antibiotics (the MLSB phenotype).[7][8][9] Structural studies have revealed that iboxamycin can still bind effectively to the ribosome even when this methylation is present.[10]

Erm-mediated resistance mechanism and Iboxamycin's evasion.

Cfr-Mediated Resistance

Another significant resistance mechanism involves the cfr (chloramphenicol-florfenicol resistance) gene, which encodes an enzyme that methylates position A2503 of the 23S rRNA.[2][11] This modification confers resistance to a broad range of antibiotics that target the peptidyl transferase center. Iboxamycin has been shown to overcome this resistance mechanism as well.

Cfr-mediated resistance and Iboxamycin's circumvention.

LsaA-Mediated Resistance

The lsaA gene encodes an ABC-F protein that confers resistance to lincosamides and streptogramin A antibiotics.[12][13] This protein is thought to protect the ribosome from the antibiotic. Iboxamycin demonstrates a significant ability to overcome this resistance mechanism, as evidenced by its low MIC values against Enterococcus faecalis strains expressing lsaA.[5]

LsaA-mediated resistance and Iboxamycin's efficacy.

Mechanism of Action: Targeting the Bacterial Ribosome

Like other lincosamides, iboxamycin exerts its bacteriostatic effect by inhibiting protein synthesis. It binds to the 50S subunit of the bacterial ribosome, near the peptidyl transferase center (PTC).[14][15][16] This binding interferes with the accommodation of aminoacyl-tRNA and inhibits the formation of peptide bonds, ultimately halting protein elongation.[14][17]

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Structural basis of Cfr-mediated antimicrobial resistance and mechanisms to evade it - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Practical Gram-Scale Synthesis of Iboxamycin, a Potent Antibiotic Candidate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. First Report of cfr-Mediated Resistance to Linezolid in Human Staphylococcal Clinical Isolates Recovered in the United States - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijprajournal.com [ijprajournal.com]
• 8. Structural insights into the mechanism of overcoming Erm-mediated resistance by macrolides acting together with hygromycin-A - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Analysis of Resistance to Macrolide–Lincosamide–Streptogramin B Among mecA-Positive Staphylococcus Aureus Isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. The Cfr rRNA Methyltransferase Confers Resistance to Phenicols, Lincosamides, Oxazolidinones, Pleuromutilins, and Streptogramin A Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Resistance Genes Underlying the LSA Phenotype of Staphylococcal Isolates from France - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Prevalence of Resistance Mechanisms against Macrolides and Lincosamides in Methicillin-Resistant Coagulase-Negative Staphylococci in the Czech Republic and Occurrence of an Undefined Mechanism of Resistance to Lincosamides - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Lincosamides - Wikipedia [en.wikipedia.org]
• 15. taylorandfrancis.com [taylorandfrancis.com]
• 16. The mechanism of action of macrolides, lincosamides and streptogramin B reveals the nascent peptide exit path in the ribosome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]

Transcriptomic analysis of bacterial response to Iboxamycin vs clindamycin

A Head-to-Head Analysis of Bacterial Responses to Lincosamide Antibiotics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the transcriptomic effects of two lincosamide antibiotics: the well-established clindamycin (B1669177) and the novel synthetic antibiotic, iboxamycin. While direct comparative transcriptomic studies are not yet available in published literature, this document synthesizes existing data on clindamycin and leverages mechanistic insights into iboxamycin to offer a predictive comparison. The focus is on their impact on bacterial gene expression, particularly in clinically relevant pathogens such as Staphylococcus aureus and Clostridioides difficile.

Introduction: Mechanism of Action and Key Differences

Both clindamycin and iboxamycin are lincosamide antibiotics that function by inhibiting bacterial protein synthesis. They achieve this by binding to the 50S subunit of the bacterial ribosome, specifically at the peptidyl transferase center (PTC).[1] This binding interferes with ribosomal translocation, leading to a bacteriostatic effect.[1]

The key distinction lies in iboxamycin's enhanced potency and its ability to overcome common resistance mechanisms that render clindamycin ineffective.[1][2] A primary mechanism of resistance to clindamycin involves the methylation of the 23S rRNA at position A2503 by Erm methyltransferases. This modification prevents clindamycin from binding effectively to the ribosome.[3] Iboxamycin, with its unique synthetic structure, can still bind tightly to these methylated ribosomes.[2][4] Structural studies have revealed that iboxamycin physically displaces the methylated nucleotide, allowing it to engage with the ribosome and inhibit protein synthesis.[2][4]

Comparative Transcriptomic Analysis (Predicted)

Based on their mechanisms of action, a comparative transcriptomic study would likely reveal both overlapping and distinct responses to iboxamycin and clindamycin.

In Clindamycin-Susceptible Bacteria:

In bacteria that are susceptible to both antibiotics, the initial transcriptomic responses are expected to be similar, reflecting the shared mechanism of protein synthesis inhibition. This would likely involve the downregulation of genes involved in growth and metabolism. However, differences may emerge in the magnitude and duration of these effects due to iboxamycin's higher potency.

In Clindamycin-Resistant Bacteria (Erm-mediated):

This is where the most significant transcriptomic differences are anticipated.

• Clindamycin: In bacteria with Erm-mediated resistance, clindamycin is expected to have a minimal impact on the transcriptome, as its ability to inhibit protein synthesis is compromised.

• Iboxamycin: Iboxamycin is predicted to elicit a strong transcriptomic response, similar to that seen in susceptible strains treated with clindamycin, due to its ability to overcome this resistance mechanism. This would include the downregulation of genes related to protein synthesis and metabolism, as well as the potential induction of stress response pathways.

Data Presentation: Transcriptomic Effects of Clindamycin

The following tables summarize the known transcriptomic effects of sub-inhibitory concentrations of clindamycin on two key bacterial pathogens.

Table 1: Transcriptomic Response of Staphylococcus aureus to Sub-inhibitory Clindamycin

Gene/Regulon	Function	Observed Effect on Transcription	Reference(s)
hla (alpha-hemolysin)	Pore-forming toxin	Downregulation	[5]
pvl (Panton-Valentine leukocidin)	Pore-forming toxin	Downregulation	[5]
tst (Toxic shock syndrome toxin-1)	Superantigen	Downregulation	[5]
spa (Protein A)	Immune evasion	Downregulation	[6]
Other exoproteins	Virulence factors	General downregulation	[6]

Table 2: Transcriptomic Response of Clostridioides difficile to Sub-inhibitory Clindamycin

Gene/Regulon	Function	Observed Effect on Transcription	Reference(s)
tcdA, tcdB (Toxin A and B)	Major virulence factors	Variable (may decrease or not change directly)	[7][8]
Colonization factors	Adhesion and persistence	Potential enhancement	[8]

Note: The primary role of clindamycin in promoting C. difficile infection is attributed to its disruption of the gut microbiome, which is not a direct transcriptomic effect on C. difficile itself.[8][9]

Experimental Protocols: A Framework for Comparative Transcriptomic Analysis

The following protocol outlines a generalized workflow for a comparative transcriptomic study of iboxamycin and clindamycin using RNA sequencing (RNA-seq).

4.1. Bacterial Strains and Growth Conditions

• Select relevant bacterial strains, including both clindamycin-susceptible and resistant (e.g., Erm-positive) isolates of a target species like S. aureus.

• Determine the Minimum Inhibitory Concentration (MIC) for both clindamycin and iboxamycin for each strain using broth microdilution according to CLSI guidelines.

• Grow bacterial cultures to the mid-logarithmic phase in appropriate media (e.g., Mueller-Hinton Broth).

4.2. Antibiotic Exposure

• Expose bacterial cultures to sub-inhibitory concentrations (e.g., 0.5x MIC) of iboxamycin and clindamycin.

• Include an untreated control group.

• Harvest bacterial cells at various time points (e.g., 30 minutes, 1 hour, 4 hours) post-exposure by centrifugation.

4.3. RNA Extraction and Library Preparation

• Immediately stabilize RNA using a commercial RNA protectant reagent.

• Extract total RNA using a combination of enzymatic lysis (e.g., lysozyme) and a column-based purification kit.

• Treat RNA samples with DNase to remove any contaminating genomic DNA.

• Assess RNA quality and quantity using a spectrophotometer and a bioanalyzer.

• Deplete ribosomal RNA (rRNA) using a commercially available kit.

• Prepare RNA-seq libraries from the rRNA-depleted RNA using a standard library preparation kit (e.g., Illumina TruSeq Stranded mRNA).

4.4. RNA Sequencing and Data Analysis

• Sequence the prepared libraries on a high-throughput sequencing platform (e.g., Illumina NovaSeq).

• Perform quality control on the raw sequencing reads using tools like FastQC.

• Align the reads to the reference genome of the target bacterium using a splice-aware aligner like STAR.

• Quantify gene expression levels using tools such as featureCounts or Salmon.

• Perform differential gene expression analysis between the antibiotic-treated and control groups using packages like DESeq2 or edgeR in R.

• Conduct gene ontology (GO) and pathway enrichment analysis (e.g., KEGG) to identify biological processes affected by each antibiotic.

Mandatory Visualizations

Experimental Workflow

Caption: Generalized workflow for comparative transcriptomic analysis.

Signaling Pathway: Clindamycin's Effect on S. aureus Virulence

Caption: Impact of clindamycin on S. aureus virulence expression.

Iboxamycin Overcoming Resistance

Caption: Iboxamycin overcomes Erm-mediated ribosomal methylation.

Conclusion

While direct comparative transcriptomic data for iboxamycin and clindamycin is not yet available, the known mechanisms of action and resistance provide a strong foundation for predicting their differential effects on bacterial gene expression. Iboxamycin's ability to overcome common resistance mechanisms suggests that it will have a significant transcriptomic impact on strains that are resistant to clindamycin. The experimental framework provided in this guide offers a roadmap for future studies that will be crucial for fully elucidating the comparative transcriptomic landscape of these two important antibiotics. Such research will be invaluable for the development of new therapeutic strategies to combat antibiotic resistance.

References

• 1. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aps.anl.gov [aps.anl.gov]
• 3. PDB-101: Global Health: Antimicrobial Resistance: undefined: Clindamycin Resistance [pdb101.rcsb.org]
• 4. New ribosome-targeting antibiotic acts against drug-resistant bacteria | UIC today [today.uic.edu]
• 5. Clindamycin suppresses virulence expression in inducible clindamycin-resistant Staphylococcus aureus strains - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Virulence alterations in staphylococcus aureus upon treatment with the sub-inhibitory concentrations of antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effect of sub-MIC concentrations of metronidazole, vancomycin, clindamycin and linezolid on toxin gene transcription and production in Clostridium difficile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. droracle.ai [droracle.ai]

A Head-to-Head Battle Against Drug-Resistant Bacteria: Iboxamycin vs. Cresomycin in Preclinical Studies

In the ongoing fight against antimicrobial resistance, two novel synthetic antibiotics, Iboxamycin and Cresomycin, have emerged as promising candidates, demonstrating significant efficacy in preclinical in vivo models against a range of multidrug-resistant (MDR) pathogens. This guide provides a comparative analysis of their in vivo performance, supported by available experimental data and detailed methodologies, to inform researchers, scientists, and drug development professionals.

Both Iboxamycin and Cresomycin are lincosamide antibiotics that combat bacterial infections by targeting the ribosome, the cellular machinery responsible for protein synthesis. Their synthetic nature allows for structural modifications designed to overcome common bacterial resistance mechanisms.[1][2] While both have shown promise, this comparison of their in vivo efficacy reveals nuances in their performance against different pathogens and in various infection models.

Quantitative Comparison of In Vivo Efficacy

The following tables summarize the available quantitative data from murine infection models for Iboxamycin and Cresomycin.

Table 1: In Vivo Efficacy of Iboxamycin

Animal Model	Pathogen	Dosing Regimen	Efficacy Endpoint	Outcome	Reference
Neutropenic Thigh Infection	Streptococcus pyogenes ATCC 19615	Not Specified	Bacterial Load Reduction	Effective	[3]
Neutropenic Thigh Infection	Methicillin-resistant Staphylococcus aureus (MRSA)	Not Specified	Bacterial Load Reduction	Effective	[3]
Systemic Infection	Gram-positive and Gram-negative bacteria	Orally Administered	Survival/Bacterial Clearance	Orally bioavailable and effective	[4][5]

Table 2: In Vivo Efficacy of Cresomycin

Animal Model	Pathogen	Dosing Regimen	Efficacy Endpoint	Outcome	Reference
Systemic Sepsis	Staphylococcus aureus (lethal dose)	25 mg/kg (subcutaneous)	7-day Survival Rate	100% survival (vs. 10% in vehicle group)	[6]
Neutropenic Thigh Infection	Cfr-expressing S. aureus	Not Specified	Bacterial Load Reduction (log10 CFU)	-4.6
Neutropenic Thigh Infection	ermA-expressing S. aureus	Not Specified	Bacterial Load Reduction (log10 CFU)	-2.2
Neutropenic Thigh Infection	Carbapenem-resistant Escherichia coli	Not Specified	Bacterial Load Reduction (log10 CFU)	-2.6
Neutropenic Thigh Infection	Pseudomonas aeruginosa	Not Specified	Bacterial Load Reduction (log10 CFU)	-2.7

Signaling Pathways and Experimental Workflows

To visualize the mechanisms and experimental setups, the following diagrams are provided.

Caption: Workflow of a neutropenic mouse thigh infection model.

Caption: Mechanism of action via ribosome inhibition.

Experimental Protocols

Detailed methodologies for the key in vivo experiments are crucial for the interpretation and replication of findings.

Murine Systemic Sepsis Model (Cresomycin)

This model evaluates the efficacy of an antibiotic in a lethal systemic infection.

• Animal Model: Specific pathogen-free mice are used.

• Infection: Mice are challenged with a lethal dose (e.g., 90% lethal dose, LD90) of a bacterial pathogen, such as Staphylococcus aureus, administered intraperitoneally.

• Treatment: A single dose of Cresomycin (e.g., 25 mg/kg) is administered subcutaneously shortly after the bacterial challenge. A control group receives a vehicle solution.

• Monitoring: The survival of the mice is monitored over a period of seven days.

• Endpoint: The primary endpoint is the percentage of surviving animals in the treatment group compared to the control group.[6]

Neutropenic Mouse Thigh Infection Model (Iboxamycin and Cresomycin)

This model is a standard for assessing the in vivo activity of antibiotics against localized soft tissue infections.[7][8]

• Animal Model: Female ICR (CD1) mice (5-6 weeks old) are typically used.[3]

• Neutropenia Induction: Mice are rendered neutropenic by intraperitoneal injections of cyclophosphamide. A common regimen involves two doses (e.g., 150 mg/kg and 100 mg/kg) administered on day -4 and day -1 before infection.[3]

• Infection: On day 0, mice are inoculated with a specific concentration of the bacterial strain (e.g., 10^7 CFU/mL) via intramuscular injection into the right thigh.[3]

• Treatment: Antibiotic treatment (Iboxamycin or Cresomycin) is initiated at a set time post-infection (e.g., 2 hours). Dosing can be single or multiple, administered subcutaneously or orally.

• Efficacy Assessment: At a predetermined time point (e.g., 24 hours post-treatment), mice are euthanized. The infected thigh muscle is aseptically removed, weighed, and homogenized in a sterile buffer (e.g., PBS).

• Bacterial Load Quantification: Serial dilutions of the tissue homogenate are plated on appropriate agar (B569324) plates. After incubation, the number of colony-forming units (CFU) is counted, and the bacterial load is expressed as log10 CFU per gram of thigh tissue.[3]

Concluding Remarks

Both Iboxamycin and Cresomycin demonstrate potent in vivo activity against challenging drug-resistant bacteria. Cresomycin has shown remarkable efficacy in a systemic sepsis model with a high survival rate and significant bacterial load reduction in neutropenic thigh infection models against both Gram-positive and Gram-negative pathogens.[6] Iboxamycin has also proven effective in the neutropenic thigh model and has the advantage of oral bioavailability.[3][4][5]

The data presented in this guide highlights the potential of these synthetic antibiotics. Further studies, including pharmacokinetic and pharmacodynamic analyses and evaluation in a broader range of infection models, will be critical in determining their ultimate clinical utility. The detailed protocols provided should serve as a valuable resource for researchers aiming to build upon these foundational studies in the critical mission to develop new treatments for bacterial infections.

References

• 1. researchgate.net [researchgate.net]
• 2. Neutropenic Rat Thigh Infection Model for Evaluation of the Pharmacokinetics/Pharmacodynamics of Anti-Infectives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. imquestbio.com [imquestbio.com]
• 4. A synthetic antibiotic class overcoming bacterial multidrug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A new synthetic antibiotic tightly binds bacterial ribosomes | Drug Discovery News [drugdiscoverynews.com]
• 8. Neutropenic thigh mouse model – REVIVE [revive.gardp.org]

Validation of Iboxamycin's mechanism of action using resistant mutants

A new weapon in the arsenal (B13267) against antimicrobial resistance, the synthetic antibiotic Iboxamycin, has demonstrated a remarkable ability to overcome common bacterial defense mechanisms. Through the deliberate cultivation of resistant bacterial mutants, researchers have not only validated its unique mechanism of action but also illuminated a path forward in the development of next-generation antibiotics.

Iboxamycin, a novel synthetic oxepanoprolinamide, targets the bacterial ribosome to inhibit protein synthesis, a mechanism shared with the lincosamide class of antibiotics, which includes clindamycin (B1669177) and lincomycin (B1675468).[1] However, its efficacy against a broad spectrum of both Gram-positive and Gram-negative multidrug-resistant pathogens sets it apart.[2][3][4] This superiority is rooted in its unique structural interaction with the ribosome, an interaction that remains effective even in the face of bacterial adaptations that render older antibiotics useless.[2][3][5]

Unraveling the Mechanism Through Resistance

The primary mechanism of resistance to lincosamide antibiotics involves the methylation of the 23S ribosomal RNA (rRNA) at a specific nucleotide (A2058 in E. coli). This modification, mediated by Erm and Cfr methyltransferases, prevents the antibiotic from binding to its target site on the ribosome.[5][6] To validate Iboxamycin's mechanism of action, scientists have employed resistant mutants harboring these modifications.

Structural studies have revealed that Iboxamycin can still bind effectively to these methylated ribosomes.[3][5] In a surprising and unprecedented discovery, it was found that Iboxamycin induces a conformational change in the methylated nucleotide, essentially moving it out of the way to allow for the drug's binding.[2][3][5] This unique ability to "remodel" the binding site in resistant ribosomes is a key factor in its potent activity.

Another mechanism of resistance involves ATP-binding cassette (ABC-F) proteins, such as LsaA and VgaL, which act to dislodge antibiotics from the ribosome.[6][7] While some ABC-F proteins can confer a degree of protection against Iboxamycin, the antibiotic's high potency often overcomes this resistance mechanism in clinical settings.[6][8]

Comparative Efficacy of Iboxamycin

The true measure of a new antibiotic's potential lies in its performance against resistant strains compared to existing treatments. The following table summarizes the Minimum Inhibitory Concentration (MIC) data for Iboxamycin and comparator antibiotics against various wild-type and resistant bacterial strains. A lower MIC value indicates greater potency.

Bacterial Strain	Resistance Mechanism	Iboxamycin MIC (mg/L)	Clindamycin MIC (mg/L)	Lincomycin MIC (mg/L)
Listeria monocytogenes (Wild-Type)	-	0.125–0.5	1	2–8
Listeria monocytogenes (Δlmo0919)	VgaL ABC-F ATPase deleted	2-8 fold more susceptible to Iboxamycin than WT	-	-
Enterococcus faecalis (Wild-Type)	Intrinsic (LsaA ABC-F ATPase)	0.06	16	-
Enterococcus faecalis (ΔlsaA)	LsaA ABC-F ATPase deleted	-	96-256 fold more susceptible to clindamycin than WT	96-256 fold more susceptible to lincomycin than WT
Bacillus subtilis expressing VmlR	VmlR ABC-F ATPase	33-fold increase in MIC	-	-
Bacillus subtilis expressing VmlR and Cfr	VmlR ABC-F ATPase and Cfr methyltransferase	up to a 512-fold increase in MIC	-	-

Data compiled from multiple sources.[6][7][8]

Experimental Protocols

The validation of Iboxamycin's mechanism of action relies on a series of well-established experimental protocols.

Generation of Resistant Mutants

Bacterial mutants resistant to antibiotics can be generated through several methods:

• Spontaneous Mutation and Selection: Bacteria are grown in the presence of sub-lethal concentrations of an antibiotic. Spontaneous mutations that confer resistance will be selected for, and resistant colonies can be isolated and cultured.[9]

• Gene Replacement: This method involves replacing a wild-type gene with a version that has been inactivated or modified to confer resistance. This is often achieved through homologous recombination, where a linear DNA fragment containing the desired mutation and a selectable marker (e.g., an antibiotic resistance cassette) is introduced into the bacteria.[10]

• Plasmid-Mediated Gene Inactivation: A plasmid containing an inactivated gene of interest is introduced into the bacteria. Through single or double crossover events, the inactivated gene can be integrated into the bacterial chromosome, replacing the wild-type gene.[11][12]

• Multiplex Automated Genome Engineering (MAGE): This advanced technique allows for the rapid and simultaneous introduction of multiple mutations across the genome, enabling the creation of a library of mutants to screen for desired phenotypes, such as antibiotic resistance.[13]

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard procedure for determining MIC.[14][15][16][17][18]

• Preparation of Antibiotic Dilutions: A serial two-fold dilution of the antibiotic is prepared in a 96-well microtiter plate containing a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: A standardized suspension of the test bacteria (typically around 5x10^5 CFU/mL) is prepared from a fresh culture.

• Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension. Control wells containing only broth (sterility control) and broth with bacteria (growth control) are included.

• Incubation: The plate is incubated at 37°C for 16-24 hours.

• Reading Results: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible turbidity (bacterial growth).

Ribosome Binding Assay

These assays are used to determine the affinity of an antibiotic for the ribosome.

• Isolation of Ribosomes: Ribosomes are isolated from the bacterial strain of interest through differential centrifugation.

• Radioactive Labeling: Either the antibiotic or a competing ligand is radioactively labeled.

• Competition Assay: A constant concentration of ribosomes and the radiolabeled ligand are incubated with increasing concentrations of the unlabeled antibiotic (e.g., Iboxamycin).

• Separation and Quantification: The ribosome-bound radiolabeled ligand is separated from the unbound ligand (e.g., by filtration). The amount of radioactivity in the bound fraction is measured.

• Data Analysis: The data is used to calculate the binding affinity (e.g., IC50 or Ki) of the antibiotic for the ribosome. A lower value indicates a higher binding affinity.

Visualizing the Process

The following diagrams illustrate the experimental workflow for validating Iboxamycin's mechanism of action and its interaction with both susceptible and resistant ribosomes.

Figure 1: Experimental workflow for validating Iboxamycin's mechanism of action.

Figure 2: Iboxamycin's mechanism of action in susceptible and resistant bacteria.

References

• 1. Iboxamycin (IBX): a Synthetic Broad-Spectrum Antibiotic to address Anti-Microbial Resistance (AMR) | Scientific European [scientificeuropean.co.uk]
• 2. New ribosome-targeting antibiotic acts against drug-resistant bacteria | UIC today [today.uic.edu]
• 3. New Ribosome-Targeting Antibiotic Acts against Drug-Resistant Bacteria | Lab Manager [labmanager.com]
• 4. New ribosome-targeting antibiotic acts against drug-resistant bacteria - Healthcare Radius [healthcareradius.in]
• 5. aps.anl.gov [aps.anl.gov]
• 6. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The Virtual Edge [uwyo.edu]
• 10. A rapid and simple method for constructing stable mutants of Acinetobacter baumannii - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Strategies used for genetically modifying bacterial genome: ite-directed mutagenesis, gene inactivation, and gene over-expression - PMC [pmc.ncbi.nlm.nih.gov]
• 12. journals.asm.org [journals.asm.org]
• 13. news-medical.net [news-medical.net]
• 14. microbe-investigations.com [microbe-investigations.com]
• 15. protocols.io [protocols.io]
• 16. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 17. files.core.ac.uk [files.core.ac.uk]
• 18. benchchem.com [benchchem.com]

Iboxamycin: Overcoming Erm and Cfr-Mediated Resistance in Bacteria

A Comparative Guide for Researchers and Drug Development Professionals

The relentless rise of antibiotic resistance necessitates the development of novel therapeutics capable of evading established resistance mechanisms. Iboxamycin, a synthetic oxepanoprolinamide, has emerged as a promising candidate, demonstrating potent activity against bacterial strains harboring Erm and Cfr-mediated resistance, which confer resistance to several classes of ribosome-targeting antibiotics. This guide provides a comprehensive comparison of iboxamycin's performance against other antibiotics in the face of these challenging resistance mechanisms, supported by experimental data and detailed methodologies.

Executive Summary

Iboxamycin effectively circumvents two significant mechanisms of ribosomal resistance:

• Erm-mediated resistance: The erm genes encode methyltransferases that dimethylate an adenine (B156593) residue (A2058) in the 23S rRNA of the large ribosomal subunit.[1][2][3] This modification prevents the binding of macrolides, lincosamides, and streptogramin B (MLSB) antibiotics.[1][2][3] Structural studies have revealed that iboxamycin can bind to the Erm-methylated ribosome by inducing a conformational change, displacing the methylated nucleotide to accommodate the drug.[4]

• Cfr-mediated resistance: The cfr gene encodes a methyltransferase that methylates an adenine residue (A2503) in the 23S rRNA.[5][6] This modification confers resistance to phenicols, lincosamides, oxazolidinones, pleuromutilins, and streptogramin A (PhLOPSA) antibiotics.[6] Similar to its action against Erm-mediated resistance, iboxamycin can displace the Cfr-methylated nucleotide, allowing it to bind to the ribosome and inhibit protein synthesis.[7]

This guide presents a comparative analysis of the in vitro activity of iboxamycin against resistant bacterial strains, primarily Staphylococcus aureus, alongside commonly used antibiotics that are compromised by these resistance mechanisms.

Data Presentation: In Vitro Efficacy

The following tables summarize the Minimum Inhibitory Concentration (MIC) values of iboxamycin and comparator antibiotics against susceptible and resistant Staphylococcus aureus strains. A lower MIC value indicates greater potency.

Table 1: Comparative MIC Values (µg/mL) Against Erm-Resistant S. aureus

Antibiotic	MIC50 (Erm-negative)	MIC90 (Erm-negative)	MIC50 (Erm-positive)	MIC90 (Erm-positive)	Fold Change in MIC90
Iboxamycin	0.06	0.06	0.06	2	~33
Clindamycin	-	-	>16	>16	>256
Cresomycin	0.06	0.06	0.06	0.5	~8

Data compiled from a study on ocular MRSA isolates, where 25 out of 50 isolates harbored erm genes.[8]

Table 2: Comparative MIC Values (µg/mL) Against Cfr-Resistant S. aureus

Antibiotic	MIC (Cfr-negative S. aureus)	MIC (Cfr-positive S. aureus)	Fold Change in MIC
Iboxamycin	0.06	2-8	33-133
Clindamycin	≤0.5	>128	>256
Linezolid	≤4	8 to >256	2 to >64

Data compiled from multiple sources.[1][2][7][9][10]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

The MIC values presented in this guide were determined using the broth microdilution method, a standardized procedure for assessing antimicrobial susceptibility.[11][12][13][14][15]

1. Preparation of Bacterial Inoculum:

• Bacterial colonies are selected from a fresh agar (B569324) plate (18-24 hours growth).
• Colonies are suspended in a sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 108 CFU/mL).
• The suspension is then diluted in cation-adjusted Mueller-Hinton Broth (MHIIB) to achieve a final inoculum density of approximately 5 x 105 CFU/mL in the test wells.[16]

2. Preparation of Antibiotic Dilutions:

• A stock solution of the antibiotic is prepared at a known concentration.
• Serial two-fold dilutions of the antibiotic are prepared in MHIIB in a 96-well microtiter plate.

3. Inoculation and Incubation:

• Each well containing the diluted antibiotic is inoculated with the prepared bacterial suspension.
• A growth control well (bacteria, no antibiotic) and a sterility control well (broth only) are included on each plate.
• The plates are incubated at 35-37°C for 16-20 hours in ambient air.

4. Interpretation of Results:

• The MIC is recorded as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

Ribosome Binding Assay

To determine the binding affinity of iboxamycin to the bacterial ribosome, competition binding assays are performed using radiolabeled ligands.[17][18]

1. Preparation of Ribosomes:

• 70S ribosomes are isolated from a suitable bacterial strain (e.g., E. coli or S. aureus) through a series of ultracentrifugation steps.

2. Radiolabeling of Iboxamycin:

• Iboxamycin is radiolabeled, for example, with tritium (B154650) ([³H]), to enable detection.[17][18]

3. Competition Binding Experiment:

• A constant concentration of [³H]-iboxamycin is incubated with a fixed amount of 70S ribosomes.
• Increasing concentrations of a non-radiolabeled competitor antibiotic (e.g., unlabeled iboxamycin or a comparator drug) are added to the mixture.
• The mixture is incubated to allow binding to reach equilibrium.

4. Measurement and Analysis:

• The ribosome-bound [³H]-iboxamycin is separated from the unbound drug, typically by filtration through a nitrocellulose membrane.
• The amount of radioactivity on the filter is quantified using a scintillation counter.
• The data is analyzed to determine the concentration of the competitor that inhibits 50% of the radiolabeled ligand binding (IC50). This value can be used to calculate the inhibition constant (Ki), which reflects the binding affinity of the competitor antibiotic.

Mandatory Visualization

Caption: Erm resistance and iboxamycin's circumvention.

Caption: Cfr resistance and iboxamycin's circumvention.

Caption: Broth microdilution MIC determination workflow.

References

• 1. journals.asm.org [journals.asm.org]
• 2. Identification and Characterization of Linezolid-Resistant cfr-Positive Staphylococcus aureus USA300 Isolates from a New York City Medical Center - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. New ribosome-targeting antibiotic acts against drug-resistant bacteria | UIC today [today.uic.edu]
• 5. Structure of Erm-modified 70S ribosome reveals the mechanism of macrolide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structural basis of Cfr-mediated antimicrobial resistance and mechanisms to evade it - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Elevated Linezolid Resistance in Clinical cfr-Positive Staphylococcus aureus Isolates Is Associated with Co-Occurring Mutations in Ribosomal Protein L3 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.asm.org [journals.asm.org]
• 11. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 12. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]
• 13. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 14. protocols.io [protocols.io]
• 15. youtube.com [youtube.com]
• 16. Antimicrobial Sub-MIC induces Staphylococcus aureus biofilm formation without affecting the bacterial count - PMC [pmc.ncbi.nlm.nih.gov]
• 17. A Method for Tritiation of Iboxamycin Permits Measurement of its Ribosomal Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A method for tritiation of iboxamycin permits measurement of its ribosomal binding - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Pharmacokinetic Profiles of Iboxamycin and Clindamycin

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic properties of the novel synthetic lincosamide, Iboxamycin, and the established antibiotic, clindamycin (B1669177). While extensive data is available for clindamycin, information on the quantitative pharmacokinetics of Iboxamycin is not yet publicly available. This guide summarizes the known information for both compounds and presents standardized experimental protocols relevant to their pharmacokinetic evaluation.

Executive Summary

Clindamycin, a widely used lincosamide antibiotic, is well-characterized in terms of its absorption, distribution, metabolism, and excretion (ADME). It exhibits good oral bioavailability and penetrates effectively into various tissues. Iboxamycin is a promising new synthetic lincosamide with potent activity against a broad spectrum of bacteria, including multi-drug resistant strains.[1] While it has undergone in vivo profiling in murine models, specific pharmacokinetic parameters have not been disclosed in the available literature.

Quantitative Pharmacokinetic Data

A direct quantitative comparison of the pharmacokinetic parameters of Iboxamycin and clindamycin is not possible at this time due to the lack of publicly available data for Iboxamycin. The following table summarizes the pharmacokinetic parameters for clindamycin from various studies.

Table 1: Pharmacokinetic Parameters of Clindamycin

Parameter	Species	Dosage	Route of Administration	Cmax (µg/mL)	Tmax (h)	Half-life (h)	Bioavailability (%)	Reference(s)
Clearance	Human (with osteomyelitis)	N/A	Oral/IV	N/A	N/A	N/A	N/A	[2]
Healthy Volunteers	600 mg	IV	N/A	N/A	N/A	N/A	[3]
AIDS Patients	600 mg	IV	N/A	N/A	N/A	N/A	[3]
Volume of Distribution	Human (with osteomyelitis)	N/A	Oral/IV	N/A	N/A	N/A	N/A	[2]
Healthy Volunteers	600 mg	IV	N/A	N/A	N/A	N/A	[3]
AIDS Patients	600 mg	IV	N/A	N/A	N/A	N/A	[3]
Cmax	Healthy Volunteers	600 mg	Oral	3.1 - 3.4	N/A	N/A	N/A	[4]
AIDS Patients	600 mg	Oral	7.7 ± 2.5	N/A	N/A	N/A	[3]
Healthy Volunteers	600 mg	Oral	5.3 ± 1.0	N/A	N/A	N/A	[3]
Tmax	Healthy Volunteers	600 mg	Oral	0.83 - 0.85	N/A	N/A	N/A	[4]
Half-life	Healthy Volunteers	600 mg	Oral	2.3	N/A	N/A	N/A	[4]
Bioavailability	Human (with osteomyelitis)	N/A	Oral	N/A	N/A	N/A	87.6	[2]
Healthy Volunteers	600 mg	Oral	N/A	N/A	N/A	53 ± 14	[3]
AIDS Patients	600 mg	Oral	N/A	N/A	N/A	75 ± 20	[3]

Note: N/A indicates that the data was not specified in the provided search results.

Experimental Protocols

General In Vivo Pharmacokinetic Study in Rodents

This protocol outlines a general procedure for determining the pharmacokinetic profile of an antibiotic in a rodent model, applicable to compounds like Iboxamycin and clindamycin.

• Animal Model: Healthy, adult mice or rats of a specific strain are used. Animals are acclimated to the laboratory environment before the study.[5]

• Drug Administration: The antibiotic is administered via the intended clinical route, typically oral (gavage) or intravenous (tail vein injection). A predetermined dose is given based on previous efficacy and toxicity studies.[6]

• Sample Collection: Blood samples are collected at multiple time points after drug administration.[5] For rodents, this may involve sparse sampling from a larger group of animals, with a few animals euthanized at each time point.

• Sample Processing: Plasma is separated from the blood samples by centrifugation.[7]

• Bioanalysis: The concentration of the drug in the plasma samples is quantified using a validated analytical method, such as high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS).

• Pharmacokinetic Analysis: The plasma concentration-time data is analyzed using non-compartmental or compartmental modeling software to determine key pharmacokinetic parameters, including Cmax, Tmax, area under the curve (AUC), half-life, clearance, and volume of distribution.[7]

Clindamycin Pharmacokinetic Study in Humans

A representative experimental design for a human pharmacokinetic study of clindamycin is as follows:

• Study Population: Healthy adult volunteers or a specific patient population (e.g., patients with osteomyelitis) are recruited.[2]

• Study Design: A randomized, crossover design is often employed, where each subject receives both the test and reference formulations of the drug in different periods, separated by a washout period.[4]

• Drug Administration: Clindamycin is administered orally or intravenously at a specified dose.[2][3]

• Sample Collection: Blood samples are collected at predefined time points before and after drug administration.[4]

• Bioanalytical Method: Plasma concentrations of clindamycin are determined using a validated bioanalytical method, such as gas-liquid chromatography or HPLC.[3][4]

• Pharmacokinetic and Statistical Analysis: Pharmacokinetic parameters are calculated from the plasma concentration-time data. Statistical analyses are performed to compare the bioavailability of different formulations or to evaluate the influence of covariates on the drug's pharmacokinetics.[2]

Visualizations

Experimental Workflow for a Typical Pharmacokinetic Study

Caption: A generalized workflow for a preclinical pharmacokinetic study.

Mechanism of Action of Lincosamide Antibiotics

Caption: Lincosamides inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit.

Conclusion

Clindamycin has a well-established pharmacokinetic profile, making it a reliable therapeutic option for various infections. Iboxamycin, a novel synthetic lincosamide, shows great promise with its potent and broad-spectrum antibacterial activity. While detailed pharmacokinetic data for Iboxamycin is eagerly awaited by the scientific community, the general methodologies for its evaluation are well-established. Future publications will be crucial to fully understand the clinical potential of Iboxamycin and how its pharmacokinetic properties compare to existing lincosamides like clindamycin.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Population pharmacokinetics of clindamycin orally and intravenously administered in patients with osteomyelitis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.asm.org [journals.asm.org]
• 4. Bioavailability and selected pharmacokinetic parameters of clindamycin hydrochloride after administration of a new 600 mg tablet formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. unmc.edu [unmc.edu]
• 6. dctd.cancer.gov [dctd.cancer.gov]
• 7. mdpi.com [mdpi.com]

Assessing the Potential Synergy of Iboxamycin and β-Lactam Antibiotics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Currently, there is a lack of published experimental data specifically investigating the synergistic effects of the novel lincosamide antibiotic, Iboxamycin, in combination with β-lactam antibiotics. However, by examining the individual mechanisms of action and the established principles of antibiotic synergy, we can construct a comparative guide to inform future research in this promising area. This guide summarizes the known activity of Iboxamycin, outlines potential mechanisms for synergy with β-lactams, and provides standardized protocols for assessing such interactions.

Iboxamycin: A Profile

Iboxamycin is a synthetic oxepanoprolinamide, a new class of antibacterial drug, that demonstrates potent activity against a broad spectrum of both Gram-positive and Gram-negative bacteria.[1] It is particularly noted for its efficacy against strains resistant to other ribosome-targeting antibiotics.

Mechanism of Action

As a lincosamide, Iboxamycin targets the bacterial ribosome, specifically the 50S subunit, to inhibit protein synthesis.[2] Structural studies have revealed that Iboxamycin binds to the ribosome and can displace methylated nucleotides, a key mechanism of resistance to other lincosamides, macrolides, and streptogramins.[1] This unique binding mode allows it to evade common resistance mechanisms.[1]

Caption: Mechanism of action of Iboxamycin.

β-Lactam Antibiotics and Synergy

β-lactam antibiotics, such as penicillins and cephalosporins, inhibit bacterial cell wall synthesis by binding to and inactivating penicillin-binding proteins (PBPs).[3] A common mechanism of resistance to β-lactams is the production of β-lactamase enzymes, which hydrolyze the β-lactam ring, inactivating the antibiotic.[4]

Synergy between two antibiotics occurs when their combined effect is greater than the sum of their individual effects.[5] For β-lactams, a frequent synergistic strategy involves pairing them with a β-lactamase inhibitor. This protects the β-lactam from degradation, allowing it to reach its PBP targets.[6] It is conceivable that a combination of Iboxamycin and a β-lactam could exert synergistic effects through different mechanisms, such as sequential or parallel inhibition of essential bacterial processes.

Performance Data: Iboxamycin Activity

The following tables summarize the Minimum Inhibitory Concentration (MIC) values of Iboxamycin against various bacterial strains from published studies.

Table 1: Iboxamycin MIC against Listeria monocytogenes

Strain	Iboxamycin MIC (mg/L)	Clindamycin MIC (mg/L)	Lincomycin MIC (mg/L)
WT EGD-e	0.125	1	2
Δlmo0919 EGD-e	0.015-0.06	0.03-0.06	0.25-0.5
WT 10403S	0.25-0.5	1	8

Data from "Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase".[7][8]

Table 2: Iboxamycin MIC against Methicillin-Resistant Staphylococcus aureus (MRSA)

Strain Population	MIC₅₀ (mg/L)	MIC₉₀ (mg/L)
All ocular MRSA isolates (n=50)	0.06	2
Ocular MRSA with erm genes (n=25)	Not Reported	2

Data from "Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes".[2]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination

The MIC values for Iboxamycin are typically determined using the broth microdilution method as per the guidelines of the European Committee on Antimicrobial Susceptibility Testing (EUCAST) or the Clinical and Laboratory Standards Institute (CLSI).[7][9][10]

• Preparation of Inoculum: A bacterial suspension is prepared from an overnight culture and adjusted to a 0.5 McFarland standard.[11] This is further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well of the microtiter plate.[12]

• Antibiotic Dilution: A serial two-fold dilution of Iboxamycin is prepared in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.[9]

• Incubation: The inoculated plates are incubated at 37°C for 16-24 hours.[12]

• MIC Reading: The MIC is recorded as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.[13]

Synergy Testing: Checkerboard Assay

A standard method to assess antibiotic synergy is the checkerboard assay.[12][14]

• Plate Setup: In a 96-well plate, serial dilutions of Iboxamycin are made along the x-axis, and serial dilutions of a β-lactam antibiotic are made along the y-axis.[14] This creates a matrix of wells with varying concentrations of both drugs.

• Inoculation and Incubation: Each well is inoculated with a standardized bacterial suspension (e.g., 5 x 10⁵ CFU/mL) and incubated under appropriate conditions.[12]

• Data Analysis: The Fractional Inhibitory Concentration (FIC) index is calculated to determine the nature of the interaction:

  • FIC Index = FIC of Iboxamycin + FIC of β-lactam

    • FIC of Iboxamycin = (MIC of Iboxamycin in combination) / (MIC of Iboxamycin alone)

    • FIC of β-lactam = (MIC of β-lactam in combination) / (MIC of β-lactam alone)

  • Interpretation:

    • Synergy: FIC index ≤ 0.5

    • Indifference: 0.5 < FIC index ≤ 4

    • Antagonism: FIC index > 4[12][15]

Caption: A generalized workflow for assessing antibiotic synergy using the checkerboard assay.

Conclusion

While direct evidence for the synergistic activity of Iboxamycin and β-lactam antibiotics is not yet available, the distinct mechanisms of action of these two classes of drugs provide a strong rationale for investigating their potential combined efficacy. Iboxamycin's ability to overcome common resistance mechanisms in ribosome-targeting agents makes it an attractive candidate for combination therapies. The experimental protocols outlined in this guide offer a standardized approach for researchers to systematically evaluate this potential synergy and contribute valuable data to the field of antibiotic drug development.

References

• 1. New ribosome-targeting antibiotic acts against drug-resistant bacteria - Healthcare Radius [healthcareradius.in]
• 2. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gonvvama.com [gonvvama.com]
• 4. Frontiers | β-Lactam potentiators to re-sensitize resistant pathogens: Discovery, development, clinical use and the way forward [frontiersin.org]
• 5. Synergism and antagonism in double beta-lactam antibiotic combinations. | Semantic Scholar [semanticscholar.org]
• 6. Mechanism of Synergistic Effects of β-Lactam Antibiotic Combinations on Gram-Negative Bacilli - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. bionumbers.hms.harvard.edu [bionumbers.hms.harvard.edu]
• 12. Antibiotic Synergy (Checkerboard) Testing, Other Bacterial | AMRI [amri.staging.ribbitt.com]
• 13. youtube.com [youtube.com]
• 14. Antimicrobial Synergy Testing/Checkerboard Assay - Creative Diagnostics [antiviral.creative-diagnostics.com]
• 15. emerypharma.com [emerypharma.com]

In Vitro Evolution of Resistance: A Comparative Analysis of Iboxamycin, Clindamycin, and Linezolid

For Researchers, Scientists, and Drug Development Professionals

The emergence of antibiotic resistance is a critical global health challenge, necessitating the development of novel antimicrobial agents that are less prone to resistance development. Iboxamycin, a novel lincosamide antibiotic, has demonstrated potent activity against a broad spectrum of bacteria, including strains resistant to conventional antibiotics.[1][2] This guide provides a comparative analysis of the in vitro evolution of resistance to Iboxamycin against other clinically important antibiotics, specifically the lincosamide clindamycin (B1669177) and the oxazolidinone linezolid (B1675486). The data presented herein is compiled from published experimental studies to provide an objective overview for the scientific community.

Comparative Analysis of Resistance Development

The propensity for resistance development is a crucial parameter in the preclinical assessment of new antibiotics. One common method to evaluate this is through in vitro serial passage studies, where bacteria are repeatedly exposed to sub-inhibitory concentrations of an antibiotic, mimicking long-term therapy and allowing for the selection of resistant mutants. The change in the Minimum Inhibitory Concentration (MIC), the lowest concentration of an antibiotic that prevents visible growth of a bacterium, is monitored over time.

While direct comparative serial passage studies including Iboxamycin are not yet available in published literature, its unique structural features suggest a lower propensity for resistance development. Iboxamycin is designed to overcome common resistance mechanisms that affect other lincosamides like clindamycin, such as ribosomal methylation.[2][3]

Below is a summary of available data from separate in vitro resistance evolution studies for clindamycin and linezolid.

Table 1: In Vitro Evolution of Resistance to Clindamycin and Linezolid

Antibiotic	Bacterial Strain	Number of Passages	Initial MIC (µg/mL)	Final MIC (µg/mL)	Fold Increase in MIC	Reference
Clindamycin	Staphylococcus aureus	25	0.125	8	64	[4]
Linezolid	Staphylococcus aureus	25	1	16	16	[4]
Linezolid	Enterococcus faecalis	5	1-2	16-128	8-128	[5]

Note: The data for clindamycin and linezolid are from a single comparative study for S. aureus and a separate study for E. faecalis. Conditions such as the specific strain and media can influence the outcomes of such experiments. Direct head-to-head studies involving Iboxamycin are needed for a conclusive comparison.

Experimental Protocols

The following sections detail the generalized methodologies employed in the in vitro evolution of resistance studies cited in this guide.

Serial Passage Protocol for Resistance Evolution

The objective of a serial passage experiment is to simulate the selective pressure that leads to the emergence of antibiotic resistance in a controlled laboratory setting.[6][7][8]

• Preparation of Bacterial Inoculum: A standardized suspension of the test bacterium (e.g., Staphylococcus aureus) is prepared from an overnight culture to a specific optical density (e.g., 0.5 McFarland standard).

• MIC Determination (Day 0): The initial Minimum Inhibitory Concentration (MIC) of the antibiotic against the starting bacterial strain is determined using a standard method such as broth microdilution.[5][9]

• Serial Passaging:

  • A series of culture tubes or microplate wells containing broth with two-fold serial dilutions of the antibiotic is prepared.

  • Each tube or well is inoculated with the standardized bacterial suspension.

  • The cultures are incubated for 18-24 hours at 37°C.

  • The following day, the MIC is recorded as the lowest antibiotic concentration that inhibits visible bacterial growth.

  • An aliquot of the bacterial culture from the well containing the highest concentration of the antibiotic that still permits growth (typically 0.5x MIC) is used to inoculate a fresh series of antibiotic dilutions.

  • This process is repeated daily for a predetermined number of passages (e.g., 20-30 days).[7]

• Monitoring Resistance: The MIC is determined at each passage to monitor the change in bacterial susceptibility to the antibiotic over time.

Minimum Inhibitory Concentration (MIC) Determination Protocol (Broth Microdilution)

The broth microdilution method is a standardized technique to determine the MIC of an antimicrobial agent.[5][9][10]

• Preparation of Antibiotic Dilutions: A stock solution of the antibiotic is prepared and serially diluted in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculum Preparation: A bacterial suspension is prepared and diluted to a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in each well.

• Incubation: The microtiter plate is incubated at 37°C for 16-20 hours.

• Reading the Results: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible turbidity (growth) in the well.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow of an in vitro serial passage experiment to study the evolution of antibiotic resistance.

Caption: Experimental workflow for in vitro evolution of antibiotic resistance.

Conclusion

The available data from in vitro serial passage studies demonstrate that resistance to both clindamycin and linezolid can be selected for in Staphylococcus aureus and other bacteria. While a direct comparative study involving Iboxamycin is needed, its novel chemical scaffold, designed to overcome existing resistance mechanisms, suggests it may have a lower propensity for the development of resistance.[3][11] Further research, including head-to-head serial passage studies and investigation of the molecular mechanisms of any emergent resistance, is warranted to fully elucidate the resistance profile of Iboxamycin and its potential advantages over existing antibiotics. This information will be critical for guiding its future clinical development and use.

References

• 1. Evolution of high-level resistance during low-level antibiotic exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Study of Resistance Patterns Of Clindamycin in Methicillin Resistant Staphylococcus Aureus and Its Relation to Minimum Inhibitory Concentration amongst Clinical Samples Isolated In a Tertiary Care Hospital | JCCP (Journal of Contemporary Clinical Practice) [jccpractice.com]
• 3. Pre-organising antibiotic structure could aid fight against resistance | Research | Chemistry World [chemistryworld.com]
• 4. researchgate.net [researchgate.net]
• 5. Resistance to Linezolid: Characterization of Mutations in rRNA and Comparison of Their Occurrences in Vancomycin-Resistant Enterococci - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Ongoing independent evolution of linezolid and vancomycin-resistance pELF-type linear plasmids across the One Health spectrum - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent development and fighting strategies for lincosamide antibiotic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Parallel evolution of linezolid-resistant Staphylococcus aureus in patients with cystic fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Assessing the Emergence of Resistance in vitro and Invivo: Linezolid Combined with Fosfomycin Against Fosfomycin-Sensitive and Resistant Enterococcus - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]

A Structural Showdown: Iboxamycin and Clindamycin at the Ribosomal Battlefield

A detailed comparative guide for researchers on the structural interactions of iboxamycin and clindamycin (B1669177) with the bacterial ribosome, providing insights into their mechanisms of action and the structural basis for iboxamycin's efficacy against resistant strains.

In the ongoing battle against antibiotic resistance, understanding the precise molecular interactions between drugs and their targets is paramount for the development of next-generation therapeutics. This guide provides a detailed structural comparison of two lincosamide antibiotics, the novel synthetic compound iboxamycin and the established clinical agent clindamycin, bound to their target, the bacterial ribosome. By examining high-resolution structural data, we illuminate the subtle yet critical differences that underpin their efficacy and offer insights for future drug design.

At a Glance: Iboxamycin vs. Clindamycin

Feature	Iboxamycin	Clindamycin
Binding Affinity (Ki,app)	41 ± 30 nM[1][2]	2.7 ± 1.1 µM[1][2]
Primary Binding Site	Peptidyl Transferase Center (PTC) of the 50S ribosomal subunit	Peptidyl Transferase Center (PTC) of the 50S ribosomal subunit[3]
Mechanism of Action	Inhibition of protein synthesis by interfering with peptide bond formation.	Inhibition of protein synthesis by preventing peptide bond formation and interfering with the positioning of tRNAs.[3][4][5]
Efficacy against Resistance	Effective against strains with Erm and Cfr methyltransferase-mediated resistance.[6]	Resistance conferred by Erm and Cfr methyltransferases.

Structural Insights from High-Resolution Studies

The binding modes of iboxamycin and clindamycin have been elucidated through X-ray crystallography and cryo-electron microscopy (cryo-EM). These studies reveal that both antibiotics target the peptidyl transferase center (PTC) on the large (50S) ribosomal subunit, the catalytic heart of the ribosome responsible for peptide bond formation.

Table 1: Summary of Structural Data

PDB ID	Ligand	Organism	Method	Resolution (Å)	Key Interacting 23S rRNA Nucleotides
7RQ8	Iboxamycin	Thermus thermophilus	X-ray Diffraction	2.50[6][7]	A2058, A2059, G2505, U2506, A2572
4V7V	Clindamycin	Escherichia coli	X-ray Diffraction	3.29[8][9]	A2058, A2059, A2451, G2505, U2506[10]
8CGD	Clindamycin	Escherichia coli	Electron Microscopy	1.98[11][12]	A2058, A2059, A2451, G2505, U2506

The Binding Pocket: A Shared Space with Crucial Differences

Both iboxamycin and clindamycin occupy a similar pocket within the PTC, defined by nucleotides of the 23S rRNA. However, the specifics of their interactions diverge, leading to significant differences in binding affinity and their ability to overcome resistance.

Iboxamycin's Strategic Advantage:

Structural analyses of iboxamycin bound to the ribosome reveal that its rigid oxepanoprolinamide scaffold allows for an optimized conformation for binding.[13] A key feature of iboxamycin's interaction is its ability to displace the methylated A2503 nucleotide in Erm-resistant ribosomes.[14] This induced-fit mechanism allows iboxamycin to maintain potent binding, whereas the methyl group on A2503 in resistant ribosomes sterically hinders the binding of clindamycin.

Clindamycin's Interaction Profile:

Clindamycin establishes a network of hydrogen bonds and van der Waals contacts with the 23S rRNA.[3] Its galactose sugar moiety forms crucial hydrogen bonds with nucleotides A2058, A2059, and G2505. The hydrophobic propyl-pyrrolidinyl group interacts with C2452 and U2506.[3] However, these interactions are susceptible to disruption by ribosomal modifications that confer resistance.

The following diagram illustrates the binding sites of iboxamycin and clindamycin within the peptidyl transferase center of the bacterial ribosome.

Caption: Comparative binding of Iboxamycin and Clindamycin.

Experimental Protocols

The structural and functional data presented in this guide are derived from a combination of biochemical and structural biology techniques. Below are detailed methodologies for the key experiments cited.

Purification of Bacterial 70S Ribosomes

A robust and highly purified preparation of ribosomes is the cornerstone of structural studies. This protocol is adapted from methods used for the purification of E. coli ribosomes.

Materials:

• E. coli cells (e.g., MRE600 strain)

• Lysis Buffer (20 mM Tris-HCl pH 7.5, 100 mM NH4Cl, 10.5 mM Mg(OAc)2, 0.5 mM EDTA, 6 mM β-mercaptoethanol)

• High Salt Wash Buffer (20 mM Tris-HCl pH 7.5, 500 mM NH4Cl, 10.5 mM Mg(OAc)2, 0.5 mM EDTA, 6 mM β-mercaptoethanol)

• Sucrose (B13894) Cushion (1.1 M sucrose in High Salt Wash Buffer)

• Storage Buffer (20 mM Tris-HCl pH 7.5, 60 mM NH4Cl, 6 mM Mg(OAc)2, 6 mM β-mercaptoethanol)

Procedure:

• Cell Lysis: Harvest E. coli cells from a mid-log phase culture by centrifugation. Resuspend the cell pellet in Lysis Buffer and lyse the cells using a French press or sonication.

• Clarification: Centrifuge the lysate at high speed to pellet cell debris.

• Ribosome Pelleting: Layer the supernatant over a sucrose cushion and ultracentrifuge to pellet the ribosomes.

• High Salt Wash: Resuspend the ribosome pellet in High Salt Wash Buffer and repeat the ultracentrifugation step. This step is crucial for removing associated factors.

• Dissociation and Reassociation (Optional for 70S purification): To obtain pure 70S ribosomes, subunits can be dissociated by dialysis against a low Mg2+ buffer, separated on a sucrose gradient, and then reassociated by dialysis against a buffer with higher Mg2+ concentration.

• Final Pelleting and Storage: Pellet the purified 70S ribosomes by ultracentrifugation and resuspend in Storage Buffer. Determine the concentration by measuring A260, flash-freeze in liquid nitrogen, and store at -80°C.

Co-crystallization of Ribosome-Antibiotic Complexes

This protocol outlines the general steps for obtaining crystals of the ribosome in complex with an antibiotic for X-ray diffraction studies.

Materials:

• Purified 70S ribosomes

• Antibiotic stock solution (e.g., in DMSO or water)

• Crystallization Buffer (composition varies, but often contains a precipitant like PEG, salts, and a buffer)

• Crystallization plates (sitting or hanging drop)

Procedure:

• Complex Formation: Incubate the purified 70S ribosomes with a molar excess of the antibiotic (e.g., 10-100 fold) on ice for at least 30 minutes to ensure complete binding.

• Crystallization Setup: Use the vapor diffusion method (sitting or hanging drop). Mix a small volume of the ribosome-antibiotic complex with an equal volume of the crystallization buffer.

• Incubation: Incubate the crystallization plates at a constant temperature (e.g., 19°C) and monitor for crystal growth over several days to weeks.

• Crystal Harvesting and Cryo-protection: Once crystals of suitable size have grown, they are carefully harvested using a loop and briefly soaked in a cryo-protectant solution (crystallization buffer supplemented with a cryo-protectant like glycerol (B35011) or ethylene (B1197577) glycol) before being flash-cooled in liquid nitrogen.

X-ray Data Collection and Structure Determination

Procedure:

• Data Collection: Mount the cryo-cooled crystal on a goniometer at a synchrotron beamline. Collect diffraction data by rotating the crystal in the X-ray beam.

• Data Processing: Process the diffraction images to integrate the reflection intensities and scale the data.

• Structure Solution: Solve the phase problem using molecular replacement with a previously determined ribosome structure as a search model.

• Model Building and Refinement: Build the atomic model of the ribosome-antibiotic complex into the electron density map and refine the model to improve its agreement with the experimental data.

Cryo-Electron Microscopy and Image Processing

Cryo-EM has emerged as a powerful technique for determining the structures of large, dynamic complexes like the ribosome.

Procedure:

• Sample Preparation (Vitrification): Apply a small volume of the ribosome-antibiotic complex to a cryo-EM grid, blot away excess liquid, and rapidly plunge the grid into liquid ethane (B1197151) to vitrify the sample.

• Data Collection: Load the vitrified grid into a transmission electron microscope (TEM) equipped with a direct electron detector. Collect a large dataset of images (micrographs) of the ribosome particles.

• Image Processing:

  • Motion Correction: Correct for beam-induced motion of the particles during imaging.

  • CTF Estimation: Determine and correct for the contrast transfer function of the microscope.

  • Particle Picking: Automatically select individual ribosome particles from the micrographs.

  • 2D Classification: Classify the particle images into different views to remove junk particles and assess sample homogeneity.

  • 3D Reconstruction: Generate an initial 3D model and refine it through iterative alignment and classification of the particle images.

  • Model Building and Refinement: Build and refine an atomic model into the final high-resolution cryo-EM map.

The following diagram outlines the general workflow for cryo-EM structure determination of a ribosome-antibiotic complex.

Caption: Cryo-EM structure determination workflow.

Conclusion

The structural comparison of iboxamycin and clindamycin bound to the ribosome provides a clear rationale for the enhanced activity of iboxamycin, particularly against resistant strains. Its pre-organized conformation and ability to induce a conformational change in the ribosome upon binding highlight a promising strategy for the design of new antibiotics. The detailed experimental protocols provided herein offer a guide for researchers aiming to conduct similar structural and functional studies to further unravel the complexities of antibiotic-ribosome interactions. This knowledge is critical for the development of novel therapeutics to combat the growing threat of antimicrobial resistance.

References

• 1. A method for tritiation of iboxamycin permits measurement of its ribosomal binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Method for Tritiation of Iboxamycin Permits Measurement of its Ribosomal Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PDB-101: Global Health: Antimicrobial Resistance: undefined: Clindamycin [pdb101.rcsb.org]
• 4. Clindamycin binding to ribosomes revisited: foot printing and computational detection of two binding sites within the peptidyl transferase center - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. rcsb.org [rcsb.org]
• 7. PDBe Connect Pages [ebi.ac.uk]
• 8. rcsb.org [rcsb.org]
• 9. 4v7v - Crystal structure of the E. coli ribosome bound to clindamycin. - Summary - Protein Data Bank Japan [pdbj.org]
• 10. Interaction of the antibiotics clindamycin and lincomycin with Escherichia coli 23S ribosomal RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 11. rcsb.org [rcsb.org]
• 12. 8CGD: Clindamycin bound to the 50S subunit [ncbi.nlm.nih.gov]
• 13. An antibiotic preorganized for ribosomal binding overcomes antimicrobial resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 14. aps.anl.gov [aps.anl.gov]

Evaluating Iboxamycin: A Comparative Guide to its Bactericidal and Bacteriostatic Activity

For Immediate Distribution to Researchers, Scientists, and Drug Development Professionals

Introduction

Iboxamycin is a novel, synthetically-derived lincosamide antibiotic engineered to overcome existing resistance mechanisms that have rendered many ribosome-targeting antibiotics ineffective.[1][2] Developed through a component-based synthesis, iboxamycin features a rigid oxepanoproline scaffold which enhances its binding to the bacterial ribosome, allowing it to be effective against a broad spectrum of pathogens, including multidrug-resistant strains.[1][2] This guide provides a comprehensive evaluation of the bactericidal versus bacteriostatic properties of iboxamycin, presenting comparative data with other antibiotics and detailed experimental methodologies to support further research and development.

Iboxamycin: Mechanism of Action

Similar to other lincosamide antibiotics such as clindamycin (B1669177), iboxamycin exerts its antimicrobial effect by targeting the 50S subunit of the bacterial ribosome.[3] This binding action inhibits the peptidyl transferase center, thereby halting protein synthesis.[4] This mechanism of action typically results in a bacteriostatic effect, where bacterial growth and replication are inhibited rather than causing direct cell death.[4][5] However, the distinction between bacteriostatic and bactericidal can be concentration and species-dependent. This guide delves into the experimental evidence that defines iboxamycin's activity.

Comparative Analysis of In Vitro Activity

The in vitro potency of iboxamycin has been evaluated against a range of Gram-positive and Gram-negative bacteria, including clinically significant resistant phenotypes. Minimum Inhibitory Concentration (MIC) is a key metric for this assessment.

Table 1: Minimum Inhibitory Concentration (MIC) of Iboxamycin and Comparator Lincosamides against Gram-Positive Bacteria

Organism	Antibiotic	MIC (µg/mL)	MIC₅₀ (mg/L)	MIC₉₀ (mg/L)	Reference
Listeria monocytogenes (EDG-e, wild-type)	Iboxamycin	0.5	-	-	[6]
Clindamycin	1	-	-	[6]
Lincomycin	8	-	-	[6]
Listeria monocytogenes (10403S, wild-type)	Iboxamycin	0.125	-	-	[6]
Clindamycin	1	-	-	[6]
Lincomycin	2	-	-	[6]
Enterococcus faecalis (OG1RF, wild-type)	Iboxamycin	0.06	-	-	[6]
Clindamycin	16	-	-	[6]
Staphylococcus aureus (MRSA, ocular isolates, n=50)	Iboxamycin	-	0.06	2	[7]
Clindamycin	-	-	>16	[7]
Staphylococcus aureus (Cfr-negative)	Iboxamycin	0.06	-	-	[6]
Staphylococcus aureus (Cfr-positive)	Iboxamycin	2-8	-	-	[6]
Clindamycin	>128	-	-	[6]
Bacillus subtilis (168, wild-type)	Iboxamycin	2	-	-	[8]
Clindamycin	0.25	-	-	[8]

MIC₅₀/MIC₉₀: The concentration of the antibiotic that inhibits 50% and 90% of the tested isolates, respectively. Cfr: A gene conferring resistance to lincosamides and other ribosome-targeting antibiotics.

Determining Bactericidal vs. Bacteriostatic Activity

The distinction between bactericidal (kills bacteria) and bacteriostatic (inhibits bacterial growth) activity is critical for antibiotic development and clinical application. This is experimentally determined through two primary methods:

• Minimum Bactericidal Concentration (MBC) Assay: This assay determines the lowest concentration of an antibiotic that results in a ≥99.9% reduction (a 3-log₁₀ decrease) in the initial bacterial inoculum. An MBC/MIC ratio of ≤4 is generally considered indicative of bactericidal activity, while a ratio >4 suggests bacteriostatic activity.

• Time-Kill Kinetic Assay: This method provides a dynamic assessment of antibiotic activity by measuring the number of viable bacteria over time in the presence of the antibiotic at various concentrations. A bactericidal agent will show a rapid, concentration-dependent decline in bacterial count, typically a ≥3-log₁₀ reduction within 24 hours. A bacteriostatic agent will primarily prevent the bacterial population from increasing.

Time-Kill Kinetics of Iboxamycin against Listeria monocytogenes

Studies have demonstrated that iboxamycin exhibits bacteriostatic activity against Listeria monocytogenes. In time-kill assays, iboxamycin at concentrations of 4x MIC did not produce a bactericidal effect (≥3-log₁₀ reduction in CFU/mL) against multiple strains of L. monocytogenes over a 10-hour period.[4][6] Instead, it suppressed bacterial growth relative to the no-antibiotic control, which is characteristic of a bacteriostatic agent.[4][6] This is consistent with the activity of other lincosamides like clindamycin and lincomycin.[4][6]

Experimental Protocols

Minimum Inhibitory and Bactericidal Concentration (MIC/MBC) Determination by Broth Microdilution

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

a. Inoculum Preparation:

• From a fresh overnight culture on a suitable agar (B569324) plate, select 3-5 isolated colonies.

• Inoculate the colonies into a tube of cation-adjusted Mueller-Hinton Broth (CAMHB).

• Incubate at 37°C with shaking until the culture reaches the mid-logarithmic phase of growth, corresponding to the turbidity of a 0.5 McFarland standard.

• Dilute the bacterial suspension in fresh CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

b. Plate Preparation and Incubation:

• Prepare serial two-fold dilutions of iboxamycin and comparator antibiotics in CAMHB in a 96-well microtiter plate.

• Add the standardized bacterial inoculum to each well. Include a growth control (no antibiotic) and a sterility control (no bacteria).

• Incubate the plates at 37°C for 18-24 hours.

• The MIC is determined as the lowest concentration of the antibiotic that completely inhibits visible bacterial growth.

c. MBC Determination:

• Following MIC determination, aliquot 100 µL from each well that shows no visible growth (at and above the MIC).

• Spread the aliquots onto antibiotic-free agar plates.

• Incubate the plates at 37°C for 24-48 hours.

• The MBC is the lowest concentration that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.

Time-Kill Kinetic Assay

a. Inoculum and Drug Preparation:

• Prepare a standardized bacterial inoculum of approximately 5 x 10⁵ CFU/mL in CAMHB as described above.

• Prepare test tubes or flasks containing the desired concentrations of the antibiotics (e.g., 1x, 2x, 4x, 8x MIC) in CAMHB. Include a growth control tube without any antibiotic.

b. Assay Procedure:

• Inoculate the prepared tubes with the bacterial suspension.

• Incubate the cultures at 37°C, typically with shaking.

• At specified time points (e.g., 0, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot from each tube.

• Perform serial dilutions of the aliquots in sterile saline or phosphate-buffered saline (PBS).

• Plate the dilutions onto antibiotic-free agar plates.

• Incubate the plates for 18-24 hours at 37°C.

• Count the colonies to determine the CFU/mL at each time point.

• Plot the log₁₀ CFU/mL versus time to generate the time-kill curves.

Visualizing Experimental Workflows and Pathways

To clarify the processes described, the following diagrams have been generated using Graphviz.

References

• 1. [PDF] A synthetic antibiotic class overcoming bacterial multidrug resistance | Semantic Scholar [semanticscholar.org]
• 2. A synthetic antibiotic class overcoming bacterial multidrug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Iboxamycin (IBX): a Synthetic Broad-Spectrum Antibiotic to address Anti-Microbial Resistance (AMR) | Scientific European [scientificeuropean.co.uk]
• 4. biorxiv.org [biorxiv.org]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthetic lincosamides iboxamycin and cresomycin are active against ocular multidrug-resistant methicillin-resistant Staphylococcus aureus carrying erm genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthetic oxepanoprolinamide iboxamycin is active against Listeria monocytogenes despite the intrinsic resistance mediated by VgaL/Lmo0919 ABCF ATPase - PubMed [pubmed.ncbi.nlm.nih.gov]

Iboxamycin's Performance Against New Antibiotic Candidates: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant (MDR) bacteria poses a significant threat to global health. In the race to develop novel antimicrobial agents, the synthetic lincosamide iboxamycin has shown considerable promise. This guide provides an objective comparison of iboxamycin's performance against other new antibiotic candidates, supported by available experimental data.

Executive Summary

Iboxamycin, a fully synthetic lincosamide, demonstrates potent activity against a broad spectrum of both Gram-positive and Gram-negative bacteria.[1][2][3] Its unique mechanism of action allows it to overcome common resistance mechanisms that render other ribosome-targeting antibiotics ineffective, such as Erm and Cfr ribosomal RNA methyltransferase enzymes.[1][2] This guide benchmarks iboxamycin against cresomycin, another novel lincosamide, and other new classes of antibiotics including zosurabalpin (B12396143) and gepotidacin (B1671446), focusing on their mechanisms of action and in vitro efficacy.

Data Presentation: In Vitro Efficacy

The following tables summarize the Minimum Inhibitory Concentration (MIC) data for iboxamycin and its comparators against a range of bacterial pathogens. MIC values are a standard measure of an antibiotic's potency, representing the lowest concentration required to inhibit visible bacterial growth.

Note: The data presented below is compiled from multiple studies. Direct head-to-head comparisons in a single study are limited, and variations in testing methodologies may exist between studies.

Table 1: Comparative MIC₅₀ and MIC₉₀ Data for Iboxamycin and Cresomycin against Ocular MRSA Isolates

Antibiotic	MIC₅₀ (mg/L)	MIC₉₀ (mg/L)
Iboxamycin	0.06	2
Cresomycin	0.06	0.5
Clindamycin	>16	>16

Source: Data compiled from a study on 50 genomically characterized ocular MRSA isolates, including 25 harboring erm genes.[4]

Table 2: Comparative MIC₉₀ Data for Iboxamycin and Cresomycin against Various Multi-Drug Resistant Bacteria

Organism	Iboxamycin MIC₉₀ (µg/mL)	Cresomycin MIC₉₀ (µg/mL)
Staphylococci	8	2
Streptococci	0.25	0.06
Enterococci	2	0.25
Clostridioides difficile	16	0.125
Escherichia coli	16	2
Klebsiella pneumoniae	>32	8
Acinetobacter baumannii	32	8
Neisseria gonorrhoeae	0.5	0.125

Source: Data compiled from a study evaluating cresomycin against a panel of multi-drug resistant clinical isolates.[5][6]

Table 3: MIC₅₀ and MIC₉₀ Data for Zosurabalpin against Acinetobacter baumannii-calcoaceticus Complex (ABC) Isolates

Antibiotic	Testing Condition	MIC₅₀ (mg/L)	MIC₉₀ (mg/L)
Zosurabalpin	CA-MHB + 20% HoS	0.12	0.25
Zosurabalpin	CA-MHB + 20% HS	0.5	1

Source: Data from a study of 450 clinical ABC isolates. CA-MHB: Cation-adjusted Mueller Hinton broth; HoS: Horse serum; HS: Human serum.[7]

Table 4: MIC₉₀ Data for Gepotidacin against Common Uropathogens

Organism (Number of Isolates)	Gepotidacin MIC₉₀ (µg/mL)
Escherichia coli (1,000)	4
Klebsiella pneumoniae (500)	32
Proteus mirabilis (250)	16
Enterococcus faecalis (500)	4
Staphylococcus saprophyticus (250)	0.12

Source: Data from a study of 4,000 predominantly urinary tract infection isolates.[8]

Mechanisms of Action: A Visual Comparison

Understanding the mechanism of action is crucial for evaluating an antibiotic's potential to overcome resistance and its spectrum of activity.

Iboxamycin and Cresomycin: Ribosomal Inhibition

Iboxamycin and the related compound cresomycin are lincosamides that inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit. A key advantage of iboxamycin is its ability to bind effectively even to ribosomes that have been modified by the Cfr and Erm methyltransferases, a common mechanism of resistance to several classes of ribosome-targeting antibiotics. Iboxamycin achieves this by inducing a conformational change in the ribosome, displacing the methylated nucleotide to allow for binding.[1][2] Cresomycin is a more advanced analog, designed with a pre-organized rigid structure that enhances its binding affinity to the ribosome, making it even more potent than iboxamycin against some resistant strains.[9][10][11]

Caption: Mechanism of Iboxamycin action and resistance evasion.

Zosurabalpin: A Novel Approach to Targeting Gram-Negatives

Zosurabalpin is a first-in-class macrocyclic peptide antibiotic that specifically targets carbapenem-resistant Acinetobacter baumannii (CRAB).[10][11] It has a novel mechanism of action, inhibiting the transport of lipopolysaccharide (LPS) from the inner to the outer membrane by blocking the LptB2FGC transport complex.[11] This leads to the accumulation of LPS in the inner membrane, disrupting the integrity of the outer membrane and causing cell death.

Caption: Zosurabalpin's inhibition of LPS transport in A. baumannii.

Gepotidacin: Dual Inhibition of DNA Replication

Gepotidacin is a novel, first-in-class triazaacenaphthylene antibiotic. It exhibits a distinct mechanism of action by inhibiting two essential bacterial type II topoisomerase enzymes: DNA gyrase and topoisomerase IV.[1][9] This dual-targeting mechanism disrupts bacterial DNA replication, leading to a bactericidal effect.[9] Its binding site is different from that of fluoroquinolones, allowing it to be effective against fluoroquinolone-resistant strains.[3]

Caption: Gepotidacin's dual inhibition of bacterial topoisomerases.

Experimental Protocols

The data cited in this guide were generated using standardized and rigorous experimental methodologies. Below are detailed protocols for the key experiments.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

• Preparation of Inoculum: Bacterial isolates are cultured on appropriate agar (B569324) plates overnight. Several colonies are then suspended in a sterile saline solution to match the turbidity of a 0.5 McFarland standard, corresponding to approximately 1-2 x 10⁸ CFU/mL. This suspension is further diluted in cation-adjusted Mueller-Hinton Broth (CAMHB) to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells.

• Antibiotic Dilution: The antibiotic is serially diluted (typically two-fold) in CAMHB in a 96-well microtiter plate to cover a range of concentrations.

• Inoculation and Incubation: Each well is inoculated with the prepared bacterial suspension. The plates are incubated at 35-37°C for 16-20 hours under ambient air.

• MIC Reading: The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth of the bacteria.

Time-Kill Kinetics Assay

• Inoculum Preparation: A logarithmic-phase bacterial culture is diluted in CAMHB to a starting density of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL.

• Antibiotic Exposure: The bacterial suspension is exposed to the antibiotic at a specified concentration (e.g., 4x MIC) in a flask or tube. A growth control with no antibiotic is included.

• Sampling: Aliquots are removed at predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours).

• Quantification of Viable Bacteria: The samples are serially diluted in sterile saline or phosphate-buffered saline (PBS) to neutralize the antibiotic effect (a process called "drug carryover"). The dilutions are then plated on appropriate agar plates.

• Data Analysis: After incubation, the number of colony-forming units (CFU) is counted. The results are typically plotted as log₁₀ CFU/mL versus time. A bactericidal effect is often defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum. A bacteriostatic effect is a <3-log₁₀ reduction.

In Vivo Murine Sepsis/Thigh Infection Model

This workflow provides a general overview of in vivo efficacy testing. Specific parameters can vary based on the pathogen and antibiotic being tested.

Caption: Generalized workflow for a murine infection model.

• Animal Model: Typically, female ICR or Swiss Webster mice are used. To mimic conditions in immunocompromised patients, mice are often rendered neutropenic by intraperitoneal injections of cyclophosphamide.

• Infection: Mice are infected with a standardized inoculum of the bacterial strain of interest. For a thigh infection model, the injection is intramuscular. For a sepsis model, the injection is often intraperitoneal.

• Treatment: The test antibiotic (e.g., iboxamycin) is administered at various doses and schedules, typically starting 1-2 hours post-infection. A vehicle control group and a positive control group (treated with a standard-of-care antibiotic) are included.

• Endpoint and Analysis: At a predetermined time (e.g., 24 hours), mice are euthanized. The infected tissues (e.g., thighs, spleen, kidneys) are aseptically removed, homogenized, and plated to determine the bacterial load (CFU/g of tissue). Survival rates are also monitored over a longer period in separate cohorts. Efficacy is determined by the reduction in bacterial load and/or increased survival compared to the vehicle control group.

Conclusion

Iboxamycin stands out as a potent, broad-spectrum antibiotic candidate with a valuable ability to overcome key mechanisms of ribosomal resistance.[1][2] When compared to its advanced analog, cresomycin, it shows similar MIC₅₀ values against MRSA, though cresomycin demonstrates superior potency (lower MIC₉₀) against several multi-drug resistant strains, likely due to its pre-organized structure for enhanced ribosomal binding.[4][6]

Against newer antibiotic classes with entirely different mechanisms of action, such as the LPS transport inhibitor zosurabalpin and the DNA replication inhibitor gepotidacin, direct comparative data is not yet available. However, iboxamycin's efficacy against a wide range of both Gram-positive and Gram-negative pathogens suggests it could fill a different clinical niche than the more targeted zosurabalpin (primarily for A. baumannii) or gepotidacin (developed for UTIs and gonorrhea).[8]

The continued development and clinical investigation of iboxamycin and these other novel candidates are critical. The diverse mechanisms of action they represent offer hope for expanding the therapeutic arsenal (B13267) against the growing threat of antimicrobial resistance. Future head-to-head clinical trials will be essential to definitively establish the comparative performance of these promising new agents.

References

• 1. researchgate.net [researchgate.net]
• 2. A synthetic antibiotic class overcoming bacterial multidrug resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] A synthetic antibiotic class overcoming bacterial multidrug resistance | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. Ribosome-binding antibiotic cresomycin strikes against multidrug-resistant pathogens | BioWorld [bioworld.com]
• 6. An antibiotic preorganized for ribosomal binding overcomes antimicrobial resistance | Semantic Scholar [semanticscholar.org]
• 7. Pre-organising antibiotic structure could aid fight against resistance | Research | Chemistry World [chemistryworld.com]
• 8. An antibiotic preorganized for ribosomal binding overcomes antimicrobial resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. An antibiotic preorganized for ribosomal binding overcomes antimicrobial resistance | NSF Public Access Repository [par.nsf.gov]
• 10. researchgate.net [researchgate.net]
• 11. Clofazimine Reduces the Survival of Salmonella enterica in Macrophages and Mice - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Prudent Disposal of Iboxamycin: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of investigational compounds like iboxamycin are paramount to ensuring laboratory safety and environmental protection. In the absence of specific disposal protocols for iboxamycin, a synthetic lincosamide antibiotic, a conservative approach adhering to general best practices for chemical and antibiotic waste management is essential. This guide provides a comprehensive framework for the safe disposal of iboxamycin, grounded in established laboratory safety principles.

Iboxamycin: Key Characteristics for Handling and Disposal

To inform safe handling and disposal procedures, it is crucial to understand the basic properties of iboxamycin. The following table summarizes key information relevant to its management as a laboratory chemical.

Property	Description	Implication for Disposal
Chemical Class	Synthetic lincosamide antibiotic	Should be treated as chemical waste. Lincosamides are a class of antibiotics, and their release into the environment can contribute to the development of antimicrobial resistance.
Physical Form	Typically a solid powder	Care should be taken to avoid inhalation of dust when handling the pure compound. Spills should be managed to prevent dispersal.
Solubility	Soluble in organic solvents such as DMSO	Solutions of iboxamycin should be treated as chemical waste. The disposal of the solvent must also be considered.
Stability	Heat stability information is not readily available.	Autoclaving may not be an effective method for degradation. Therefore, it should not be solely relied upon for disposal without further information on its thermal decomposition.
Biological Activity	Potent antibiotic active against a broad spectrum of bacteria.	All materials contaminated with iboxamycin, including media, consumables, and personal protective equipment (PPE), should be decontaminated or disposed of as hazardous waste.

Step-by-Step Disposal Procedures for Iboxamycin

The following procedures are based on general guidelines for the disposal of laboratory chemical and antibiotic waste. It is imperative to consult and follow your institution's specific Environmental Health and Safety (EHS) guidelines.

1. Pure (Neat) Iboxamycin and Stock Solutions:

• Treat as Hazardous Chemical Waste: Pure iboxamycin powder and concentrated stock solutions (e.g., in DMSO) must be disposed of as hazardous chemical waste.[1]

• Containerization:

  • Collect waste in a designated, properly labeled, and sealed container. The container must be compatible with the chemical nature of the waste (e.g., a glass bottle for organic solvent solutions).

  • The label should clearly state "Hazardous Waste," the name "Iboxamycin," the solvent used (if any), and the approximate concentration and quantity.

• Storage: Store the waste container in a designated satellite accumulation area until it is collected by your institution's EHS personnel.

• Do Not:

  • Dispose of solid iboxamycin or its stock solutions down the drain or in the regular trash.

  • Attempt to neutralize or chemically deactivate the compound without a validated and approved protocol.

2. Iboxamycin-Containing Media and Aqueous Solutions:

• Consider as Chemical Waste: All liquid media and aqueous solutions containing iboxamycin should be treated as chemical waste.[1]

• Collection:

  • Collect the liquid waste in a clearly labeled, leak-proof container.

  • The label should indicate "Aqueous Waste with Iboxamycin" and include the concentration of the antibiotic.

• Autoclaving: While autoclaving is a common method for sterilizing biological waste, its effectiveness in degrading all antibiotics is not guaranteed.[1] In the absence of specific data on iboxamycin's heat stability, autoclaving should not be considered a terminal disposal method. If the waste is also a biohazard, it should be autoclaved for sterilization and then collected as chemical waste.

3. Contaminated Labware and Personal Protective Equipment (PPE):

• Solid Waste: Items such as pipette tips, centrifuge tubes, flasks, and gloves that have come into direct contact with iboxamycin should be considered contaminated solid waste.

• Disposal:

  • Collect these materials in a designated hazardous waste container lined with a durable plastic bag.

  • The container should be clearly labeled as "Hazardous Waste: Iboxamycin Contaminated Materials."

• Sharps: Needles and other sharps contaminated with iboxamycin must be disposed of in a designated sharps container for hazardous waste.

Experimental Protocols for Waste Management

While specific experimental protocols for the deactivation of iboxamycin are not publicly available, the principles of prudent laboratory practice dictate a conservative approach. The primary "protocol" is one of containment and proper segregation for professional disposal.

General Protocol for Segregation and Collection of Iboxamycin Waste:

• Establish Designated Waste Containers: At the start of any experiment involving iboxamycin, prepare and clearly label separate waste containers for:

  • Liquid chemical waste (for stock solutions and contaminated media).

  • Solid chemical waste (for contaminated consumables and PPE).

• Use Appropriate PPE: When handling iboxamycin and its waste, always wear appropriate PPE, including a lab coat, safety glasses, and gloves.

• Minimize Waste Generation: Employ good laboratory practices to minimize the amount of waste generated. This includes preparing only the required amount of stock solutions and using appropriately sized consumables.

• Immediate Disposal: Dispose of contaminated items directly into the designated waste containers as they are generated.

• Secure Storage: Keep waste containers sealed when not in use and store them in a designated, secure area away from general laboratory traffic.

• Arrange for Pickup: Follow your institution's procedures for requesting a hazardous waste pickup from the EHS department.

Logical Workflow for Iboxamycin Disposal

The following diagram illustrates the decision-making process for the proper disposal of different forms of iboxamycin waste in a laboratory setting.

Caption: Decision workflow for the proper segregation and disposal of iboxamycin waste.

By adhering to these general yet crucial guidelines, laboratory professionals can ensure the safe and environmentally responsible disposal of iboxamycin, thereby protecting themselves, their colleagues, and the wider community. Always prioritize your institution's specific safety protocols and consult with your EHS department when in doubt.

References

• 1. bitesizebio.com [bitesizebio.com]

Essential Safety and Handling Protocols for Iboxamycin

Disclaimer: No official Safety Data Sheet (SDS) for Iboxamycin is publicly available. The following guidelines are based on best practices for handling potent research compounds and general information for hazardous drugs. Researchers must consult with their institution's Environmental Health and Safety (EHS) department to ensure compliance with all local and national regulations.

Iboxamycin is a potent, synthetic lincosamide antibiotic candidate.[1] Due to its potency and the lack of specific safety data, it is imperative that researchers, scientists, and drug development professionals handle this compound with a high degree of caution, adhering to stringent safety and disposal protocols.

Personal Protective Equipment (PPE)

The following table outlines the recommended personal protective equipment for handling Iboxamycin to minimize the risk of exposure.

PPE Category	Recommended Equipment and Practices
Hand Protection	Wear two pairs of powder-free nitrile gloves that comply with ASTM D6978 standards.[2] The inner glove should be worn under the cuff of the lab coat, and the outer glove over the cuff. Gloves should be changed every 30 to 60 minutes, or immediately if they are damaged or known to be contaminated.[3]
Body Protection	A disposable, low-permeability fabric gown with a solid front, long sleeves, and tight-fitting cuffs should be worn.[4]
Eye and Face Protection	Safety goggles and a face shield, or a full face-piece respirator, should be worn when there is a risk of splashes or aerosols, especially when working outside of a biological safety cabinet.[2]
Respiratory Protection	A NIOSH-approved respirator should be used when handling the powder outside of a containment device or when there is a potential for aerosol generation.

Operational Plans: Spill Response

Immediate and correct response to a spill is critical to prevent exposure and contamination.

Spill Scenario	Containment and Cleanup Protocol
Small Spill (Solid)	1. Alert personnel in the immediate area. 2. Don appropriate PPE as outlined above. 3. Gently cover the spill with absorbent pads to avoid raising dust. 4. Wet the absorbent material with a deactivating solution (e.g., 10% bleach solution followed by a neutralizer like sodium thiosulfate) or soapy water.[4] 5. Carefully collect all contaminated materials using tongs or other tools and place them in a designated hazardous waste container.[4] 6. Clean the spill area thoroughly with a deactivating solution and then wipe with clean, wet absorbent pads.[4]
Large Spill	1. Immediately evacuate the area and alert others to evacuate. 2. Restrict access to the spill area. 3. Contact your institution's EHS or designated emergency response team. 4. Provide them with as much information as possible about the spilled substance.

Disposal Plan

All waste generated from the handling of Iboxamycin must be treated as hazardous waste.

Waste Type	Disposal Procedure
Solid Iboxamycin Waste	Collect in a clearly labeled, sealed, and puncture-resistant container designated for hazardous chemical waste.
Contaminated Labware	All disposable items (e.g., pipette tips, tubes, vials) that have come into contact with Iboxamycin should be disposed of in the hazardous chemical waste container.
Contaminated PPE	Place all used PPE, including outer gloves, gowns, and face shields, into a designated hazardous waste bag immediately after use.[4]
Liquid Waste	Collect in a compatible, sealed, and clearly labeled hazardous waste container. Do not dispose of down the drain.

Iboxamycin Handling Workflow

The following diagram illustrates the logical workflow for safely handling Iboxamycin in a laboratory setting.

Caption: Logical workflow for handling Iboxamycin.

Chemical and Physical Properties

A summary of known quantitative data for Iboxamycin is provided below.

Property	Value
Molecular Formula	C22H39ClN2O6S[5]
Molar Mass	495.07 g/mol [1]
Appearance	Solid[5]
Solubility	10 mM in DMSO[5]
Storage (Solid Powder)	-20°C for 12 months; 4°C for 6 months[5]
Storage (In Solvent)	-80°C for 6 months; -20°C for 6 months[5]

References

• 1. Iboxamycin - Wikipedia [en.wikipedia.org]
• 2. biosafety.utk.edu [biosafety.utk.edu]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Spill and Cleaning Protocol | Environmental Health & Safety | Michigan State University [ehs.msu.edu]
• 5. Iboxamycin | Antibiotic | Probechem Biochemicals [probechem.com]